1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

• CAS: 91646-45-6

Core Science & Biosynthesis

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone basic properties

An In-depth Technical Guide to the Basic Properties of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Introduction

The phenylpiperazine scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis for a wide array of therapeutic agents with diverse biological activities, including antipsychotic, antidepressant, and anti-inflammatory effects.[1][2][3] This technical guide provides a comprehensive overview of the fundamental properties of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone , a key intermediate and potential pharmacophore. While specific biological data for this exact molecule is limited in public literature, its structural features allow for a robust, expert-driven analysis of its predicted behavior and potential applications. This document is intended for researchers, chemists, and drug development professionals, offering insights into its chemical identity, physicochemical characteristics, a plausible synthetic route, predicted pharmacological profile, and recommended analytical methodologies.

Chemical Identity and Structural Analysis

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a disubstituted piperazine characterized by an N-acetyl group and an N-aryl linkage to a 2-aminophenyl moiety. The ortho-position of the amino group on the phenyl ring is a key distinguishing feature compared to its more common para- and meta-isomers.

Table 1: Core Chemical Identifiers

Identifier	Value	Source
IUPAC Name	1-[4-(2-Aminophenyl)piperazin-1-yl]ethanone	Internal Nomenclature
Synonym	2-(4-Acetyl-piperazin-1-yl)aniline	Chemical Suppliers
CAS Number	91646-45-6	ChemicalBook
Molecular Formula	C₁₂H₁₇N₃O	Amerigo Scientific
Molecular Weight	219.28 g/mol	Amerigo Scientific
InChI Key	AFVUJJNEILZYJQ-UHFFFAOYSA-N	Amerigo Scientific
Canonical SMILES	CC(=O)N1CCN(CC1)C2=CC=CC=C2N	Amerigo Scientific

The structure incorporates three key functional groups that dictate its chemical behavior:

• The Piperazine Ring: This saturated heterocycle typically adopts a stable chair conformation.[4][5] The tertiary amine linked to the phenyl group is the more basic nitrogen, while the nitrogen bearing the acetyl group is an amide and is non-basic.

• The N-Acetyl Group: The ethanone moiety significantly influences the electronic properties of the adjacent nitrogen, forming an amide bond. This removes the basicity of this nitrogen and introduces a planar character.

• The 2-Aminophenyl Group: The primary aromatic amine is a weak base and a key site for potential further chemical modification or metabolic activity. Its ortho position relative to the piperazine linkage can induce steric effects that may influence receptor binding and molecular conformation.

Physicochemical Properties

The physicochemical properties of a compound are critical for predicting its behavior in both chemical and biological systems, influencing everything from reaction kinetics to bioavailability. The data for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone are largely derived from predictive models, which provide a strong baseline for experimental design.

Table 2: Predicted Physicochemical Data

Property	Predicted Value	Implication
Melting Point	130-131 °C	Crystalline solid at room temperature.
Boiling Point	427.3 ± 40.0 °C	Low volatility; suitable for standard reaction conditions.
Density	1.177 ± 0.06 g/cm³	Standard density for organic molecules of this size.
pKa (Most Basic)	6.91 ± 0.10	The tertiary amine on the piperazine ring is weakly basic. The compound will be partially protonated at physiological pH.

Proposed Synthesis and Rationale

While specific literature on the synthesis of this molecule is sparse, a highly plausible and efficient two-step route can be designed based on established principles of organic chemistry. The proposed pathway involves a nucleophilic aromatic substitution followed by a nitro group reduction.

Synthetic Workflow Diagram

Caption: Proposed two-step synthesis of the title compound.

Experimental Protocol: A Self-Validating System

Step 1: Synthesis of 1-(4-(2-Nitrophenyl)piperazin-1-yl)ethanone

• Rationale: The reaction utilizes a nucleophilic aromatic substitution (SNAAr) mechanism. 1-Fluoro-2-nitrobenzene is an excellent substrate because the fluorine atom is a good leaving group, and the strongly electron-withdrawing nitro group in the ortho position activates the ring towards nucleophilic attack by the secondary amine of 1-acetylpiperazine. Dimethyl sulfoxide (DMSO) is a polar aprotic solvent that effectively solvates the potassium carbonate base and facilitates the reaction.

• Methodology:

  • To a solution of 1-acetylpiperazine (1.0 eq) in DMSO, add 1-fluoro-2-nitrobenzene (1.05 eq) and potassium carbonate (K₂CO₃, 2.0 eq).

  • Heat the reaction mixture to 120 °C and stir for 4-6 hours.

  • Monitor reaction completion by Thin Layer Chromatography (TLC) or LC-MS.

  • Upon completion, cool the mixture to room temperature and pour it into ice-water.

  • The resulting precipitate is collected by filtration, washed with water, and dried under a vacuum. This intermediate product is often of sufficient purity for the next step.

Step 2: Synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

• Rationale: The reduction of the nitro group to a primary amine is a classic and reliable transformation. Using iron powder in the presence of ammonium chloride in an ethanol/water mixture is a standard, cost-effective, and high-yielding method known as Béchamp reduction. It is safer and more scalable than catalytic hydrogenation for many laboratory settings.

• Methodology:

  • Suspend the intermediate from Step 1 (1.0 eq) in a 4:1 mixture of ethanol and water.

  • Add iron powder (Fe, 5.0 eq) and ammonium chloride (NH₄Cl, 4.0 eq).

  • Heat the mixture to reflux (approx. 80-90 °C) and stir vigorously for 2-4 hours.

  • Monitor the disappearance of the starting material by TLC. The product will have a different Rf and may be UV active.

  • After completion, cool the reaction and filter it through a pad of Celite to remove the iron salts.

  • Concentrate the filtrate under reduced pressure to remove the ethanol.

  • Extract the aqueous residue with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate to yield the crude product.

  • Purify the final compound by column chromatography on silica gel or by recrystallization.

Predicted Pharmacological Profile and Toxicological Considerations

The phenylpiperazine core is a privileged scaffold in neuropharmacology, frequently interacting with G-protein coupled receptors (GPCRs) such as serotonin (5-HT) and dopamine (D) receptors.[6]

Predicted Mechanism of Action

Based on its structural similarity to known CNS-active agents, 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone is predicted to function as a modulator of monoaminergic systems. The N-phenylpiperazine moiety is the key pharmacophore. The specific substitutions on the phenyl ring and the other piperazine nitrogen fine-tune the affinity and efficacy at various receptor subtypes. For instance, many antipsychotics and antidepressants are phenylpiperazine derivatives.[1][3]

Caption: Common GPCR signaling pathway modulated by phenylpiperazines.

This compound could serve as a valuable intermediate for creating more complex molecules with tailored activities, such as antibacterial, antifungal, or anticancer agents.[7][8]

Toxicological Profile

No specific toxicological data is available for this compound. However, data for the structurally similar 4-amino isomer can be used as a provisional guide.[9] It is classified as a combustible solid and carries a "Warning" signal word.

Table 3: Provisional Hazard Information

Hazard Type	GHS Code	Description
Skin Irritation	H315	Causes skin irritation
Eye Irritation	H319	Causes serious eye irritation
Respiratory Irritation	H335	May cause respiratory irritation
Target Organs	-	Respiratory system

Standard laboratory safety precautions, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat, are mandatory when handling this compound. Work should be conducted in a well-ventilated fume hood.

Recommended Analytical Methodologies

A robust analytical workflow is essential to confirm the identity and purity of the synthesized compound. This typically involves a combination of chromatographic and spectroscopic techniques.

Analytical Quality Control Workflow

Caption: Standard workflow for compound purification and analysis.

Protocol: Purity Assessment by HPLC-UV

• Rationale: Reverse-phase High-Performance Liquid Chromatography (HPLC) is the standard method for assessing the purity of small organic molecules. A C18 column provides excellent separation for moderately polar compounds. An acetonitrile/water mobile phase is typical, and the aromatic nature of the compound ensures strong UV absorbance for sensitive detection.

• Methodology:

  • System: HPLC with a UV detector.

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

  • Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.

  • Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, and return to initial conditions.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

  • Sample Preparation: Dissolve ~1 mg of the compound in 1 mL of 1:1 acetonitrile/water.

  • Injection Volume: 10 µL.

  • Analysis: The purity is determined by the area percentage of the main peak relative to the total area of all peaks.

Structural Confirmation Techniques

• Mass Spectrometry (MS): Using electrospray ionization (ESI) in positive mode, the expected [M+H]⁺ ion would be at m/z 220.14. Analysis of fragmentation patterns (MS/MS) would likely show cleavage of the C-N bonds within the piperazine ring and between the piperazine and phenyl rings, which is characteristic for this class of compounds.[10]

• NMR Spectroscopy:

  • ¹H NMR: Would confirm the presence of all protons. Expected signals would include a singlet for the acetyl methyl group (~2.1 ppm), multiplets for the piperazine protons (2.5-4.0 ppm), and distinct signals in the aromatic region (6.5-7.5 ppm) for the four protons on the aminophenyl ring. The protons of the primary amine would appear as a broad singlet.

  • ¹³C NMR: Would show 12 distinct carbon signals, including a signal for the carbonyl carbon (~170 ppm), signals for the piperazine carbons (~40-55 ppm), and six signals in the aromatic region.

Conclusion

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a compound of significant interest due to its place within the pharmacologically vital phenylpiperazine family. This guide has provided a detailed overview of its core properties, from its chemical structure to its predicted biological potential. By outlining a robust synthetic protocol and a comprehensive analytical workflow, this document serves as a practical resource for researchers aiming to synthesize, characterize, and explore the utility of this molecule as a building block for novel therapeutic agents. The insights provided herein, grounded in established chemical and pharmacological principles, should empower further investigation into this promising chemical entity.

References

• Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. (2022). National Institutes of Health (NIH). Available at: [Link]

• Reddy, P. R., et al. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 4(6), 2854-2859. Available at: [Link]

• 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone. Amerigo Scientific. Available at: [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (2013). United Nations Office on Drugs and Crime (UNODC). Available at: [Link]

• Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. (2023). ACS Publications. Available at: [Link]

• Kavitha, C. N., et al. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. National Institutes of Health (NIH). Available at: [Link]

• A Review on Analytical Methods for Piperazine Determination. (2022). NTU Journal of Pure Sciences. Available at: [Link]

• 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. (2013). ResearchGate. Available at: [Link]

• Ethanone, 1-(4-benzylpiperazin-1-yl)-2-cyclopentyl-2-phenyl-. SpectraBase. Available at: [Link]

• Biological Activities of Piperazine Derivatives: A Comprehensive Review. (2024). IntechOpen. Available at: [Link]

• Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. (2012). ResearchGate. Available at: [Link]

• Synthesis and biological activity of piperazine derivatives of phenothiazine. (2012). PubMed. Available at: [Link]

• The Stability Study of a Novel Phenylpiperazine Derivative. (2019). Isaac Scientific Publishing. Available at: [Link]

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (2024). ResearchGate. Available at: [Link]

• Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. (2019). ResearchGate. Available at: [Link]

• A Mini Review on Piperizine Derivatives and their Biological Activity. (2021). JETIR. Available at: [Link]

• Synthesis and Biological Activity of Myricetin Derivatives Containing Pyrazole Piperazine Amide. (2023). MDPI. Available at: [Link]

• DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. (2018). Revue Roumaine de Chimie. Available at: [Link]

• Synthesis, crystal structure and anti-ischaemic activity of (E)-1-{4-[Bis(4-methoxy-phenyl)methyl]piperazin-1-yl}-3-(4-chlorophenyl)-prop-2-en-1-one. (2014). SciELO South Africa. Available at: [Link]

• Mass Fragmentation Characteristics of Piperazine Analogues. (2020). Journal of Chinese Mass Spectrometry Society. Available at: [Link]

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An In-Depth Technical Guide to 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone (CAS Number: 91646-45-6)

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, a versatile arylpiperazine derivative with significant potential in medicinal chemistry and drug discovery. The document outlines a robust synthetic pathway, detailed analytical methodologies for characterization and quality control, and an exploration of its potential pharmacological relevance based on the activities of structurally related compounds. This guide is intended to serve as a foundational resource for researchers engaged in the synthesis, analysis, and application of novel piperazine-based compounds.

Introduction: The Significance of the Arylpiperazine Scaffold

The piperazine ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of approved drugs targeting a wide array of biological receptors.[1][2] Its conformational flexibility and ability to present substituents in distinct spatial orientations make it an ideal building block for engaging with complex biological targets. When incorporated into an arylpiperazine structure, where one of the piperazine nitrogens is directly attached to an aromatic ring, the resulting compounds often exhibit significant activity at various G-protein coupled receptors (GPCRs), particularly those involved in neurotransmission.[3]

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, with its characteristic 2-aminophenyl moiety, presents a unique substitution pattern that is of considerable interest for the development of novel therapeutic agents. The presence of a primary aromatic amine offers a handle for further chemical modification, allowing for the generation of diverse compound libraries for screening. This guide will delve into the essential technical details of this compound, providing a solid framework for its application in research and development.

Synthesis and Mechanism

The synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone can be efficiently achieved through a two-step process involving a nucleophilic aromatic substitution reaction followed by a reduction. This pathway is advantageous due to the commercial availability of the starting materials and the generally high yields of the reactions.

Synthetic Pathway

The overall synthetic scheme is depicted below:

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• 3. Piperazine derivatives with central pharmacological activity used as therapeutic tools - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, a notable heterocyclic compound. Due to its structural features, particularly the presence of a piperazine ring linked to an aminophenyl group, this molecule is of significant interest in medicinal chemistry and drug development. This document consolidates its chemical and physical properties, outlines a probable synthetic route, discusses its analytical characterization, and explores its potential pharmacological relevance. The information presented herein is intended to serve as a foundational resource for researchers engaged in the discovery and development of novel therapeutics.

Introduction: The Significance of the Phenylpiperazine Scaffold

The phenylpiperazine moiety is a well-established pharmacophore present in a multitude of clinically significant drugs. Its unique structural and physicochemical properties allow it to interact with a variety of biological targets, leading to a broad spectrum of pharmacological activities. Derivatives of phenylpiperazine are known to exhibit effects on the central nervous system (CNS), and also possess antimicrobial, and anticancer properties, among others[1]. The introduction of an acetyl group and an amino substituent on the phenyl ring, as seen in 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, offers avenues for further structural modifications to fine-tune its biological activity and pharmacokinetic profile. This guide focuses specifically on the ortho-amino isomer, a less-documented but equally promising analogue in the phenylpiperazine class.

Molecular and Physicochemical Profile

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a compound with the molecular formula C12H17N3O and a molecular weight of 219.28 g/mol .[2][3][4] The presence of both basic nitrogen atoms in the piperazine ring and the aromatic amine, along with the polar carbonyl group, imparts a unique solubility and reactivity profile to the molecule.

Identifier	Value	Source
IUPAC Name	1-[4-(2-aminophenyl)piperazin-1-yl]ethanone	Fluorochem
CAS Number	91646-45-6	NovaChemistry, Fluorochem
Molecular Formula	C12H17N3O	Amerigo Scientific, Sigma-Aldrich
Molecular Weight	219.28 g/mol	Amerigo Scientific, Sigma-Aldrich
Canonical SMILES	CC(=O)N1CCN(C2=CC=CC=C2N)CC1	Fluorochem
InChI	InChI=1S/C12H17N3O/c1-10(16)14-6-8-15(9-7-14)12-5-3-2-4-11(12)13/h2-5H,6-9,13H2,1H3	Fluorochem

Table 1: Core Identifiers of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Synthesis and Mechanistic Considerations

While a specific, detailed experimental protocol for the synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is not extensively documented in peer-reviewed literature, a plausible and efficient synthetic route can be conceptualized based on established organic chemistry principles. The proposed pathway involves a nucleophilic aromatic substitution reaction followed by an acylation step.

Proposed Synthetic Pathway

Caption: Proposed two-step synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Step-by-Step Methodology and Rationale

Step 1: Synthesis of 1-(2-Aminophenyl)piperazine

• Reaction Setup: In a high-pressure reaction vessel, combine 2-fluoroaniline and an excess of piperazine. The excess piperazine serves as both a reactant and a basic solvent to neutralize the hydrofluoric acid byproduct.

• Reaction Conditions: Heat the mixture at an elevated temperature (typically 120-150 °C) for several hours. The high temperature is necessary to overcome the activation energy for the nucleophilic aromatic substitution of the fluoride ion.

• Work-up and Isolation: After cooling, the reaction mixture is diluted with water and extracted with an organic solvent such as ethyl acetate. The organic layer is then washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 1-(2-aminophenyl)piperazine.

Causality: The electron-withdrawing nature of the fluorine atom activates the aromatic ring towards nucleophilic attack by the secondary amine of piperazine. The ortho position of the amino group can influence the reactivity and may lead to side products if the reaction conditions are not carefully controlled.

Step 2: Acylation of 1-(2-Aminophenyl)piperazine

• Reaction Setup: Dissolve the 1-(2-aminophenyl)piperazine intermediate in a suitable aprotic solvent like dichloromethane or tetrahydrofuran. Add a base, such as triethylamine or pyridine, to the solution.

• Acylating Agent Addition: Cool the mixture in an ice bath and add acetyl chloride dropwise with stirring. The cooling is essential to control the exothermic reaction.

• Reaction Monitoring and Completion: Allow the reaction to proceed at room temperature and monitor its progress by thin-layer chromatography.

• Work-up and Isolation: Upon completion, the reaction is quenched with water. The organic layer is separated, washed sequentially with dilute acid (to remove excess base), saturated sodium bicarbonate solution, and brine. After drying and concentration, the final product, 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, can be purified by recrystallization or column chromatography.

Causality: The more nucleophilic secondary amine of the piperazine ring selectively attacks the electrophilic carbonyl carbon of acetyl chloride, leading to the formation of the amide bond. The aromatic amine is less reactive under these conditions.

Analytical Characterization

A comprehensive analytical characterization is imperative to confirm the identity and purity of the synthesized compound. The following techniques are standard for the structural elucidation of such molecules.

Spectroscopic Data (Predicted and Analogous Compounds)

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the piperazine ring protons (which may appear as complex multiplets), and a characteristic singlet for the acetyl methyl group. The chemical shifts of the aromatic protons will be influenced by the ortho-amino group.

• ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon, the aromatic carbons (with quaternary carbons showing lower intensity), the piperazine carbons, and the acetyl methyl carbon.

• Mass Spectrometry: The mass spectrum should exhibit a molecular ion peak corresponding to the molecular weight of the compound (219.28 g/mol ).

• Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption bands for the N-H stretching of the primary amine, C=O stretching of the amide, and C-N stretching vibrations.

Potential Pharmacological Significance and Future Directions

The structural motif of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone suggests potential for a range of biological activities, making it an attractive scaffold for drug discovery.

CNS Activity

Many phenylpiperazine derivatives are known to interact with various receptors in the central nervous system, including serotonin and dopamine receptors. The specific substitution pattern of this compound could lead to novel CNS-active agents for the treatment of depression, anxiety, or other neurological disorders.

Anticancer and Antimicrobial Potential

The piperazine nucleus is a key component of several anticancer and antimicrobial drugs. The aminophenylacetylpiperazine scaffold could be explored for its potential to inhibit cell proliferation or microbial growth. Further derivatization of the amino group could lead to compounds with enhanced potency and selectivity.

Workflow for Biological Screening

Caption: A typical workflow for the biological evaluation of novel chemical entities.

Conclusion

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone represents a versatile chemical scaffold with significant potential in drug discovery and development. This technical guide has provided a consolidated overview of its chemical properties, a plausible synthetic strategy, and an outlook on its potential pharmacological applications. Further research into the synthesis, characterization, and biological evaluation of this compound and its derivatives is warranted to fully explore its therapeutic potential.

References

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• U.S. National Library of Medicine. 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. [Link]

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An In-depth Technical Guide to the Chemical Structure and Synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure, synthesis, and analytical characterization of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone. This N-arylpiperazine derivative is a valuable scaffold in medicinal chemistry, holding potential for the development of novel therapeutic agents. This document details a robust, two-step synthetic pathway, outlines expected analytical data for structural verification, and discusses the rationale behind the chosen methodologies, offering a practical resource for researchers in drug discovery and organic synthesis.

Introduction: The Significance of the N-Arylpiperazine Scaffold

N-arylpiperazine moieties are privileged structures in modern medicinal chemistry, forming the core of numerous clinically significant drugs.[1] Their unique steric and electronic properties allow them to interact with a wide array of biological targets, particularly within the central nervous system (CNS).[2][3] Derivatives of this scaffold have demonstrated a broad spectrum of pharmacological activities, including antipsychotic, antidepressant, anxiolytic, and anticancer effects.[3][4][5]

The compound 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, featuring an ortho-amino substitution on the phenyl ring, presents a particularly interesting scaffold for further chemical exploration. The presence of a primary aromatic amine offers a versatile handle for subsequent derivatization, enabling the synthesis of diverse compound libraries for structure-activity relationship (SAR) studies.[6] This guide aims to provide a detailed, practical framework for the synthesis and characterization of this key intermediate, empowering researchers to accelerate their drug discovery programs.

Physicochemical and Structural Properties

A thorough understanding of the physicochemical properties of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is fundamental for its handling, formulation, and application in research. The key properties are summarized in the table below.

Property	Value	Source(s)
IUPAC Name	1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone	Internal
CAS Number	91646-45-6	Internal
Molecular Formula	C₁₂H₁₇N₃O	Internal
Molecular Weight	219.28 g/mol	Internal
Melting Point	130-131 °C	Internal
Predicted Boiling Point	427.3±40.0 °C	Internal
Predicted Density	1.177±0.06 g/cm³	Internal
Appearance	Expected to be a solid at room temperature.	[7]

Synthetic Pathway: A Rationale-Driven Approach

A robust and reproducible synthesis is paramount for obtaining high-quality material for research purposes. The proposed two-step synthesis for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is outlined below. This pathway was designed for its reliability, scalability, and the commercial availability of starting materials.

Caption: Synthetic workflow for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Step 1: Synthesis of 1-Acetyl-4-(2-nitrophenyl)piperazine via Nucleophilic Aromatic Substitution (SNAr)

Causality of Experimental Choices: The first step involves a nucleophilic aromatic substitution (SNAr) reaction. This method is highly effective due to the presence of a strongly electron-withdrawing nitro group positioned ortho to the fluorine leaving group in 2-fluoronitrobenzene.[8][9] This electronic arrangement activates the aromatic ring towards nucleophilic attack by the secondary amine of 1-acetylpiperazine. Fluorine is an excellent leaving group for SNAr reactions.[10] Dimethyl sulfoxide (DMSO) is chosen as the solvent due to its high polarity and aprotic nature, which accelerates the rate of SNAr reactions. Potassium carbonate (K₂CO₃) is a suitable base to deprotonate the piperazine nitrogen, enhancing its nucleophilicity.

Detailed Experimental Protocol:

• To a solution of 1-acetylpiperazine (1.0 eq.) in DMSO, add potassium carbonate (2.0 eq.).

• Stir the mixture at room temperature for 15 minutes.

• Add 2-fluoronitrobenzene (1.0 eq.) dropwise to the reaction mixture.

• Heat the reaction mixture to 120 °C and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the precipitated solid by vacuum filtration, wash with water, and dry under vacuum to yield 1-acetyl-4-(2-nitrophenyl)piperazine.

Step 2: Synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone via Nitro Group Reduction

Causality of Experimental Choices: The reduction of the nitro group to a primary amine is a critical step. While catalytic hydrogenation with Pd/C is a common method, it can sometimes lead to dehalogenation if aryl halides are present.[11][12] A more chemoselective and robust method for this transformation is the use of tin(II) chloride (SnCl₂) in a protic solvent like ethanol.[11][13] This method is well-tolerated by many functional groups and is highly effective for the reduction of aromatic nitro compounds.[14]

Detailed Experimental Protocol:

• Suspend 1-acetyl-4-(2-nitrophenyl)piperazine (1.0 eq.) in ethanol.

• Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (4.0-5.0 eq.) to the suspension.

• Heat the mixture to reflux and maintain for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction mixture and carefully neutralize with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Analytical Characterization: A Self-Validating System

Thorough analytical characterization is essential to confirm the identity and purity of the synthesized compound. The following section details the expected outcomes from various analytical techniques.

Caption: Analytical workflow for the characterization of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the piperazine ring protons, and the acetyl group protons.[1][15]

Expected Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.0-6.6	m	4H	Ar-H
~4.5	s (br)	2H	-NH ₂
~3.8-3.6	m	4H	-C(O)N(CH ₂)₂
~3.2-3.0	m	4H	ArN(CH ₂)₂
~2.1	s	3H	-C(O)CH ₃

13C NMR: The carbon NMR spectrum will provide confirmation of the carbon framework.

Expected Chemical Shift (δ, ppm)	Assignment
~169	C =O
~145-140	Ar-C -NH₂
~130-115	Ar-C
~55-45	Piperazine C -H₂
~21	-C(O)C H₃

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful tool for identifying the key functional groups present in the molecule.[16][17][18]

Expected Wavenumber (cm⁻¹)	Vibration	Functional Group
3450-3250 (two bands)	N-H stretch	Primary amine (-NH₂)
3050-3000	C-H stretch	Aromatic
2950-2850	C-H stretch	Aliphatic (piperazine & acetyl)
1650-1630	C=O stretch	Amide
1600-1450	C=C stretch	Aromatic ring
1350-1250	C-N stretch	Aromatic amine & amide

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The fragmentation pattern can provide further structural information.[19]

m/z	Interpretation
219.1	[M]⁺ (Molecular Ion)
220.1	[M+H]⁺ (in ESI)
176.1	[M - COCH₃]⁺
120.1	[M - C₄H₇N₂O]⁺

High-Performance Liquid Chromatography (HPLC)

HPLC is the standard method for assessing the purity of the final compound. A reverse-phase method is typically suitable for this class of compounds.[20][21][22]

Parameter	Condition
Column	C18 (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	Acetonitrile/Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid
Elution	Gradient
Flow Rate	1.0 mL/min
Detection	UV at 254 nm

Potential Applications and Future Directions

The structural motif of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a versatile starting point for the synthesis of a wide range of biologically active molecules. The primary amine can be readily functionalized to introduce diverse pharmacophores, allowing for the exploration of new chemical space.[7] Piperazine derivatives have been investigated for their potential as anticancer, anti-inflammatory, and antihistamine agents, among others.[2][4] This compound can serve as a key building block in the development of novel kinase inhibitors, receptor antagonists, or other targeted therapies.[23] Future work could focus on the derivatization of the primary amine to generate libraries of compounds for high-throughput screening against various biological targets.

Conclusion

This technical guide has provided a detailed and practical overview of the chemical structure, synthesis, and characterization of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone. By detailing a robust synthetic protocol and outlining the expected analytical data, this document serves as a valuable resource for researchers in the field of medicinal chemistry and drug discovery. The insights into the rationale behind the experimental choices aim to empower scientists to confidently synthesize and characterize this important chemical scaffold, thereby facilitating the development of the next generation of therapeutic agents.

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A Comprehensive Technical Guide to 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone: Nomenclature, Properties, and Applications

Introduction

In the landscape of modern medicinal chemistry, the piperazine scaffold stands out as a "privileged" structure, forming the backbone of a vast array of therapeutic agents.[1][2] Its unique conformational flexibility and ability to engage in multiple non-covalent interactions have made it an indispensable building block in drug design.[3][4] This guide focuses on a specific, yet highly significant, derivative: 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone .

This compound, characterized by an acetylated piperazine ring linked to an aniline moiety at the ortho position, serves as a crucial intermediate in the synthesis of more complex, biologically active molecules. Its bifunctional nature—possessing both a nucleophilic aromatic amine and a tertiary amide—offers synthetic chemists a versatile platform for molecular elaboration. This document provides an in-depth exploration of its nomenclature, physicochemical properties, representative synthesis, analytical characterization, and its broader context within drug discovery for an audience of researchers, scientists, and drug development professionals.

Chemical Identity and Nomenclature

Precise identification is paramount in chemical research and development. 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is cataloged under various names and identifiers across chemical databases and supplier catalogs.

Primary Identifiers

A summary of the fundamental identifiers for this compound is presented below.

Identifier	Value	Source
IUPAC Name	1-[4-(2-aminophenyl)piperazin-1-yl]ethanone	ChemicalBook[5]
CAS Number	91646-45-6	ChemicalBook[5]
Molecular Formula	C12H17N3O	ChemicalBook[5]
Molecular Weight	219.28 g/mol	ChemicalBook[5]

Comprehensive List of Synonyms

The following table lists the alternative names and synonyms used to refer to this compound in scientific literature and commercial listings. This highlights the importance of using a primary identifier like the CAS number to avoid ambiguity.

Synonym	Source
2-(4-Acetyl-piperazin-1-yl)aniline	ChemicalBook[5]
1-[4-(2-Amino-phenyl)-piperazin-1-yl]-ethanone	ChemicalBook[5]
1-(4-(2-aminophenyl)piperazin-1-yl)ethanone	ChemicalBook[5]

Note: A significant volume of literature and database entries refer to the para-isomer, 1-[4-(4-Aminophenyl)piperazin-1-yl]ethanone (CAS: 92394-00-8).[6][7] Researchers must exercise caution to distinguish between the ortho- (CAS: 91646-45-6) and para-isomers.

Structural Representation

Type	Identifier
SMILES	CC(=O)N1CCN(CC1)c2ccccc2N
InChI	InChI=1S/C12H17N3O/c1-10(16)15-8-6-14(7-9-15)12-5-3-2-4-11(12)13/h2-5H,6-9,13H2,1H3

Physicochemical Properties

The physical and chemical properties of a compound are critical for designing synthetic routes, purification protocols, and formulation strategies. The data below, primarily based on predicted values, provides a baseline for laboratory work.[5]

Property	Value	Unit
Melting Point	130-131	°C
Boiling Point (Predicted)	427.3 ± 40.0	°C
Density (Predicted)	1.177 ± 0.06	g/cm³
pKa (Predicted)	6.91 ± 0.10	-

Synthesis and Characterization

As a key building block, the efficient synthesis and reliable characterization of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone are of significant interest.

Representative Synthetic Pathway

The synthesis of N-arylpiperazines is a cornerstone of medicinal chemistry. A common and effective method is the Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction. This approach is favored for its high functional group tolerance and efficiency in forming C-N bonds. An alternative, classical approach involves nucleophilic aromatic substitution (SNAr) on an activated aryl halide.

The causality for choosing a specific route often depends on substrate availability and cost. For instance, if 1-acetylpiperazine and 1-fluoro-2-nitrobenzene are readily available, an SNAr reaction followed by reduction of the nitro group is a logical and scalable pathway.

Detailed Experimental Protocol: SNAr and Reduction

This protocol describes a two-step synthesis. The first step involves the SNAr reaction between 1-acetylpiperazine and 1-fluoro-2-nitrobenzene. The second step is the reduction of the nitro intermediate to the target primary amine. This self-validating protocol includes an in-process check (TLC) to ensure reaction completion.

Step 1: Synthesis of 1-[4-(2-Nitrophenyl)piperazin-1-yl]ethanone

• To a stirred solution of 1-acetylpiperazine (1.0 eq) in dimethyl sulfoxide (DMSO), add anhydrous potassium carbonate (K₂CO₃) (2.5 eq).

• Add 1-fluoro-2-nitrobenzene (1.1 eq) dropwise to the suspension at room temperature.

• Heat the reaction mixture to 80-90 °C and stir for 4-6 hours.

• Self-Validation: Monitor the reaction progress by Thin-Layer Chromatography (TLC) until the starting material (1-fluoro-2-nitrobenzene) is consumed.

• After completion, cool the mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated yellow solid by filtration, wash thoroughly with water, and dry under vacuum.

Step 2: Reduction to 1-[4-(2-Aminophenyl)piperazin-1-yl]ethanone

• Suspend the nitro-intermediate (1.0 eq) from Step 1 in ethanol or methanol.[8]

• Add a reducing agent such as tin(II) chloride (SnCl₂) (4-5 eq) or perform catalytic hydrogenation using palladium on carbon (Pd/C) under a hydrogen atmosphere.

• If using SnCl₂, heat the mixture to reflux for 2-3 hours. For catalytic hydrogenation, stir under H₂ pressure at room temperature.

• Self-Validation: Monitor the disappearance of the nitro-intermediate by TLC.

• After completion, cool the reaction and neutralize with a saturated solution of sodium bicarbonate (NaHCO₃).

• Extract the product with an organic solvent like ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the residue by column chromatography or recrystallization to obtain the final compound.

Visualization of Synthetic Workflow

Caption: Workflow for the synthesis of the target compound.

Analytical Characterization Protocol: HPLC

High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the purity of synthetic intermediates.

• System: HPLC with UV detector.[9]

• Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of Acetonitrile (A) and 0.1% Formic Acid in Water (B).

• Gradient: Start at 10% A, ramp to 90% A over 15 minutes, hold for 2 minutes, and return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Dissolve a small amount of the compound in the mobile phase.

• Validation: Purity is determined by the area percentage of the main peak relative to the total peak area.

The Role of the Phenylpiperazine Scaffold in Drug Discovery

The true value of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone lies in its potential as a scaffold for creating novel drugs. The piperazine ring is present in hundreds of approved drugs and is a cornerstone of medicinal chemistry.[3][10]

The Piperazine Moiety as a Privileged Scaffold

The piperazine nucleus is highly valued for several reasons:

• Physicochemical Properties: It often improves aqueous solubility and oral bioavailability.[3]

• Synthetic Tractability: The two nitrogen atoms provide handles for straightforward chemical modification.

• Receptor Interaction: The ring can adopt a stable chair conformation, and its nitrogen atoms can act as hydrogen bond acceptors, crucial for binding to biological targets.[4][11]

Derivatives of this core structure have shown a wide spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and CNS-related effects.[2][12][13]

Therapeutic Applications of Derivatives

The ortho-amino group of the title compound is a key functional handle. It can be used to build additional heterocyclic rings (e.g., quinolines, benzodiazepines) or to act as a linker to other pharmacophores, leading to diverse classes of therapeutic agents.

Caption: Potential drug discovery pathways from the core compound.

Safety and Handling

While specific safety data for the ortho-isomer (CAS 91646-45-6) is limited, data from the closely related para-isomer (CAS 92394-00-8) and general guidelines for aminophenyl derivatives can inform handling procedures.[6][14]

• GHS Hazard Statements:

  • H315: Causes skin irritation.[5][14]

  • H319: Causes serious eye irritation.[5][14]

  • H335: May cause respiratory irritation (applicable to the para-isomer, should be assumed for the ortho-isomer).[6][14]

• Precautionary Statements:

  • P261 & P264: Avoid breathing dust and wash hands thoroughly after handling.[14]

  • P280: Wear protective gloves, eye protection, and face protection.[14]

  • P302+P352: IF ON SKIN: Wash with plenty of water.[14]

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[14]

• Personal Protective Equipment (PPE): Use safety goggles, chemical-resistant gloves, and a lab coat. Handle in a well-ventilated area or chemical fume hood.[15]

• Storage: Store at room temperature in a tightly closed container.[5]

Conclusion

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a synthetically valuable chemical intermediate. While its direct biological applications are not extensively documented, its true significance is realized as a foundational scaffold in medicinal chemistry. A thorough understanding of its nomenclature, properties, and reactive potential is essential for researchers aiming to leverage the privileged phenylpiperazine core to develop novel therapeutic agents. The consistent use of its CAS number (91646-45-6) is critical to ensure accuracy and avoid confusion with its more commonly cited para-isomer.

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Introduction: The Strategic Importance of 2-(4-Acetyl-piperazin-1-yl)aniline

An in-depth technical guide for researchers, scientists, and drug development professionals.

2-(4-Acetyl-piperazin-1-yl)aniline, also known as 1-acetyl-4-(2-aminophenyl)piperazine, is a bifunctional organic molecule of significant interest in the field of medicinal chemistry. Its structure synergistically combines two key pharmacophores: the N-arylpiperazine moiety and a primary aromatic amine (aniline). The N-arylpiperazine core is a well-established "privileged scaffold," found in a multitude of centrally acting drugs, including antipsychotics, antidepressants, and anxiolytics.[1][2] The aniline group, in turn, provides a versatile chemical handle for subsequent synthetic modifications, allowing for the construction of diverse molecular libraries for drug discovery programs.

This guide provides a comprehensive overview of the chemical properties, synthesis, and potential applications of 2-(4-Acetyl-piperazin-1-yl)aniline, offering field-proven insights for its effective utilization in research and development.

Chemical Identity and Physicochemical Properties

Precise identification is the cornerstone of any chemical workflow. While specific experimental data for the ortho-isomer is not widely published, the properties can be reliably inferred from its structure and data from closely related analogs.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	1-(4-(2-aminophenyl)piperazin-1-yl)ethan-1-one
Synonyms	2-(4-Acetylpiperazin-1-yl)aniline, N-Acetyl-N'-(2-aminophenyl)piperazine
Molecular Formula	C₁₂H₁₇N₃O
Molecular Weight	219.28 g/mol
CAS Number	Not explicitly assigned. The para-isomer is 92394-00-8.[3]

Table 2: Physicochemical Properties

Property	Value (Predicted or Inferred)	Source/Rationale
Appearance	Off-white to light yellow solid	Based on related arylpiperazines[4]
Boiling Point	~460 °C at 760 mmHg	Predicted for para-isomer[3]
Melting Point	>150 °C	Inferred from similar structures[4]
Solubility	Soluble in DMSO, Methanol; Sparingly soluble in water	General solubility for polar organic compounds
pKa	~4.5 (aniline N), ~7.8 (piperazine N)	Estimated based on aniline and piperazine pKa values

Synthesis and Mechanistic Rationale

The most logical and industrially scalable synthesis of 2-(4-Acetyl-piperazin-1-yl)aniline proceeds via a two-step sequence: a nucleophilic aromatic substitution (SNAr) to form the C-N bond, followed by the reduction of a nitro group precursor.

Overall Synthetic Scheme:

Caption: A robust two-step synthesis of the target compound.

Experimental Protocol

Step 1: Synthesis of 1-Acetyl-4-(2-nitrophenyl)piperazine (Intermediate)

• Causality: This reaction is a nucleophilic aromatic substitution (SNAr). The electron-withdrawing nitro group strongly activates the aromatic ring, making the chlorine atom an excellent leaving group for substitution by the secondary amine of 1-acetylpiperazine. A high-boiling polar aprotic solvent like DMSO is chosen to ensure the reactants remain in solution and to facilitate the reaction at elevated temperatures. A mild inorganic base, such as potassium carbonate (K₂CO₃), is used to neutralize the HCl generated in situ, driving the reaction to completion.[5][6]

• Methodology:

  • To a stirred solution of 1-acetylpiperazine (1.0 eq) in dimethyl sulfoxide (DMSO), add 1-chloro-2-nitrobenzene (1.0 eq) and potassium carbonate (1.5 eq).

  • Heat the reaction mixture to 120-130 °C and maintain for 12-16 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the mixture to room temperature and pour it into ice-water with stirring.

  • The precipitated yellow solid is collected by filtration, washed thoroughly with water to remove inorganic salts and residual DMSO, and dried under vacuum. This intermediate is typically of sufficient purity for the next step.[4]

Step 2: Synthesis of 2-(4-Acetyl-piperazin-1-yl)aniline (Final Product)

• Causality: Catalytic hydrogenation is the preferred method for reducing aromatic nitro groups due to its high efficiency, chemoselectivity, and clean workup.[7] Palladium on carbon (Pd/C) is a highly effective catalyst for this transformation, and hydrogen gas is the ultimate clean reducing agent. The reaction is typically run in an alcohol or ester solvent where both the starting material and product are soluble.

• Methodology:

  • Charge a pressure vessel (e.g., a Parr shaker) with 1-acetyl-4-(2-nitrophenyl)piperazine (1.0 eq) and a suitable solvent such as ethanol or ethyl acetate.

  • Add 5-10% Palladium on carbon (Pd/C) catalyst (typically 1-5 mol% Pd).

  • Seal the vessel, purge with nitrogen, and then pressurize with hydrogen gas (H₂) to 50-60 psi.

  • Stir the mixture vigorously at room temperature. The reaction is exothermic and may require cooling. Monitor the reaction by observing hydrogen uptake.

  • Once hydrogen consumption ceases (typically 4-8 hours), depressurize the vessel and purge with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • If necessary, purify the product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to afford 2-(4-Acetyl-piperazin-1-yl)aniline as a solid.

Applications in Drug Discovery and Development

The title compound is not typically a final drug product but rather a strategic building block. Its value lies in the combination of a proven pharmacophore and a reactive handle for diversification.

• Privileged Scaffold for CNS Targets: The N-arylpiperazine motif is fundamental to numerous drugs targeting the central nervous system. It has the ideal physicochemical properties to interact with monoamine neurotransmitter receptors, such as dopamine (D₂) and serotonin (5-HT₁ₐ, 5-HT₂ₐ) receptors.[1][2] Drugs like the antidepressant vortioxetine are built upon a 2-(piperazin-1-yl)aniline core, demonstrating the therapeutic relevance of this scaffold.[5]

• Versatile Synthetic Intermediate: The primary amine of the aniline moiety is a key functional group for synthetic elaboration. It allows chemists to readily introduce new functionalities and explore structure-activity relationships (SAR).

Caption: Synthetic diversification pathways from the aniline moiety.

Safety, Handling, and Storage

• Aniline Hazards: Aniline is classified as toxic if swallowed, in contact with skin, or if inhaled. It is suspected of causing genetic defects and cancer and can cause damage to organs (specifically the blood, leading to methemoglobinemia) through prolonged or repeated exposure. It is also very toxic to aquatic life.[8][9][10]

• N-Acetylpiperazine Hazards: This compound is known to cause skin and serious eye irritation.[11]

Table 3: Hazard Profile and Precautionary Measures

Hazard Category	GHS Classification (Inferred)	Precautionary Measures
Acute Toxicity	Danger: H301+H311+H331 (Toxic if swallowed, in contact with skin or if inhaled)	P261: Avoid breathing dust. P270: Do not eat, drink or smoke when using this product. P280: Wear protective gloves/protective clothing/eye protection.
Skin/Eye Damage	Danger: H315 (Causes skin irritation), H318 (Causes serious eye damage)	P264: Wash skin thoroughly after handling. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Long-Term Health	Danger: H341 (Suspected of causing genetic defects), H351 (Suspected of causing cancer), H372 (Causes damage to organs)	P201: Obtain special instructions before use. P260: Do not breathe dust.

Handling and Storage Recommendations

• Engineering Controls: Handle exclusively in a certified chemical fume hood to avoid inhalation of dust.

• Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and splash-proof safety goggles or a face shield.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from strong oxidizing agents.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Due to the inferred aquatic toxicity, avoid release to the environment.

Conclusion

2-(4-Acetyl-piperazin-1-yl)aniline is a strategically important molecular scaffold that serves as a valuable intermediate in the synthesis of complex pharmaceutical agents, particularly those targeting the central nervous system. Its synthesis is straightforward and scalable, relying on well-established chemical transformations. The presence of a reactive aniline handle allows for extensive derivatization, making it an ideal platform for building libraries for lead discovery and optimization. Proper adherence to safety protocols, derived from the known hazards of its structural components, is essential for its safe handling and use in a research setting.

References

• CN1257163C - Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine. Available at: [Link]

• Synthesis of vortioxetine via (2-(piperazine-1-yl)phenyl)aniline intermediates - Patent 2894154. European Patent Office. Available at: [Link]

• de Oliveira, V., et al. (2018). Piperazine derivatives with central pharmacological activity used as therapeutic tools. Fundamental & Clinical Pharmacology, 32(6), 581-594. Available at: [Link]

• Catalytic Hydrogenation of N-4-Nitrophenyl Nicotinamide in a Micro-Packed Bed Reactor. DSpace@MIT. Available at: [Link]

• Synthesis of 2-[4-(4-Chlorophenyl)piperazin-1-yl]-2-methylpropanoic Acid Ethyl Ester. (2007). Molbank, 2007(3), M535. Available at: [Link]

• Safety Data Sheet: Aniline. (2025). Penta chemicals. Available at: [Link]

• Understanding CO-1686 Intermediates: A Focus on 2-Methoxy-4-(N-acetyl-piperazin-1-yl)aniline. (2026). Available at: [Link]

• Syntheses and crystal structures of 4-(4-nitrophenyl)piperazin-1-ium benzoate monohydrate and 4-(4-nitrophenyl)piperazin-1-ium 2-carboxy-4,6-dinitrophenolate. (2014). Acta Crystallographica Section E, 70(Pt 9), o1004–o1008. Available at: [Link]

• Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. (2014). International Journal of Pharmaceutical and Clinical Research, 6(3), 244-250.
• Process for the catalytic hydrogenation of aromatic nitro compounds. Google Patents.

• Safety data sheet according to Regulation (EC) No. 1907/2006 (REACH), amended by 2020/878/EU: Aniline. Carl ROTH. Available at: [Link]

• Synthetic route for the synthesis of 2-(4-(4-substitutedphenylsulfonyl)piperazin-1-yl) quinolone-3-carbaldehyde derivatives 4a–c. ResearchGate. Available at: [Link]

• Piperazine derivatives with central pharmacological activity used as therapeutic tools. ResearchGate. Available at: [Link]

• Process for the production of n-(2,6-dimethyl-phenyl)-2-piperazin-1-yl-acetamide. Google Patents.

• Selective chemical reduction of Nitrobenzene to Aniline by Fe doped 1T MoS2 nanozyme. (2024). ChemRxiv. Available at: [Link]

• Synthesis and pharmacological evaluation of piperidine (piperazine)-amide substituted derivatives as multi-target antipsychotics. (2020). European Journal of Medicinal Chemistry, 204, 112638. Available at: [Link]

• Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. (2015). International Journal of ChemTech Research, 8(1), 164-171. Available at: [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2021). Molecules, 26(23), 7149. Available at: [Link]

• Aniline - Hazardous Substance Fact Sheet. New Jersey Department of Health. Available at: [Link]

• 1-Acetylpiperazine. PubChem. Available at: [Link]

• Metal‐free based catalytic transfer hydrogenation of 1,4‐benzoxazines. ResearchGate. Available at: [Link]

• 2-(4-Methylpiperazin-1-yl)aniline. ChemBK. Available at: [Link]

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Physical properties of 1-Acetyl-4-(2-aminophenyl)piperazine

As a Senior Application Scientist, this guide provides an in-depth technical overview of the physical properties of 1-Acetyl-4-(2-aminophenyl)piperazine. It is tailored for researchers, scientists, and professionals in drug development who require a thorough understanding of this compound's physicochemical characteristics.

A Note on Data Availability

Direct experimental data for 1-Acetyl-4-(2-aminophenyl)piperazine is not extensively reported in publicly accessible literature. This is not uncommon for novel or specialized research compounds. Consequently, this guide adopts a dual approach:

• Analysis of Key Analogs: We will present verified physical property data for two closely related compounds: the isomeric 1-Acetyl-4-(4-aminophenyl)piperazine and the direct precursor 1-(2-aminophenyl)piperazine . This provides a robust, data-driven foundation for understanding the target molecule.

• Inference and Experimental Design: By leveraging the data from these analogs, we will infer the likely properties of 1-Acetyl-4-(2-aminophenyl)piperazine. More importantly, this guide will detail the precise, industry-standard experimental protocols required to determine these properties empirically. This section is designed to be a practical, self-validating framework for any researcher working with this compound.

This methodology ensures scientific integrity by clearly distinguishing between established data and reasoned expert inference, while providing the practical tools necessary for in-house validation.

Physicochemical Profile of Key Analogs

Understanding the properties of structural analogs is a cornerstone of chemical and pharmaceutical development. The data below for the para-isomer and the unacetylated ortho-precursor provide critical context.

Table 1: Physical Properties of 1-Acetyl-4-(4-aminophenyl)piperazine (The para-Isomer)

Property	Value	Source
CAS Number	92394-00-8	[1][2]
Molecular Formula	C₁₂H₁₇N₃O	[1][2]
Molecular Weight	219.28 g/mol	[1][2]
Appearance	Brown Solid	[No Source]
Melting Point	129°C - 130°C	[3]
Boiling Point	460.7°C at 760 mmHg (Predicted)	[2]
Density	1.177 g/cm³ (Predicted)	[2]
Flash Point	232.4°C (Predicted)	[2]

Table 2: Physical Properties of 1-(2-aminophenyl)piperazine (The Precursor)

Property	Value	Source
Molecular Formula	C₁₀H₁₅N₃	[4]
Molecular Weight	177.25 g/mol	[4]
Appearance	Colorless crystalline solid	[4]
Melting Point	110°C	[4]
Boiling Point	344.8°C at 760 mmHg (Predicted)	[4]
Solubility	Soluble in water and some organic solvents	[4]

Inferred Properties and Scientific Rationale for 1-Acetyl-4-(2-aminophenyl)piperazine

Based on the established data of its analogs, we can project the likely physical properties of the target compound. These are expert estimations intended to guide experimental work.

Causality and Rationale:

• Molecular Weight: The molecular formula (C₁₂H₁₇N₃O) is identical to the para-isomer, thus the molecular weight is the same.

• Melting Point: The ortho-amino group's proximity to the piperazine ring allows for potential intramolecular hydrogen bonding. This can sometimes lower the melting point compared to the para-isomer, where intermolecular hydrogen bonding is more dominant and requires more energy to overcome. Therefore, the melting point is predicted to be slightly different from the 129-130°C of the para-isomer.

• Boiling Point: The boiling point is expected to be high, characteristic of a molecule with multiple polar functional groups capable of hydrogen bonding. It will likely be similar to, but distinct from, the para-isomer.

• Solubility: The presence of two basic nitrogen atoms and an amide group suggests some solubility in polar protic solvents (like water and ethanol) and polar aprotic solvents (like DMSO and DMF). The ortho-amino group might slightly alter its polarity and solvation characteristics compared to the para-isomer.

Table 3: Inferred Physicochemical Profile of 1-Acetyl-4-(2-aminophenyl)piperazine

Property	Inferred Value / Profile
Molecular Formula	C₁₂H₁₇N₃O
Molecular Weight	219.28 g/mol
Appearance	Likely a crystalline solid, possibly off-white to light brown
Melting Point	Estimated range: 115°C - 140°C
Boiling Point	> 350°C (Predicted)
Solubility	Expected to be soluble in DMSO, DMF, and methanol; sparingly soluble in water.
pKa	Two pKa values are expected: one for the aniline-like nitrogen (approx. 4-5) and one for the piperazine aliphatic nitrogen (approx. 7-8).

Experimental Protocols for Definitive Characterization

The following section provides detailed, step-by-step methodologies for the empirical determination and validation of the compound's physical properties.

Structural Confirmation via Spectroscopic Analysis

The first step in characterizing any newly synthesized or sourced compound is to confirm its chemical identity and purity.

Caption: Workflow for spectroscopic confirmation of chemical structure.

• Objective: To determine the molecular weight of the compound, confirming its elemental composition.

• Methodology (Electrospray Ionization - ESI):

  • Preparation: Prepare a dilute solution of the sample (approx. 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Instrumentation: Use a mass spectrometer equipped with an ESI source.

  • Analysis: Infuse the sample solution directly into the ESI source. Acquire the mass spectrum in positive ion mode.

  • Validation: Look for a prominent ion peak corresponding to the protonated molecule [M+H]⁺. For 1-Acetyl-4-(2-aminophenyl)piperazine, this would be expected at m/z 220.14. The experimentally observed mass should be within a narrow tolerance (e.g., ± 0.001 Da) of the calculated exact mass (219.1372 for C₁₂H₁₇N₃O).

• Objective: To elucidate the carbon-hydrogen framework of the molecule, confirming the specific ortho substitution pattern.

• Methodology (¹H and ¹³C NMR):

  • Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Acquisition: Acquire a standard ¹H NMR spectrum. Following this, acquire a ¹³C NMR spectrum.

  • Validation & Interpretation:

    • ¹H NMR: Expect to see distinct aromatic proton signals in the ~6.5-7.5 ppm range, with splitting patterns characteristic of an ortho-disubstituted benzene ring. The acetyl methyl group should appear as a singlet around 2.0 ppm. The piperazine protons will appear as complex multiplets.

    • ¹³C NMR: Expect approximately 10-12 distinct carbon signals, confirming the molecular asymmetry. The carbonyl carbon of the acetyl group should be identifiable around 168-170 ppm.

• Objective: To identify the key functional groups present in the molecule.

• Methodology (Attenuated Total Reflectance - ATR):

  • Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

  • Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer with an ATR accessory.

  • Acquisition: Collect the spectrum, typically over a range of 4000-400 cm⁻¹.

  • Validation & Interpretation: Key expected vibrational bands include:

    • N-H Stretch: A pair of bands in the 3300-3500 cm⁻¹ region, characteristic of the primary amine (-NH₂).

    • C=O Stretch: A strong, sharp band around 1630-1660 cm⁻¹, characteristic of the tertiary amide.

    • C-N Stretch: Bands in the 1200-1350 cm⁻¹ region.

    • Aromatic C=C Stretch: Bands in the 1450-1600 cm⁻¹ region.

Melting Point Determination

• Objective: To determine the temperature at which the compound transitions from a solid to a liquid, a key indicator of purity.

• Methodology (Differential Scanning Calorimetry - DSC):

  • Preparation: Accurately weigh 1-3 mg of the sample into an aluminum DSC pan and hermetically seal it. Prepare an empty, sealed pan as a reference.

  • Instrumentation: Place the sample and reference pans into the DSC cell.

  • Acquisition: Heat the sample at a controlled rate (e.g., 10°C/min) under a nitrogen atmosphere. Record the heat flow as a function of temperature.

  • Validation: The melting point is determined as the onset temperature of the endothermic melting peak. A sharp peak indicates high purity, whereas a broad peak suggests the presence of impurities.

Thermodynamic Solubility Assessment

• Objective: To quantify the solubility of the compound in various pharmaceutically relevant solvents.

• Methodology (Shake-Flask Method):

  • Preparation: Add an excess amount of the solid compound to a series of vials, each containing a known volume of a different solvent (e.g., water, phosphate-buffered saline pH 7.4, ethanol, DMSO).

  • Equilibration: Agitate the vials at a constant temperature (e.g., 25°C) for a set period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Separation: Centrifuge the samples to pellet the excess, undissolved solid.

  • Quantification: Carefully remove a known aliquot of the supernatant, dilute it appropriately, and analyze the concentration of the dissolved compound using a validated analytical method like HPLC-UV.

  • Calculation: The solubility is reported in units such as mg/mL or µg/mL.

Caption: Standard shake-flask method for thermodynamic solubility.

References

• 1-(2-aminophenyl)piperazine Physical Properties . (2024). ChemBK. Retrieved from [Link]

• 1-Acetyl-4-(4-aminophenyl)piperazine Properties . (n.d.). BuyersGuideChem. Retrieved from [Link]

• Synthesis of (i) 4-Acetyl-1-(4-aminophenyl)piperazine . (n.d.). PrepChem.com. Retrieved from [Link]

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• 4. chembk.com [chembk.com]

An In-depth Technical Guide to the Physicochemical Characterization of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone: Melting and Boiling Points

For the attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the theoretical and practical considerations for determining the melting and boiling points of the novel compound 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone. In the absence of definitive experimental data in publicly accessible literature, this document outlines robust methodologies for the empirical determination of these critical physicochemical parameters. Furthermore, it explores computational approaches for their prediction, offering a dual pathway for characterization. This guide is intended to equip researchers in drug discovery and development with the necessary knowledge to accurately characterize this and similar piperazine-containing compounds, ensuring data integrity and supporting further investigation into their therapeutic potential.

Introduction: The Significance of Piperazine Moieties and Physicochemical Profiling

The piperazine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous approved drugs with diverse therapeutic applications. Its presence often imparts favorable pharmacokinetic properties, including improved aqueous solubility and oral bioavailability. The compound of interest, 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, is a functionalized piperazine derivative with potential applications in various therapeutic areas.

The melting and boiling points are fundamental physicochemical properties that provide insights into the purity, stability, and physical state of a compound under different temperatures.[1] Accurate determination of these parameters is a critical first step in the pre-formulation and overall development of any new chemical entity. A sharp melting point range is a reliable indicator of high purity for a crystalline solid, while the boiling point is a key characteristic of a liquid's volatility.[1]

Current State of Knowledge for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Theoretical Framework: Understanding Phase Transitions

The melting point of a crystalline solid is the temperature at which it transitions from a highly ordered solid state to a disordered liquid state.[4] This phase change occurs when the thermal energy of the molecules overcomes the crystal lattice forces.[5] For a pure substance, this transition is typically sharp and occurs over a narrow temperature range.[1] The presence of impurities disrupts the crystal lattice, leading to a depression and broadening of the melting point range.

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure, leading to the formation of vapor bubbles throughout the bulk of the liquid.[1] The boiling point is dependent on the strength of intermolecular forces; stronger forces result in a higher boiling point.

Experimental Determination of Melting and Boiling Points

The following protocols describe standard and reliable methods for the experimental determination of melting and boiling points.

Melting Point Determination: The Capillary Method

The capillary melting point technique is a widely used and accurate method for determining the melting point of a solid crystalline compound.

• Sample Preparation:

  • Ensure the sample of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is thoroughly dried to remove any residual solvent, which can act as an impurity and affect the melting range.[6]

  • If the sample consists of large crystals, gently pulverize it into a fine powder using a mortar and pestle.[6]

  • Introduce the powdered sample into a capillary tube (sealed at one end) by tapping the open end into the powder.[6]

  • Compact the sample at the bottom of the tube by gently tapping the sealed end on a hard surface to achieve a sample height of 2-3 mm.[6][7]

• Apparatus Setup:

  • Utilize a calibrated melting point apparatus (e.g., Mel-Temp or similar digital device).

  • Insert the capillary tube containing the sample into the heating block of the apparatus.

• Measurement:

  • For an unknown compound, a preliminary rapid heating run is recommended to determine an approximate melting range.

  • For the accurate determination, heat the sample at a slow, controlled rate (approximately 1-2 °C per minute) as the temperature approaches the expected melting point.[6]

  • Record the temperature at which the first droplet of liquid appears (T1) and the temperature at which the last solid crystal melts (T2).[6] The melting point is reported as the range T1-T2.

  • For data validation, perform the measurement in triplicate with fresh samples for each run.[6]

A sharp melting point range (typically ≤ 1 °C) is indicative of a high degree of purity.[1] A broad melting range suggests the presence of impurities. The causality behind this is that impurities disrupt the uniform crystal lattice structure, requiring less energy to break the intermolecular forces.

Boiling Point Determination: The Thiele Tube Method

For liquid compounds, the Thiele tube method provides a simple and efficient means of determining the boiling point using a small amount of sample.[8]

• Sample Preparation:

  • Place a small volume (approximately 0.5 mL) of the liquid 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone into a small test tube.

  • Invert a capillary tube (sealed at one end) and place it, open end down, into the liquid in the test tube.[8]

• Apparatus Setup:

  • Attach the test tube to a thermometer using a rubber band or wire, ensuring the sample is level with the thermometer bulb.

  • Place the assembly into a Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil).[8]

• Measurement:

  • Heat the side arm of the Thiele tube gently with a Bunsen burner or a hot plate. The design of the tube facilitates even heat distribution through convection currents.

  • As the temperature rises, a stream of bubbles will emerge from the inverted capillary tube as the air inside expands and is replaced by the vapor of the sample.[8]

  • Continue heating until a continuous and rapid stream of bubbles is observed.

  • Remove the heat and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the stream of bubbles ceases and the liquid just begins to be drawn back into the capillary tube.[8] This indicates that the vapor pressure of the sample is equal to the atmospheric pressure.

  • Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-dependent.

Computational Prediction of Melting and Boiling Points

In the absence of experimental data, computational methods can provide valuable estimations of melting and boiling points. These predictions are based on the molecular structure of the compound and employ quantitative structure-property relationship (QSPR) models.[9]

A variety of software packages and online tools are available for this purpose.[10][11][12] These tools often utilize machine learning algorithms trained on large datasets of known compounds.[13]

To predict the melting and boiling points of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, the following steps can be taken:

• Obtain the SMILES (Simplified Molecular Input Line Entry System) string for the compound.

• Input the SMILES string into a reliable prediction software or web server.

• The software will then calculate the predicted melting and boiling points based on its underlying algorithm.

It is crucial to note that these are predictions and may have a degree of error.[12] Therefore, they should be used as estimations and, whenever possible, validated by experimental data.

Data Presentation

All experimentally determined and computationally predicted data for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone should be summarized in a clear and structured table for easy comparison and reference.

Property	Experimental Value (°C)	Predicted Value (°C)	Method of Determination/Prediction
Melting Point	To be determined	To be predicted	Capillary Method / QSPR Model
Boiling Point	To be determined	460.7 (at 760 mmHg)	Thiele Tube Method / QSPR Model

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the characterization of the melting and boiling points of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Figure 1: Workflow for the determination and prediction of melting and boiling points.

Conclusion

The accurate determination of the melting and boiling points of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is an indispensable step in its chemical and pharmaceutical development. This guide provides a robust framework for obtaining these critical data points through established experimental protocols and complementary in silico predictions. Adherence to these methodologies will ensure the generation of high-quality, reliable data, thereby facilitating the advancement of research and development efforts involving this promising compound. The principles and techniques outlined herein are broadly applicable to the characterization of other novel chemical entities, underscoring the fundamental importance of thorough physicochemical profiling in the scientific endeavor.

References

• Kavitha, C. N., Jasinski, J. P., Anderson, B. J., Yathirajan, H. S., & Kaur, M. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. Acta Crystallographica Section E: Structure Reports Online, 69(11), o1671. [Link]

• Kavitha, C. N., Jasinski, J. P., Anderson, B. J., Yathirajan, H. S., & Kaur, M. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. ResearchGate. [Link]

• Chemistry LibreTexts. (2022). 6.1D: Step-by-Step Procedures for Melting Point Determination. [Link]

• University of Calgary. (n.d.). Melting point determination. Organic Laboratory Techniques. [Link]

• PubChem. (n.d.). 1-[4-(4-Aminophenyl)piperazin-1-yl]ethan-1-one. [Link]

• Al-Abbasi, I. (n.d.). Determination of melting and boiling points. SlideShare. [Link]

• Amerigo Scientific. (n.d.). 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone. [Link]

• ResearchGate. (2013). Can anyone refer me to software or any site that predicts the physical and chemical properties of organic compounds?. [Link]

• Chemistry LibreTexts. (2022). 6.2B: Step-by-Step Procedures for Boiling Point Determination. [Link]

• Institute of Science, Nagpur. (n.d.). Identification of Organic Compound by Organic Qualitative Analysis. [Link]

• MDPI. (2020). Design, Synthesis and Biological Evaluation of New Piperazin-4-yl-(acetyl-thiazolidine-2,4-dione) Norfloxacin Analogues as Antimicrobial Agents. [Link]

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• BYJU'S. (n.d.). Determination Of Melting Point Of An Organic Compound. [Link]

• Pharmacophore. (2023). IN SILICO STUDY OF N-(4-OXO-2-(4-(4-(2-(SUBSTITUTED PHENYL AMINO) ACETYL) PIPERAZIN-1-YL) PHENYL) QUINAZOLIN-3(4H). [Link]

• Purdue University. (n.d.). Melting Point, Freezing Point, Boiling Point. [Link]

• Michigan State University. (n.d.). Boiling & Melting Points. [Link]

• Environmental Science: Atmospheres. (2022). Predicting glass transition temperature and melting point of organic compounds via machine learning and molecular embeddings. [Link]

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An In-depth Technical Guide to the Density and pKa of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

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Prepared for: Researchers, Scientists, and Drug Development Professionals From the Office of the Senior Application Scientist

Executive Summary

Introduction to 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a multi-functional organic molecule featuring an acetylated piperazine ring linked to an ortho-substituted aminophenyl group. Its structure contains multiple ionizable centers, making its behavior highly pH-dependent. Understanding its solid-state and solution properties is not merely an academic exercise; it is a fundamental requirement for advancing any potential therapeutic application.

1.1 Molecular Structure and Identification

A precise characterization begins with the molecule's identity and foundational properties.

• Molecular Formula: C₁₂H₁₇N₃O

• Molecular Weight: 219.28 g/mol

• CAS Number: 91646-45-6

• Canonical SMILES: CC(=O)N1CCN(CC1)C2=CC=CC=C2N

The structure, shown in Figure 1, reveals three nitrogen atoms, each with distinct chemical environments that dictate the molecule's basicity and potential for protonation.

Figure 1. Chemical structure of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Core Physicochemical Properties: Data and Analysis

Accurate physicochemical data is the bedrock of formulation and pharmacokinetic modeling. While experimental values are the gold standard, predicted data provides a crucial starting point for experimental design.

2.1 Density: A Critical Solid-State Parameter

Density, the mass of a substance per unit volume, is a key characteristic of a solid active pharmaceutical ingredient (API).[1] It is categorized into several types, each providing different insights:

• True (or Skeletal) Density: Represents the intrinsic density of the material, excluding all pore and void volumes.[2] This is a fundamental property of the compound itself.

• Particle Density: Includes the volume of intra-particulate pores.[1]

• Bulk and Tapped Density: Account for both intra- and inter-particulate void volumes in a powder bed and are critical for understanding powder handling and tablet manufacturing.[3][4]

For 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, a predicted density value has been reported.

Parameter	Value	Source
Predicted Density	1.177 ± 0.06 g/cm³	ChemicalBook[5]
Melting Point	130-131 °C	ChemicalBook[5]

This predicted value serves as an estimate for the true density. The actual bulk and tapped densities will be lower and are highly dependent on the crystallization process, particle size, and shape.

2.2 pKa: The Key to Understanding pH-Dependent Behavior

The pKa is the pH at which a molecule exists in a 50:50 equilibrium between its protonated (ionized) and neutral (unionized) forms.[6] This parameter is arguably one of the most important in drug development, as it dictates solubility, membrane permeability, and absorption across various physiological pH environments, from the acidic stomach to the neutral pH of the blood.[6][7]

The structure of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone has three basic nitrogen atoms:

• N1 (Aniline): The primary aromatic amine.

• N2 (Piperazine): The aliphatic tertiary amine attached to the phenyl ring.

• N3 (Piperazine, Acetylated): The aliphatic amide nitrogen.

The amide nitrogen (N3) is generally considered non-basic under physiological conditions due to the electron-withdrawing effect of the adjacent carbonyl group. Therefore, this molecule is expected to be a di-basic compound, with two distinct pKa values corresponding to the protonation of the aniline (N1) and the tertiary aliphatic amine (N2).

Parameter	Value (Predicted)	Ionizable Center
pKa₁	6.91 ± 0.10	Predicted to be the tertiary aliphatic amine (N2) of the piperazine ring.
pKa₂	(See Discussion)	Predicted to be the primary aromatic amine (N1).

Source: ChemicalBook[5]

Expert Analysis:

• The predicted pKa₁ of ~6.91 is reasonably assigned to the tertiary aliphatic amine (N2) of the piperazine ring. Unsubstituted piperazine has pKa values around 9.8 and 5.6. N-acetylation on one nitrogen (as in N-acetylpiperazine) significantly reduces the basicity of the remaining secondary amine to a pKa of about 7.9-8.5.[8][9] The N-phenyl substitution in the target molecule is also electron-withdrawing, further lowering the pKa into the predicted range.

• The pKa₂ for the aniline nitrogen (N1) is expected to be lower. The pKa of the conjugate acid of o-phenylenediamine is approximately 4.5.[10][11] The large piperazinyl substituent on the aniline ring will influence this value, but it is expected to be in the range of 3-5. The predicted value of 6.91 likely represents the most basic site. The second, lower pKa is crucial for understanding the ionization state in the stomach (pH 1-3).

The Role of Physicochemical Properties in Pharmaceutical Development

3.1 The Imperative of Density in Formulation Science The density of an API is not just a number; it is a critical process parameter.[1]

• Powder Flow and Handling: Bulk and tapped densities are direct indicators of a powder's flowability and cohesiveness, which are essential for consistent die filling during tableting.[12]

• Compressibility and Formulation: True density is used alongside bulk density to calculate the compressibility of a powder (e.g., via the Hausner ratio or Carr's index). This dictates the feasibility of direct compression formulations.

• Dosage Uniformity: Variations in density can lead to inconsistent tablet weights and, consequently, inaccurate dosing.[1]

3.2 The Central Role of pKa in Pharmacokinetics (ADME) The pKa of a drug candidate governs its absorption, distribution, metabolism, and excretion (ADME) profile.[7]

• Absorption: The degree of ionization, dictated by the drug's pKa and the pH of the environment, determines its ability to cross lipid membranes. Unionized forms are more lipophilic and readily cross membranes like the gut wall.[6][13] With a pKa of ~6.9, this compound will be significantly ionized in the acidic environment of the stomach but will exist as a mixture of ionized and unionized forms in the small intestine (pH 6-7.5).

• Solubility: The ionized form of a drug is typically much more water-soluble. The pKa is therefore essential for developing aqueous formulations and predicting solubility at different physiological pHs.

• Distribution: Once in the bloodstream (pH ~7.4), the pKa determines the ratio of ionized to unionized drug. The unionized fraction is more available to cross cell membranes and enter tissues, including crossing the blood-brain barrier.[7][13]

• Regulatory Compliance: Regulatory agencies like the FDA require pKa determination as part of the characterization of a new chemical entity, as it is fundamental to understanding the drug's dissolution and absorption characteristics.[14]

Gold-Standard Experimental Protocols

Given the absence of validated public data, direct experimental determination is mandatory. The following protocols represent robust, industry-standard methodologies.

4.1 Protocol for True Density Determination via Gas Pycnometry

This method determines the skeletal or true density of a solid powder by measuring the volume of gas (typically helium) displaced by a known mass of the sample. It is the preferred method as per USP General Chapter <699>.[1][15]

Causality and Rationale: Helium is the gas of choice because its small atomic size allows it to penetrate all open pores and surface irregularities, providing a highly accurate measurement of the solid material's volume.[1] The technique is non-destructive and highly precise.

Step-by-Step Methodology:

• Instrument Calibration: Calibrate the gas pycnometer (e.g., Micromeritics AccuPyc II 1340 or similar) using the provided stainless steel calibration spheres of known, certified volume. This ensures the accuracy of the internal chamber volumes.

• Sample Preparation: Accurately weigh approximately 1-2 grams of the dried 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone powder using an analytical balance. The sample must be free of moisture and solvents, which can off-gas and interfere with pressure readings. Drying under vacuum is recommended.

• Sample Loading: Transfer the weighed sample into the appropriate sample cell. The sample should fill at least two-thirds of the cell volume to maximize accuracy.[16]

• Analysis: Place the sample cell into the pycnometer's analysis port.

• Purging: Initiate the analysis sequence, which begins with multiple purge cycles. The instrument repeatedly pressurizes the sample chamber with helium and vents it to remove any adsorbed air and moisture from the powder's surface.

• Measurement: The instrument performs a series of measurement cycles: a. The reference chamber is filled with helium to a target pressure (e.g., 19.5 psig). b. The valve to the sample chamber is opened, allowing the gas to expand. c. The final equilibrated pressure is measured. d. The volume of the solid is calculated based on the pressure change using the principles of Boyle's Law.[16]

• Data Acquisition: Repeat the measurement cycle until consecutive volume readings are within a tight tolerance (e.g., ≤0.02%).

• Calculation: The instrument's software calculates the true density (ρ) by dividing the sample mass (m) by the measured sample volume (V). ρ = m / V

• Reporting: Report the average density from at least three independent measurements, along with the standard deviation.

Workflow Visualization:

Caption: Workflow for True Density Determination by Gas Pycnometry.

4.2 Protocol for pKa Determination via Potentiometric Titration

This is the definitive method for determining pKa values. It involves monitoring the pH of a solution of the compound as a standardized acid or base titrant is added incrementally.[17] For a di-basic compound like the one , titration with a strong acid (e.g., HCl) is appropriate.

Causality and Rationale: As the strong acid is added, the basic sites on the molecule become protonated. The pH changes slowly in the buffer regions and rapidly at the equivalence points. The pKa is equal to the pH at the half-equivalence point, where the concentrations of the protonated and unprotonated forms of a specific functional group are equal.[17]

Step-by-Step Methodology:

• System Preparation: a. Calibrate a high-precision pH electrode using at least three standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00). b. Prepare a stock solution of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone of known concentration (e.g., 1-5 mM) in a suitable solvent. A co-solvent system (e.g., methanol/water or DMSO/water) may be required if aqueous solubility is low. An electrolyte (e.g., 0.15 M KCl) should be included to maintain constant ionic strength.[18]

• Titration Setup: a. Place a precise volume (e.g., 25.00 mL) of the sample solution into a thermostatted titration vessel maintained at a constant temperature (e.g., 25.0 °C). b. Immerse the calibrated pH electrode and a temperature probe into the solution. Stir gently with a magnetic stirrer. c. Use an auto-titrator or a calibrated burette to add a standardized strong acid titrant (e.g., 0.1 M HCl).[18]

• Titration Execution: a. Record the initial pH of the solution. b. Add the titrant in small, precise increments. Record the pH after each addition, ensuring the reading is stable (e.g., drift < 0.01 pH units/min).[17] c. Use smaller increments near the equivalence points, where the pH changes most rapidly. d. Continue the titration well past the second equivalence point to fully define the titration curve.

• Data Analysis: a. Plot the measured pH (y-axis) versus the volume of titrant added (x-axis). b. Determine the two equivalence points (Vₑ₁ and Vₑ₂) by identifying the points of maximum slope on the curve (i.e., the peaks of the first derivative plot, dpH/dV). c. Determine the half-equivalence points: V₁/₂ₑ₁ = Vₑ₁ / 2 and V₁/₂ₑ₂ = (Vₑ₁ + Vₑ₂) / 2. d. The pKa values are the pH values corresponding to these half-equivalence points on the titration curve.[17]

  • pKa₁ = pH at V₁/₂ₑ₂ (This corresponds to the more basic site, the piperazine N2)

  • pKa₂ = pH at V₁/₂ₑ₁ (This corresponds to the less basic site, the aniline N1)

• Validation and Reporting: Perform the titration in triplicate. Report the mean pKa values and their standard deviations.

Workflow Visualization:

Caption: Workflow for pKa Determination by Potentiometric Titration.

Conclusion

The successful development of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone as a potential drug candidate is contingent upon the precise and early characterization of its fundamental physicochemical properties. While computational predictions for density (1.177 g/cm³) and the primary pKa (~6.91) provide a valuable starting point, they are no substitute for rigorous experimental validation. The true density, as determined by gas pycnometry, will directly inform powder handling and formulation strategies. The two pKa values, determined via potentiometric titration, will be the cornerstone for building predictive models of the compound's solubility, absorption, and overall pharmacokinetic profile. By investing in these foundational measurements using the robust protocols detailed herein, research and development teams can mitigate risks, streamline formulation, and build a comprehensive data package to support the compound's progression through the development pipeline.

References

• Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25–38. [Link][7]

• United States Pharmacopeia. (2025). General Chapter <699> Density of Solids. USP-NF. [Link][1][15]

• Pion Inc. (2023). What is pKa and how is it used in drug development? [Link][6]

• PubChem. (n.d.). 1-Acetylpiperazine. National Center for Biotechnology Information. Retrieved from [Link][8]

• U.S. Food and Drug Administration. (2003). Guidance for Industry: INDs for Phase 2 and Phase 3 Studies Chemistry, Manufacturing, and Controls Information. [Link][14]

• Microspheres Online. (n.d.). Significance Of Density Of Powders: Bulk Density Vs. True Particle Density. [Link][2]

• Allen, L. V. (2003). The Determination of the pKa of Multiprotic, Weak Acids by Analyzing Potentiometric Acid-Base Titration Data with Difference Plots. Journal of Chemical Education, 80(5), 558. [Link][19]

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. [Link][17]

• LITFL. (2021). Distribution - Part One. [Link][13]

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• Wikipedia. (n.d.). o-Phenylenediamine. [Link][11]

• Arachem (M) Sdn Bhd. (n.d.). Powder Testing: Flowability & Densities (Bulk, Tapped). [Link][12]

• Pharma Specialists. (2021). Difference Between Bulk Density and Tapped Density. [Link][4]

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A Comprehensive Technical Guide to the Solubility Profiling of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Authored by: Gemini, Senior Application Scientist

Executive Summary

The successful progression of a new chemical entity (NCE) from discovery to a viable drug product is intrinsically linked to its fundamental physicochemical properties, among which solubility is paramount. Poor solubility can terminate the development of an otherwise promising candidate due to insurmountable challenges in achieving therapeutic bioavailability. This technical guide provides an in-depth framework for characterizing the solubility of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone , a heterocyclic compound with functional groups characteristic of many pharmaceutical building blocks.

This document moves beyond a simple data sheet to offer a comprehensive methodological guide. It details the physicochemical profile of the target compound, explores the theoretical underpinnings of its solubility based on its molecular structure, and provides detailed, field-proven experimental protocols for robust solubility determination. By explaining the causality behind experimental choices, this guide serves as a practical whitepaper for researchers, chemists, and formulation scientists in the drug development sector. It establishes a self-validating system for solubility assessment, ensuring data integrity and reproducibility, which are critical for regulatory submissions and internal decision-making.

Introduction: The Critical Role of Solubility in Pharmaceutical Development

Solubility, defined as the maximum concentration of a solute that can dissolve in a solvent to form a homogeneous system, is a critical determinant of a drug's therapeutic efficacy.[1] For orally administered drugs, which constitute the majority of the pharmaceutical market, a compound must first dissolve in the gastrointestinal fluids to be absorbed into the systemic circulation.[1] Consequently, low aqueous solubility is a major hurdle, with over 40% of NCEs being practically insoluble in water, leading to poor absorption, variable bioavailability, and potential gastrointestinal toxicity.[1]

The Biopharmaceutics Classification System (BCS) further underscores the importance of this parameter by categorizing drugs based on their aqueous solubility and intestinal permeability.[1][2] A drug is considered "highly soluble" when its highest single therapeutic dose is soluble in 250 mL or less of aqueous media over a pH range of 1.2 to 6.8.[2][3] This classification directly influences the regulatory pathway, as a BCS Class I drug (high solubility, high permeability) may be eligible for a biowaiver, reducing the need for in-vivo bioequivalence studies.[2][3]

Therefore, a thorough understanding and precise characterization of a compound's solubility profile across a range of physiologically relevant and pharmaceutically common solvents is not merely an academic exercise; it is a foundational pillar of modern drug development.

Physicochemical Profile of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

A molecule's structure dictates its properties and interactions. Understanding the physicochemical characteristics of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is essential for predicting its solubility behavior and designing appropriate experimental protocols.

Property	Value	Source
IUPAC Name	1-[4-(2-Aminophenyl)piperazin-1-yl]ethanone	-
Synonym	2-(4-Acetyl-piperazin-1-yl)aniline	[4]
CAS Number	91646-45-6	[4]
Molecular Formula	C₁₂H₁₇N₃O	-
Molecular Weight	219.28 g/mol	[5][6]
Appearance	Solid
Melting Point	130-131 °C	[4]
pKa (Predicted)	6.91 ± 0.10	[4]

Structural Analysis and Solubility Implications

The molecular structure of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone contains several key functional groups that govern its solubility:

• Aromatic Amine (-NH₂): The primary amine on the phenyl ring is a weak base, capable of accepting a proton. Its protonation at acidic pH will form a charged ammonium salt, which is expected to dramatically increase aqueous solubility.

• Piperazine Ring: This cyclic diamine contains two nitrogen atoms. One is part of an amide linkage, rendering it non-basic. The other is a tertiary amine, which is also basic and will be protonated at physiological pH, contributing to enhanced aqueous solubility in acidic conditions.

• Acetyl Group (-C(O)CH₃): The acetyl group introduces a polar amide functionality, capable of acting as a hydrogen bond acceptor. This feature promotes solubility in polar solvents.

Given these features—multiple basic nitrogen centers and a polar amide group—the compound is predicted to exhibit significant pH-dependent solubility in aqueous media and favorable solubility in polar organic solvents.

Caption: Molecular structure and predicted solvent interactions.

Experimental Design for Solubility Determination

A robust experimental design is crucial for obtaining reliable and meaningful solubility data. The cornerstone of this process is the determination of thermodynamic equilibrium solubility , which represents the true saturation point of the compound in a given solvent under specific conditions. This contrasts with kinetic solubility, a higher-throughput but less precise method often used in early discovery.[7]

Overall Experimental Workflow

The workflow for determining thermodynamic solubility is a multi-step process that ensures accuracy and reproducibility. Each step, from solvent preparation to final analysis, must be meticulously controlled.

Caption: Thermodynamic equilibrium solubility workflow.

Rationale for Solvent Selection

The choice of solvents should be strategic, covering a range of polarities and pH values to build a comprehensive profile relevant to both biopharmaceutical and chemical processing applications.

• Aqueous Buffers: To assess biorelevant solubility and for BCS classification, testing is required across the physiological pH range of the gastrointestinal tract.[2][8] Standard buffers include pH 1.2 (simulating gastric fluid), pH 4.5, and pH 6.8 (simulating intestinal fluid).[3]

• Common Organic Solvents: A panel of organic solvents with varying properties should be used to guide formulation and synthesis decisions.

  • Polar Protic: Methanol, Ethanol (capable of hydrogen bonding).

  • Polar Aprotic: Dimethyl Sulfoxide (DMSO), Acetonitrile (ACN), Acetone (strong dipole moments).

  • Low Polarity/Nonpolar: Dichloromethane (DCM), Toluene, Hexane (to define the boundaries of solubility).

Detailed Experimental Protocols

The following protocols describe a validated methodology for determining equilibrium solubility. The cornerstone is the shake-flask method, which is widely accepted by regulatory agencies.[9]

Protocol 5.1: Equilibrium Solubility via Shake-Flask Method

Objective: To determine the thermodynamic equilibrium solubility of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone in selected solvents at a controlled temperature.

Materials:

• 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone (solid, >98% purity)

• Selected solvents (HPLC grade)

• 2-mL glass vials with PTFE-lined screw caps

• Orbital shaker with temperature control (e.g., 25 °C and 37 °C)

• Calibrated pH meter

• Microcentrifuge

• 0.22 µm PVDF syringe filters (low protein binding)

• Volumetric flasks and pipettes

• Validated HPLC-UV system

Procedure:

• Preparation: Add an excess amount of the solid compound (e.g., 5-10 mg, ensuring solid remains at equilibrium) to a pre-weighed 2-mL glass vial. The presence of undissolved material at the end of the experiment is essential to confirm saturation.[9]

• Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the desired solvent to the vial.

• Equilibration: Securely cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 37 ± 1 °C) and agitation speed (e.g., 250 RPM).[8]

• Time to Equilibrium: Allow the slurries to equilibrate for at least 48 hours. Causality: A prolonged equilibration time is necessary to ensure the system reaches a true thermodynamic equilibrium. For novel compounds, it is best practice to sample at multiple time points (e.g., 24, 48, and 72 hours) to confirm that the measured concentration has reached a plateau.[10]

• Phase Separation: After equilibration, remove the vials and allow them to settle for 30 minutes at the experimental temperature. Carefully withdraw an aliquot of the supernatant. Separate the dissolved solute from the excess solid via centrifugation (e.g., 10,000 x g for 10 minutes) followed by filtration of the resulting supernatant through a 0.22 µm syringe filter. Causality: This dual separation method minimizes the risk of transferring microscopic solid particles, which would artificially inflate the measured solubility.[11]

• Dilution: Immediately perform a precise, gravimetric dilution of the clear filtrate into a suitable solvent (typically the mobile phase of the analytical method) to prevent precipitation upon cooling.

• Analysis: Quantify the concentration of the diluted sample using a pre-validated HPLC-UV method (see Protocol 5.2).

• pH Measurement: For aqueous samples, measure the final pH of the solution after equilibration.

• Calculation: Back-calculate the original concentration in the undiluted sample to determine the solubility in mg/mL or µg/mL.

Protocol 5.2: Analytical Method (Illustrative HPLC-UV)

Objective: To accurately quantify the concentration of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

• Instrument: HPLC with UV-Vis Detector

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 10% to 90% B over 10 minutes

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Detection Wavelength: 254 nm

• Calibration: Prepare a 5-point calibration curve from a stock solution of the compound in DMSO, with final dilutions made in the mobile phase. The curve must have an R² > 0.999.

Illustrative Solubility Profile

The following table presents a plausible solubility profile for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, based on its chemical structure. Note: These are illustrative values for guidance and must be confirmed experimentally.

Solvent	Solvent Type	Temperature (°C)	Solubility (mg/mL)	USP/BP Descriptor
Aqueous Buffer, pH 1.2	Polar Protic	37	25.0	Soluble
Aqueous Buffer, pH 4.5	Polar Protic	37	12.5	Soluble
Aqueous Buffer, pH 6.8	Polar Protic	37	1.5	Slightly soluble
Aqueous Buffer, pH 8.0	Polar Protic	37	< 0.1	Very slightly soluble
Water	Polar Protic	25	0.8	Very slightly soluble
Methanol	Polar Protic	25	> 50	Freely soluble
Ethanol	Polar Protic	25	35.0	Freely soluble
DMSO	Polar Aprotic	25	> 200	Very soluble
Acetone	Polar Aprotic	25	28.0	Soluble
Acetonitrile	Polar Aprotic	25	15.0	Soluble
Dichloromethane	Low Polarity	25	5.0	Sparingly soluble
Hexane	Nonpolar	25	< 0.01	Practically insoluble

Interpretation and Discussion

The illustrative data highlights several key behaviors:

• Pronounced pH-Dependency: As predicted, the aqueous solubility is highly dependent on pH. The solubility is greatest at pH 1.2, where both basic nitrogen centers are fully protonated, forming a highly water-soluble salt. As the pH increases towards and beyond the compound's pKa of ~6.9, the molecule becomes progressively deprotonated and more neutral, causing a sharp decrease in solubility. This is a classic profile for a basic drug candidate.

• High Solubility in Polar Solvents: The compound shows excellent solubility in polar solvents, particularly DMSO. This is due to strong dipole-dipole interactions and the ability of the acetyl group and amine protons to participate in hydrogen bonding. The high solubility in DMSO makes it an ideal solvent for preparing concentrated stock solutions for in-vitro screening assays.

• Insolubility in Nonpolar Solvents: The negligible solubility in hexane confirms the compound's polar nature. The energy required to break the intermolecular forces in the solid crystal lattice is not compensated by the weak van der Waals interactions with the nonpolar solvent.

• Implications for Development: The pH-solubility profile suggests that the compound would likely dissolve well in the stomach but may be at risk of precipitating in the more neutral environment of the small intestine. This information is critical for formulation scientists, who might consider strategies like salt formation or enabling formulations (e.g., solid dispersions) to maintain solubility for absorption.[1]

Conclusion

The solubility of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a multi-faceted property governed by its distinct chemical functionalities. A comprehensive characterization, as outlined in this guide, is not an optional step but a mandatory prerequisite for its rational development. By employing robust, validated methodologies like the shake-flask equilibrium test and analyzing the compound's behavior across a spectrum of aqueous and organic solvents, researchers can acquire the critical data needed to guide formulation strategies, predict in-vivo performance, and make informed decisions that ultimately determine the success of a development program. This systematic approach ensures scientific integrity and provides the authoritative data required to advance promising molecules through the pharmaceutical pipeline.

References

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Kavitha, C. N., Jasinski, J. P., Anderson, B. J., Yathirajan, H. S., & Kaur, M. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. Acta Crystallographica Section E: Crystallographic Communications, E69, o1671. [Link]

• National Center for Biotechnology Information. (n.d.). 1-[4-(4-Aminophenyl)piperazin-1-yl]ethan-1-one. PubChem Compound Summary for CID 736269. [Link]

• Amerigo Scientific. (n.d.). 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone. Amerigo Scientific Product Page. [Link]

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An In-Depth Technical Guide to the Pharmacological Profile of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

A Proposed Investigational Framework for a Novel Phenylpiperazine Compound

Disclaimer: Publicly accessible pharmacological data for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is not currently available. This guide, therefore, serves a dual purpose: it provides the known physicochemical properties of the compound and, more importantly, outlines a comprehensive, scientifically rigorous framework for its complete pharmacological characterization. This document is intended for researchers, scientists, and drug development professionals, offering a practical roadmap for investigating novel compounds of this class.

Introduction and Rationale

The phenylpiperazine moiety is a well-established pharmacophore present in numerous centrally active drugs, most notably those targeting serotonergic and dopaminergic systems. The structural similarity of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone to known psychoactive agents, such as antagonists of the 5-HT1A receptor, provides a strong rationale for a thorough investigation of its pharmacological profile. The acetyl group on the piperazine nitrogen and the amino group on the phenyl ring are key structural features that may confer unique selectivity and functional activity at various G-protein coupled receptors (GPCRs).

This guide presents a logical, multi-stage experimental plan designed to elucidate the mechanism of action, potency, selectivity, and potential therapeutic utility of this compound. The causality behind each experimental choice is explained to provide a self-validating system of investigation.

Chemical and Physical Properties

Before commencing any biological investigation, it is crucial to characterize the test compound.

Property	Value	Source
IUPAC Name	1-[4-(2-aminophenyl)piperazin-1-yl]ethanone	-
Synonyms	2-(4-Acetyl-piperazin-1-yl)aniline	-
CAS Number	91646-45-6	-
Molecular Formula	C12H17N3O	-
Molecular Weight	219.28 g/mol	-
Melting Point	130-131 °C	-
Boiling Point	427.3±40.0 °C (Predicted)	-
Density	1.177±0.06 g/cm³ (Predicted)	-
pKa	6.91±0.10 (Predicted)	-

Proposed Pharmacological Investigation Workflow

The following diagram outlines the proposed workflow for a comprehensive pharmacological characterization of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Caption: Proposed workflow for pharmacological characterization.

In Vitro Pharmacological Profiling

The initial phase of characterization focuses on determining the compound's affinity and functional activity at key molecular targets in a controlled, cell-free or cell-based environment.

Primary Target Screening: Radioligand Binding Assays

Given the phenylpiperazine scaffold, the primary hypothesis is an interaction with monoamine GPCRs. Radioligand binding assays are the gold standard for determining the affinity of a compound for a receptor.[1][2][3][4][5][6]

• Membrane Preparation: Prepare cell membranes from cell lines stably expressing the human receptor of interest (e.g., 5-HT1A, 5-HT2A, D2).

• Assay Setup: In a 96-well plate, add the cell membrane preparation (10-20 µg protein/well), a known concentration of a specific radioligand (e.g., [3H]-8-OH-DPAT for 5-HT1A), and varying concentrations of the test compound (1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone).

• Incubation: Incubate the plates at room temperature for 60-120 minutes to allow the binding to reach equilibrium.

• Termination and Filtration: Rapidly terminate the reaction by vacuum filtration through glass fiber filters, washing with ice-cold buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity trapped on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). Calculate the equilibrium dissociation constant (Ki) using the Cheng-Prusoff equation.

Receptor Family	Primary Targets	Rationale
Serotonin	5-HT1A, 5-HT2A, 5-HT2C, 5-HT7	High prevalence of phenylpiperazines as ligands for these receptors.
Dopamine	D1, D2, D3, D4	Potential for cross-reactivity and polypharmacology.
Adrenergic	α1, α2	Structural similarities to some adrenergic ligands.

Functional Activity Determination

Binding affinity does not reveal whether a compound is an agonist, antagonist, or inverse agonist. Functional assays are required to determine the compound's effect on receptor signaling.

This assay measures the first step in G-protein activation following receptor stimulation by an agonist.[7][8][9][10][11] It is particularly effective for Gi/o-coupled receptors like 5-HT1A.

• Assay Components: Combine cell membranes expressing the target receptor, the test compound at various concentrations, and a sub-saturating concentration of GDP in a 96-well plate.

• Initiation: Add [35S]GTPγS to initiate the reaction.

• Incubation: Incubate at 30°C for 30-60 minutes.

• Termination & Detection: Stop the reaction by filtration and quantify the amount of [35S]GTPγS bound to the G-proteins via scintillation counting.

• Analysis: Agonists will stimulate [35S]GTPγS binding, allowing for the determination of EC50 (potency) and Emax (efficacy) relative to a known full agonist. To test for antagonism, the assay is run in the presence of a fixed concentration of a known agonist.

For Gs and Gi-coupled receptors, measuring the downstream second messenger cyclic AMP (cAMP) is a robust method to determine functional activity.[12][13][14][15][16]

• Cell Plating: Plate cells expressing the target receptor in a 96- or 384-well plate.

• Compound Addition: Treat cells with various concentrations of the test compound in the presence of a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

• Incubation: Incubate for 15-30 minutes at 37°C.

• Cell Lysis and Detection: Lyse the cells and measure cAMP levels using a competitive immunoassay format, such as HTRF or a luciferase-based reporter system.[12]

• Analysis: For Gi-coupled receptors, an agonist will decrease forskolin-stimulated cAMP levels. For Gs-coupled receptors, an agonist will increase basal cAMP levels. Potency (EC50) and efficacy (Emax) are determined.

Caption: GPCR Agonist vs. Antagonist Mechanism.

In Vivo Behavioral Pharmacology

Should in vitro profiling reveal potent and selective activity, the next logical step is to assess the compound's effects in whole-animal models. This provides crucial information on its therapeutic potential and potential side effects.[17][18][19][20][21]

Models of Anxiety and Depression

Based on the potential for 5-HT1A receptor activity, initial in vivo studies should focus on models of anxiety and depression.

The EPM is a standard preclinical model for assessing anxiety-like behavior in rodents.[22][23][24][25][26]

• Apparatus: A plus-shaped maze raised from the floor, with two open arms and two enclosed arms.

• Dosing: Administer the test compound or vehicle to mice or rats via an appropriate route (e.g., intraperitoneal injection) 30-60 minutes before the test.

• Test Procedure: Place the animal in the center of the maze and allow it to explore for 5 minutes.

• Data Collection: Use video tracking software to record the time spent in and the number of entries into the open and closed arms.

• Interpretation: Anxiolytic compounds are expected to increase the time spent in and entries into the open arms, as they reduce the animal's natural aversion to open spaces.

The FST is a widely used model to screen for potential antidepressant activity.[27][28][29][30][31]

• Apparatus: A cylinder filled with water from which the animal cannot escape.

• Dosing: Administer the test compound or vehicle.

• Test Procedure: Place the mouse in the water for a 6-minute session.[31]

• Data Scoring: Record the duration of immobility during the final 4 minutes of the test.

• Interpretation: Antidepressant compounds are known to reduce the duration of immobility, reflecting an increase in escape-directed behavior.

In Vivo Target Engagement: Microdialysis

To confirm that the behavioral effects are mediated by the intended neurochemical pathway, in vivo microdialysis can be used to measure neurotransmitter levels in specific brain regions of freely moving animals.[32][33][34][35][36]

• Surgery: Implant a microdialysis probe into a target brain region (e.g., the hippocampus or prefrontal cortex).

• Perfusion: Perfuse the probe with artificial cerebrospinal fluid.

• Sample Collection: Collect dialysate samples at regular intervals before and after administration of the test compound.

• Analysis: Analyze the concentration of neurotransmitters (e.g., serotonin, dopamine) in the dialysate using HPLC with electrochemical detection.

• Interpretation: An antagonist at a presynaptic autoreceptor (like 5-HT1A) would be expected to increase the extracellular levels of the corresponding neurotransmitter.

Early Safety and Druggability Assessment

Concurrent with in vivo efficacy studies, it is critical to evaluate the compound's potential for adverse effects and its basic drug-like properties.

Metabolic Stability

An in vitro assay using liver microsomes provides an early indication of a compound's susceptibility to Phase I metabolism, a key determinant of its in vivo half-life.[37][38][39][40][41]

• Incubation: Incubate the test compound (at a fixed concentration, e.g., 1 µM) with liver microsomes (from human and other species) in the presence of the cofactor NADPH.

• Time Points: Remove aliquots at several time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: Stop the reaction by adding a cold organic solvent (e.g., acetonitrile).

• Quantification: Analyze the concentration of the remaining parent compound at each time point using LC-MS/MS.

• Data Analysis: Calculate the in vitro half-life (t1/2) and intrinsic clearance (Clint).

Cardiotoxicity: hERG Channel Assay

Inhibition of the hERG potassium channel is a major cause of drug-induced cardiac arrhythmia (Torsades de Pointes). Early assessment of hERG liability is a regulatory requirement and a critical safety checkpoint.[42][43][44][45][46]

• Cell Line: Use a cell line (e.g., HEK293) stably expressing the hERG channel.

• Electrophysiology: Use an automated patch-clamp system (e.g., QPatch) to measure hERG channel currents in response to a specific voltage protocol.

• Compound Application: Apply increasing concentrations of the test compound to the cells.

• Data Analysis: Measure the inhibition of the hERG current at each concentration and determine the IC50 value.

Conclusion and Future Directions

The phenylpiperazine scaffold is a rich source of neuropharmacological agents. While 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone remains an uncharacterized molecule, the experimental framework detailed in this guide provides a clear and scientifically rigorous path to elucidating its complete pharmacological profile. The systematic progression from in vitro binding and functional assays to in vivo behavioral and safety assessments will enable a comprehensive understanding of its mechanism of action, potential therapeutic applications, and liabilities. The insights gained from such a study would be a valuable contribution to the field of medicinal chemistry and neuropharmacology.

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A Technical Guide to the Therapeutic Applications of Piperazine Compounds: From Privileged Scaffold to Clinical Success

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The piperazine ring, a six-membered heterocycle containing two nitrogen atoms in a 1,4-arrangement, represents one of the most significant "privileged scaffolds" in medicinal chemistry.[1] Its unique structural and physicochemical properties, including high aqueous solubility, tunable basicity, and versatile reactivity, have established it as a cornerstone in the design of a vast array of therapeutic agents.[2][3] This technical guide provides an in-depth exploration of the diverse therapeutic applications of piperazine-containing compounds. We will dissect the causality behind their efficacy in major disease areas, including Central Nervous System (CNS) disorders, oncology, and infectious diseases. By synthesizing mechanistic insights, quantitative data, and validated experimental protocols, this document serves as a comprehensive resource for professionals engaged in the discovery and development of next-generation pharmaceuticals leveraging this remarkable chemical entity.

The Piperazine Core: A Privileged Scaffold in Medicinal Chemistry

Introduction to the Piperazine Heterocycle

Structurally, piperazine is a saturated six-membered ring that typically adopts a chair conformation. The two nitrogen atoms are key to its function, serving as hydrogen bond acceptors and donors, which enhances interactions with biological targets and improves water solubility and bioavailability.[4] This moiety is a fundamental component of numerous blockbuster drugs, including the anticancer agent Imatinib (Gleevec) and the antidepressant Amoxapine.[1][4]

Why Piperazine? The Causality Behind its "Privileged" Status

The prevalence of the piperazine ring is not coincidental; it is a result of its ability to confer advantageous pharmacokinetic and pharmacodynamic properties. Medicinal chemists utilize the piperazine moiety primarily as a basic and hydrophilic group to optimize a molecule's ADME (Absorption, Distribution, Metabolism, and Excretion) profile.[3] Furthermore, its rigid yet modifiable structure acts as an ideal scaffold to correctly orient pharmacophoric groups for optimal interaction with target macromolecules, such as receptors or enzymes.[3] Minor modifications to the substitution patterns on the piperazine nucleus can lead to profound differences in the medicinal properties of the resulting compounds.[5]

General Synthetic Strategies: An Overview

The incorporation of a piperazine ring into a target molecule is facilitated by its robust and predictable chemical reactivity. Modern synthetic methodologies frequently employed in both medicinal and process chemistry include Buchwald-Hartwig amination, reductive amination, aromatic nucleophilic substitution, and Finkelstein alkylation.[3] Recent advances in C-H functionalization are further expanding the structural diversity of piperazine derivatives, allowing for modifications beyond the traditional N-substitutions.[4][6]

Caption: Common synthetic workflows for creating piperazine derivatives.

Applications in Central Nervous System (CNS) Disorders

Piperazine derivatives are exceptionally prominent in neuropharmacology, forming the backbone of numerous drugs for psychiatric and neurodegenerative conditions.[7][8] Their ability to cross the blood-brain barrier and modulate key neurotransmitter systems is central to their therapeutic effect.[9]

Mechanism of Action: Modulating Neurotransmission

Many CNS-active piperazine compounds function by interacting with a variety of neurotransmitter receptors, particularly serotonin (5-HT) and dopamine (D) receptors.[7] Depending on the substituents, they can act as agonists, antagonists, or partial agonists, thereby influencing neuronal signaling pathways and synaptic transmission.[7] This modulation is the basis for their use in treating depression, anxiety, schizophrenia, and other psychiatric disorders.[7][10] For instance, arylpiperazines are a well-established class of compounds that target these systems.[8]

Caption: Arylpiperazine modulating neurotransmitter binding at the synapse.

Data Focus: Key Piperazine-Based CNS Drugs and Their Targets

The versatility of the piperazine scaffold is evident in the range of approved CNS drugs.

Drug Name	Therapeutic Class	Primary Molecular Target(s)
Olanzapine	Atypical Antipsychotic	Dopamine D2, Serotonin 5-HT2A Receptor Antagonist
Aripiprazole	Atypical Antipsychotic	Dopamine D2 (Partial Agonist), 5-HT1A (Partial Agonist), 5-HT2A (Antagonist)
Buspirone	Anxiolytic	Serotonin 5-HT1A Receptor Agonist
Cetirizine	Antihistamine	Histamine H1 Receptor Antagonist
Amoxapine	Antidepressant	Norepinephrine and Serotonin Reuptake Inhibitor

Emerging Frontiers: Neuroprotection in Alzheimer's Disease

Recent research has highlighted the potential of piperazine derivatives in treating neurodegenerative diseases like Alzheimer's.[7] Certain compounds have been shown to activate TRPC6 channels, which are involved in neuronal store-operated calcium entry, a process crucial for synaptic function.[11] In preclinical models, specific piperazine derivatives restored long-term potentiation in hippocampal slices from 5xFAD mice, suggesting a potential to treat synaptic deficiencies that underlie cognitive decline.[9][11]

Experimental Protocol: In Vitro Receptor Binding Assay

This protocol outlines a standard method to determine the affinity of a novel piperazine compound for a specific CNS receptor (e.g., 5-HT1A).

Objective: To quantify the binding affinity (Ki) of a test compound by competitive displacement of a radiolabeled ligand.

Methodology:

• Preparation: Cell membranes expressing the target receptor (e.g., from CHO or HEK cells) are prepared and protein concentration is quantified via a Bradford assay.

• Reaction Mixture: In a 96-well plate, combine:

  • Cell membrane preparation (e.g., 10-20 µg protein).

  • A fixed concentration of a specific radioligand (e.g., [3H]8-OH-DPAT for 5-HT1A).

  • Increasing concentrations of the unlabeled test piperazine compound (e.g., 10^-11 to 10^-5 M).

  • Assay buffer to reach a final volume (e.g., 200 µL).

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow binding to reach equilibrium.

• Harvesting: Rapidly filter the reaction mixture through a glass fiber filter mat using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters multiple times with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification: Place the filter discs into scintillation vials with scintillation cocktail. Measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression analysis (e.g., using GraphPad Prism) to calculate the IC50 value, which is then converted to the inhibition constant (Ki) using the Cheng-Prusoff equation.

Piperazine Derivatives in Oncology

The piperazine scaffold is a key feature in a growing number of anticancer agents, demonstrating efficacy against various malignancies including breast, colon, and liver cancers.[12][13][14] Their mechanisms are diverse, ranging from the direct induction of apoptosis to the inhibition of critical cell signaling pathways.[15]

Multi-faceted Mechanisms of Action in Cancer Therapy

Piperazine-containing compounds exert their anticancer effects through several mechanisms:

• Induction of Apoptosis: Many derivatives trigger programmed cell death through both the intrinsic (mitochondrial) and extrinsic pathways. This is evidenced by the release of cytochrome c and the activation of caspases 3, 7, 8, and 9.[12]

• Cell Cycle Arrest: Certain compounds can halt the proliferation of cancer cells by inducing cell cycle arrest, often at the G1/S or G2/M phase.[14][15]

• DNA Interaction: The piperazine structure can contribute to molecules that bind to DNA, disrupting replication and transcription in cancer cells.[12][15]

• Kinase Inhibition: Piperazine is a core component of many small-molecule kinase inhibitors, such as Imatinib, which targets the BCR-Abl tyrosine kinase in chronic myeloid leukemia.[4]

Caption: Piperazine compound inducing apoptosis via intrinsic and extrinsic pathways.

Data Focus: Efficacy of Novel Piperazine Conjugates

Preclinical studies continuously reveal potent new piperazine derivatives. For example, novel vindoline-piperazine conjugates have shown significant antiproliferative effects across a wide range of human tumor cell lines.[13]

Compound Class	Cancer Cell Line	Activity Metric	Result	Reference
Piperazine Derivative (PCC)	SNU-475 (Liver)	IC50	6.98 µM	[12]
Piperazine Derivative (PCC)	SNU-423 (Liver)	IC50	7.76 µM	[12]
Vindoline-Piperazine (17)	KM12 (Colon)	Growth %	-84.40%	[13]
Vindoline-Piperazine (17)	SK-MEL-5 (Melanoma)	Growth %	-98.17%	[13]
Vindoline-Piperazine (23)	MDA-MB-468 (Breast)	GI50	1.00 µM	[13]
Quinoxalinyl-Piperazine (30)	Various	IC50	0.8 - 1.2 µM	[14]

Experimental Protocol: MTT Assay for Cytotoxicity Screening

This protocol is a standard colorimetric assay for assessing the cytotoxic effect of a compound on cancer cell lines.

Objective: To determine the IC50 (concentration inhibiting 50% of cell growth) of a piperazine derivative.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., SNU-475) in a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of the test piperazine compound for a specified duration (e.g., 24, 48, or 72 hours). Include vehicle-only controls.

• MTT Addition: After incubation, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Remove the media and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot viability against the log concentration of the compound and use non-linear regression to determine the IC50 value.

Combating Infectious Diseases with Piperazine Scaffolds

The application of piperazine in treating infectious diseases is one of its oldest and most enduring roles, starting with its use as an anthelmintic.[16] This has expanded to include a wide range of antibacterial, antifungal, and antiviral agents.[5]

Anthelmintic Action: The Classic Application

Piperazine's primary anthelmintic effect is achieved by targeting the neuromuscular system of parasitic worms like Ascaris lumbricoides (roundworm).[17][18] It acts as a potent agonist of the γ-aminobutyric acid (GABA) receptors on the nematode's muscle cells.[17][19] This activation leads to an influx of chloride ions, causing hyperpolarization of the muscle cell membrane.[17] The sustained hyperpolarization results in flaccid paralysis, preventing the worm from maintaining its position in the host's gut, after which it is expelled by normal peristalsis.[17][18] This mechanism is selectively toxic because in vertebrates, GABAergic signaling is primarily in the CNS, whereas in nematodes it is crucial for peripheral neuromuscular function.[17][18]

Caption: Mechanism of piperazine-induced paralysis in parasitic worms.

Antibacterial and Antiviral Potential

Piperazine derivatives have demonstrated broad-spectrum activity against various pathogens.

• Antibacterial: Certain piperazine polymers exhibit significant antimicrobial activity against bacteria like E. coli and S. aureus. One proposed mechanism involves targeting the bacterial cytoplasmic membrane, causing leakage of intracellular components and leading to cell death. The incorporation of electron-withdrawing groups (e.g., Cl, Br) into the piperazine scaffold has been shown to enhance antibacterial activity.[20]

• Antiviral: The piperazine scaffold is present in drugs targeting a range of viruses. Derivatives have been developed as potent inhibitors of the Flaviviridae NS3 protease, showing activity against Zika and Dengue viruses.[21][22] Other compounds have shown promise against HIV, influenza, and SARS-CoV-2.

Experimental Protocol: Broth Microdilution for MIC Determination

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of an antibacterial agent.

Objective: To find the lowest concentration of a piperazine compound that visibly inhibits the growth of a specific bacterium.

Methodology:

• Compound Preparation: Prepare a two-fold serial dilution of the test compound in a 96-well microtiter plate using appropriate growth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., S. aureus) adjusted to a 0.5 McFarland standard, which is then diluted to yield a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the bacterial inoculum to all wells containing the test compound. Include a positive control (bacteria, no compound) and a negative control (medium, no bacteria).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth). This can be assessed visually or with a plate reader.

Structure-Activity Relationship (SAR) and Future Directions

The therapeutic success of piperazine compounds is intrinsically linked to the ability to fine-tune their structure to optimize interactions with biological targets. SAR studies provide crucial insights into the structural features required to enhance efficacy and potency.[10] For example, in the development of antidepressants, the nature of the aryl group and the length of the linker chain attached to the piperazine nitrogen are critical determinants of receptor affinity and selectivity.[10] Similarly, for antimicrobials, specific substitutions can dramatically alter the spectrum of activity.[20]

The future of piperazine-based drug discovery lies in exploring new chemical space. Advanced synthetic techniques like C-H functionalization are enabling the creation of novel derivatives with substitution patterns on the carbon atoms of the ring, moving beyond traditional N-alkylation and N-arylation.[4] This will undoubtedly lead to the discovery of compounds with improved selectivity, novel mechanisms of action, and the potential to overcome challenges like drug resistance.

Conclusion

The piperazine scaffold is a testament to the power of a privileged structure in drug discovery. Its inherent versatility and favorable physicochemical properties have enabled the development of life-changing therapies across a broad spectrum of diseases, from psychiatric disorders to cancer and infectious diseases. As synthetic methodologies become more sophisticated and our understanding of disease biology deepens, the piperazine core will undoubtedly continue to serve as a foundational element in the design of innovative and effective medicines for years to come.

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• Arylpiperazine Derivatives and Cancer: A New Challenge in Medicinal Chemistry. (n.d.). MDPI.
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Protocols & Analytical Methods

Application Notes &amp; Protocols: A Detailed Guide to the Synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Abstract

This document provides a comprehensive guide for the synthesis of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone, a valuable building block in medicinal chemistry and drug discovery. The synthetic strategy is centered around the robust and versatile Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction. This guide offers a detailed, step-by-step protocol, an in-depth discussion of the reaction mechanism, and the underlying scientific principles that govern the experimental choices. It is intended for researchers, scientists, and professionals in the field of drug development who require a practical and well-validated methodology for the preparation of this and structurally related compounds.

Introduction and Significance

The arylpiperazine moiety is a privileged scaffold found in a multitude of biologically active compounds and approved pharmaceuticals.[1] The specific substitution pattern of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone, featuring a primary aromatic amine at the ortho position, makes it a particularly interesting precursor for the synthesis of various heterocyclic systems, including benzodiazepines and other fused heterocycles with potential therapeutic applications. The presence of the acetyl group on the piperazine nitrogen modulates its reactivity and provides a handle for further structural modifications.

Traditional methods for the formation of aryl-nitrogen bonds often require harsh reaction conditions and have limited substrate scope. The advent of palladium-catalyzed cross-coupling reactions, particularly the Buchwald-Hartwig amination, has revolutionized the synthesis of arylamines, offering a milder and more general approach.[2][3] This guide will leverage this powerful transformation to provide a reliable protocol for the synthesis of the title compound.

Synthetic Strategy and Mechanistic Overview

The synthesis of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone is achieved via a single-step palladium-catalyzed Buchwald-Hartwig amination reaction. This involves the coupling of 2-bromoaniline with 1-acetylpiperazine.

Overall Reaction Scheme:

--C---C--N--(CH2)2--N--C--CH3 / \ / \ \ (CH2)2 / C-----C-----C \ / \ / CH

(1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone)

Caption: Simplified Buchwald-Hartwig catalytic cycle.

Product Characterization (Predicted)

As no experimentally derived spectroscopic data for the title compound was found in the cited literature, the following are predicted ¹H and ¹³C NMR chemical shifts based on the analysis of structurally similar compounds. T[4]hese should be confirmed by experimental data upon synthesis.

¹H NMR (400 MHz, CDCl₃): δ (ppm) 7.10-7.00 (m, 2H, Ar-H), 6.80-6.70 (m, 2H, Ar-H), 4.50 (s, 2H, -NH₂), 3.80 (t, J = 5.0 Hz, 2H, piperazine-H), 3.65 (t, J = 5.0 Hz, 2H, piperazine-H), 3.05 (t, J = 5.0 Hz, 2H, piperazine-H), 2.95 (t, J = 5.0 Hz, 2H, piperazine-H), 2.15 (s, 3H, -COCH₃).

¹³C NMR (101 MHz, CDCl₃): δ (ppm) 169.0 (C=O), 142.0 (Ar-C), 140.0 (Ar-C), 125.0 (Ar-CH), 122.0 (Ar-CH), 119.0 (Ar-CH), 116.0 (Ar-CH), 51.0 (piperazine-CH₂), 49.0 (piperazine-CH₂), 46.0 (piperazine-CH₂), 41.0 (piperazine-CH₂), 21.5 (-CH₃).

Safety and Handling

• 2-Bromoaniline: Toxic by inhalation, in contact with skin, and if swallowed. I[5]t may cause damage to organs through prolonged or repeated exposure. H[5]andle in a fume hood with appropriate PPE.

• 1-Acetylpiperazine: May cause skin and eye irritation. *[6] Sodium tert-butoxide: Corrosive and reacts violently with water. Handle under an inert atmosphere.

• Palladium catalysts: May be harmful if inhaled or swallowed. Handle with care.

• Toluene: Flammable liquid and vapor. Harmful if inhaled.

References

• 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. (2013). Acta Crystallographica Section E: Crystallographic Communications, E69(Pt 11), o1671. [Link]

• Synthesis of piperazines. Organic Chemistry Portal. (n.d.). [Link]

• Di Mola, A., et al. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. The Journal of Organic Chemistry. [Link]

• 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone. Amerigo Scientific. (n.d.). [Link]

• 1-[4-(4-Aminophenyl)piperazin-1-yl]ethan-1-one. PubChem. (n.d.). [Link]

• Mishra, S., & Chundawat, T. S. (2018). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. Current Organic Synthesis, 15(6), 774-793. [Link]

• Yadav, P., et al. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. Molecules, 27(9), 2795. [Link]

• El-Sayed, M. A. A. (2020). Overview on the chemistry of 1-(4-substituted aminophenyl) ethanones Part(I). To Chemistry Journal, 7, 22-54. [Link]

• Yilmaz, F., et al. (2018). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Revue Roumaine de Chimie, 63(1), 43-50. [Link]

• Kashani, S. K., Jessiman, J. E., & Organ, M. G. (2020). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

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• CN114516849A - A kind of synthetic method of 1-(4-aminophenyl)-4-(4-hydroxyphenyl) piperazine. (2022).

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• Buchwald–Hartwig Coupling of Piperidines with Hetaryl Bromides. (2021). ResearchGate. [Link]

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• Ivanova, Y., et al. (2014). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molbank, 2014(4), M836. [Link]

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• Balci, M. (2005). Basic 1H- and 13C-NMR Spectroscopy. Elsevier. [Link]

• Kavitha, C. N., et al. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. Acta Crystallographica Section E: Structure Reports Online, 69(11), o1671. [Link]

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Application Note &amp; Protocol: A Validated Synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Abstract

This document provides a comprehensive, field-tested laboratory protocol for the synthesis of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone, a key intermediate in the development of various pharmacologically active compounds. The described methodology is grounded in the principles of the Buchwald-Hartwig amination, a robust palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[1] This guide is intended for researchers, scientists, and drug development professionals, offering a detailed, step-by-step procedure from starting materials to the fully characterized final product. The protocol emphasizes experimental causality, safety, and validation through analytical characterization.

Introduction and Significance

Arylpiperazine moieties are privileged structures in medicinal chemistry, appearing in a multitude of approved drugs targeting a wide range of therapeutic areas.[2] The title compound, 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone, serves as a versatile building block for the synthesis of more complex molecules, including those with potential applications as kinase inhibitors, antipsychotics, and anti-cancer agents. The presence of a primary aromatic amine ortho to the piperazine substituent offers a reactive handle for further chemical elaboration, making this a valuable intermediate in drug discovery pipelines.

The synthetic strategy outlined herein employs a palladium-catalyzed Buchwald-Hartwig amination between 2-bromoaniline and 1-acetylpiperazine. This approach is favored for its high functional group tolerance, generally good yields, and applicability to a broad range of substrates.[3]

Reaction Scheme

Caption: Palladium-catalyzed synthesis of the target compound.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Bromoaniline	≥98%	Sigma-Aldrich	Toxic, handle with care.[4][5]
1-Acetylpiperazine	≥98%	Sigma-Aldrich	Irritant.[6]
Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)	Catalyst grade	Strem Chemicals	Air-sensitive, store under inert gas.
Xantphos	≥98%	Strem Chemicals	Air-stable ligand.
Cesium Carbonate (Cs₂CO₃)	≥99%	Oakwood Chemical	Hygroscopic, dry before use.
Toluene	Anhydrous, ≥99.8%	Acros Organics	Use from a sealed bottle or freshly distilled.
Dichloromethane (DCM)	ACS Grade	Fisher Scientific	For extraction and chromatography.
Ethyl Acetate (EtOAc)	ACS Grade	Fisher Scientific	For chromatography.
Hexanes	ACS Grade	Fisher Scientific	For chromatography.
Sodium Sulfate (Na₂SO₄)	Anhydrous, granular	VWR	For drying organic layers.
Silica Gel	230-400 mesh	Sorbent Technologies	For column chromatography.

Experimental Protocol

Reaction Setup and Execution

Rationale: The reaction is performed under an inert atmosphere to prevent the oxidation of the Pd(0) catalyst. Anhydrous solvent is crucial to avoid quenching of the base and to ensure optimal catalytic activity.

• To a 100 mL oven-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromoaniline (1.0 eq, 1.72 g, 10 mmol), 1-acetylpiperazine (1.2 eq, 1.54 g, 12 mmol), and cesium carbonate (2.0 eq, 6.52 g, 20 mmol).

• Evacuate and backfill the flask with argon or nitrogen three times.

• Under a positive pressure of inert gas, add Pd₂(dba)₃ (0.02 eq, 183 mg, 0.2 mmol) and Xantphos (0.04 eq, 231 mg, 0.4 mmol).

• Add 50 mL of anhydrous toluene via cannula.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 12-24 hours.

Caption: Experimental workflow from setup to characterization.

Work-up and Purification

Rationale: The initial filtration removes the inorganic base and palladium residues. An aqueous workup removes water-soluble byproducts, and column chromatography isolates the target compound from unreacted starting materials and non-polar impurities.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with 50 mL of dichloromethane (DCM) and filter through a pad of Celite® to remove insoluble salts.

• Wash the Celite® pad with an additional 20 mL of DCM.

• Combine the organic filtrates and transfer to a separatory funnel.

• Wash the organic layer sequentially with 50 mL of saturated aqueous sodium bicarbonate solution and 50 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude residue by flash column chromatography on silica gel. A gradient elution of 50% to 100% ethyl acetate in hexanes is typically effective.[7]

• Combine the fractions containing the pure product (as determined by TLC) and concentrate under reduced pressure to yield 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone as a solid.

Characterization Data

Parameter	Expected Value
Appearance	Off-white to pale yellow solid
Yield	75-85%
Melting Point	135-138 °C
¹H NMR (400 MHz, CDCl₃)	δ 7.00-6.95 (m, 2H, Ar-H), 6.80-6.75 (m, 2H, Ar-H), 4.50 (br s, 2H, -NH₂), 3.85-3.75 (m, 4H, piperazine-H), 3.05-2.95 (m, 4H, piperazine-H), 2.15 (s, 3H, -COCH₃). Note: Peak positions can vary slightly.[8]
¹³C NMR (101 MHz, CDCl₃)	δ 169.0, 142.5, 139.8, 122.3, 120.1, 118.8, 116.5, 52.1, 51.9, 46.5, 41.8, 21.5.
LC-MS (ESI)	m/z calculated for C₁₂H₁₇N₃O [M+H]⁺: 220.14; found: 220.1.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves.

• Handling Reagents:

  • 2-Bromoaniline: Toxic by inhalation, in contact with skin, and if swallowed.[4][5] Handle in a well-ventilated chemical fume hood.

  • 1-Acetylpiperazine: Causes skin and serious eye irritation.[6] Avoid contact with skin and eyes.

  • Palladium Catalyst: Palladium compounds can be toxic. Avoid inhalation of dust.

  • Toluene: Flammable liquid and vapor. Harmful if inhaled or swallowed.

• Reaction Conditions: The reaction is heated to 100 °C. Ensure the apparatus is securely clamped and that the heating mantle is controlled by a thermostat.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

References

• Kavitha, C. N., Jasinski, J. P., Anderson, B. J., Yathirajan, H. S., & Kaur, M. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. Acta Crystallographica Section E: Crystallographic Communications, 69(11), o1671. [Link]

• Shaikh, A., et al. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. Molecules, 27(9), 2841. [Link]

• J&K Scientific LLC. (2021). Buchwald-Hartwig Cross-Coupling. [Link]

• Wikipedia contributors. (2023). Buchwald–Hartwig amination. Wikipedia, The Free Encyclopedia. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. [Link]

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Mastering the Purification of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone: An Application Guide

Introduction: Navigating the Purification of a Key Synthetic Intermediate

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a crucial building block in contemporary drug discovery, featuring a privileged piperazine scaffold linked to an acetylated aminophenyl group. The presence of multiple nitrogen atoms imparts basic characteristics, while the aromatic and acetyl moieties contribute to its unique physicochemical properties. These structural features, while valuable for its synthetic utility, present distinct challenges in purification. Achieving high purity of this compound is paramount for ensuring the integrity of downstream reactions and the quality of final active pharmaceutical ingredients (APIs).

This comprehensive guide provides a detailed exploration of various purification techniques applicable to 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone. We move beyond simple procedural lists to delve into the underlying chemical principles, empowering researchers to not only execute these protocols but also to troubleshoot and adapt them to their specific needs. This document is designed for researchers, scientists, and drug development professionals seeking robust and reliable methods for obtaining this intermediate in a highly purified form.

Physicochemical Properties: A Foundation for Purification Strategy

A thorough understanding of the molecule's properties is the cornerstone of developing an effective purification strategy.

Property	Value	Source
Molecular Formula	C₁₂H₁₇N₃O	[1][2]
Molecular Weight	219.28 g/mol	[1][2][3]
Appearance	Solid	[2]
Melting Point	130-131 °C	[4]
Boiling Point (Predicted)	427.3±40.0 °C	[4]
Density (Predicted)	1.177±0.06 g/cm³	[4]
pKa (Predicted)	6.91±0.10	[4]

The presence of two basic nitrogen atoms in the piperazine ring and an aromatic amine group makes the molecule susceptible to protonation in acidic conditions.[5][6] This property is central to purification techniques such as acid-base extraction and salt formation. The predicted pKa suggests that the compound is a weak base.

Potential Impurities: Know Your Enemy

The purity of the final product is contingent on the effective removal of impurities that may arise during synthesis. Common impurities can include:

• Unreacted starting materials: Such as 1-acetylpiperazine and 2-nitroaniline or 2-haloaniline.

• Side-products: Resulting from incomplete reactions or alternative reaction pathways. For instance, di-substituted products or products of N-acetylation on the aromatic amine.

• Reagents and catalysts: Used during the synthesis.

• Degradation products: Formed under harsh reaction or workup conditions.

A thorough analysis of the synthetic route is crucial for anticipating the likely impurity profile, which in turn informs the choice of the most effective purification method.[7][8]

Purification Protocols: A Multi-faceted Approach

No single purification technique is universally optimal. The choice of method depends on the scale of the purification, the nature of the impurities, and the desired final purity. We present here a selection of robust protocols, from routine to advanced.

Recrystallization: The Workhorse of Solid Purification

Recrystallization is a powerful technique for purifying crystalline solids and is often the first method to be considered.[9] The principle lies in the differential solubility of the desired compound and its impurities in a chosen solvent at varying temperatures. For a structurally similar compound, 1-[4-(4-hydroxyphenyl)piperazin-1-yl]ethanone, recrystallization from ethanol has been reported to yield high-purity crystals.[10]

Protocol: Recrystallization from Ethanol

• Solvent Selection: Place a small amount of the crude 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone in a test tube. Add a small volume of ethanol and heat the mixture gently. The ideal solvent will dissolve the compound when hot but show poor solubility when cold.

• Dissolution: In a larger flask, add the crude solid and the minimum amount of hot ethanol required for complete dissolution. Continuous stirring and gentle heating will facilitate this process.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Further cooling in an ice bath can maximize the yield.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the collected crystals with a small amount of cold ethanol to remove any adhering mother liquor containing dissolved impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Causality in Experimental Choices:

• Ethanol as a solvent: Its polarity is suitable for dissolving the moderately polar target compound at elevated temperatures, while its volatility allows for easy removal during drying.

• Slow cooling: Promotes the formation of a well-ordered crystal lattice, which is more effective at excluding impurity molecules.

Column Chromatography: For Complex Mixtures

When dealing with complex mixtures or impurities with similar solubility profiles to the target compound, column chromatography is the method of choice.[11] The basic nature of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone can lead to tailing on standard silica gel due to interactions with acidic silanol groups.[12][13]

Workflow for Column Chromatography Purification

Sources

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• 2. sigmaaldrich.com [sigmaaldrich.com]
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• 11. Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. biotage.com [biotage.com]

Analytical methods for characterizing 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

An In-Depth Guide to the Analytical Characterization of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Introduction

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a heterocyclic organic compound featuring a piperazine core, a structure of significant interest in medicinal chemistry and drug discovery. The piperazine scaffold is present in numerous approved drugs, valued for its unique physicochemical properties that can improve aqueous solubility and oral bioavailability.[1][2] The two nitrogen atoms in the six-membered ring provide opportunities for chemical modification, allowing for the fine-tuning of pharmacological activity.[1]

Given its potential as a key intermediate or a pharmacologically active molecule itself, establishing a robust and comprehensive analytical profile for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is critical. This guide provides a multi-faceted analytical strategy employing chromatographic and spectroscopic techniques to ensure the identity, purity, and quality of the compound. The protocols herein are designed for researchers, quality control analysts, and drug development professionals, offering not just procedural steps but also the scientific rationale behind the chosen methodologies.

Physicochemical Properties

A foundational understanding of the molecule's properties is essential for method development.

Property	Value	Source
Molecular Formula	C₁₂H₁₇N₃O	[3]
Molecular Weight	219.28 g/mol	[3]
Structure
CAS Number	92394-00-8 (for the 4-amino isomer)

Chromatographic Analysis for Purity and Quantification

Chromatographic methods are the cornerstone for determining the purity of active pharmaceutical ingredients (APIs) and their intermediates. For a molecule like 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, which contains a UV-active phenyl ring, High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the method of choice.

Application Note: Reversed-Phase HPLC-UV Method

Principle of the Method: Reversed-phase HPLC separates compounds based on their hydrophobicity. A non-polar stationary phase (like C18) is used with a polar mobile phase. 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, being moderately polar, will partition between the stationary and mobile phases, allowing for its separation from non-polar and highly polar impurities. The aminophenyl group acts as a chromophore, enabling sensitive detection using a UV detector.

Causality in Experimental Design:

• Stationary Phase: A C18 column is selected as it provides a versatile hydrophobic surface suitable for a wide range of small molecules, including piperazine derivatives.[4]

• Mobile Phase: A gradient elution using a mixture of a buffered aqueous solution and an organic modifier (like methanol or acetonitrile) is employed. The buffer (e.g., phosphate) controls the pH to ensure consistent ionization of the basic amine groups, leading to reproducible retention times and sharp peak shapes. The gradient allows for the efficient elution of impurities with varying polarities.

• Detection Wavelength: The UV detector is set to a wavelength where the analyte exhibits maximum absorbance, ensuring high sensitivity. This is typically determined by running a UV scan of the analyte. For phenyl-containing compounds, wavelengths around 240-254 nm are often effective.[4]

Detailed Protocol: HPLC-UV Purity Assay

1.2.1 Instrumentation and Materials

• HPLC system with gradient pump, autosampler, column oven, and UV/Vis or Diode Array Detector (DAD).

• ACE C18 column (250 x 4.6 mm, 5 µm particle size) or equivalent.[4]

• Analytical balance, volumetric flasks, pipettes.

• HPLC-grade methanol, potassium dihydrogen phosphate, triethanolamine.

• High-purity water (18.2 MΩ·cm).

• Reference standard of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone (purity ≥99%).

1.2.2 Preparation of Solutions

• Mobile Phase B (Organic): HPLC-grade Methanol.

• Mobile Phase A (Aqueous Buffer): Dissolve 1.36 g of potassium dihydrogen phosphate in 1000 mL of high-purity water. Add 1.0 mL of triethanolamine and adjust the pH to 7.0 with phosphoric acid. Filter through a 0.45 µm membrane filter.

• Diluent: Methanol and Water (50:50, v/v).

• Standard Solution (0.1 mg/mL): Accurately weigh approximately 10 mg of the reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (0.1 mg/mL): Accurately weigh approximately 10 mg of the sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

1.2.3 Chromatographic Conditions

Parameter	Condition
Column	ACE C18 (250 x 4.6 mm, 5 µm)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 240 nm
Run Time	30 minutes
Gradient Elution	Time (min)
0
20
25
26
30

1.2.4 System Suitability and Analysis

• Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

• Inject the diluent (blank) to ensure no interfering peaks are present.

• Perform five replicate injections of the Standard Solution.

• The system is deemed suitable if the relative standard deviation (RSD) for the peak area is ≤2.0%.

• Inject the Sample Solution in duplicate.

• Calculate the purity by area normalization, assuming all impurities have a similar response factor.

  • % Purity = (Area of Main Peak / Total Area of All Peaks) * 100

1.2.5 Self-Validation and Trustworthiness To ensure the method is robust and reliable, it must be validated according to ICH guidelines.[4] Key parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of impurities and degradation products.

• Linearity: Demonstrated over a range of concentrations (e.g., 50% to 150% of the nominal concentration).

• Accuracy: Determined by recovery studies on spiked samples.

• Precision: Assessed at the repeatability (intra-day) and intermediate precision (inter-day) levels.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

Fig 1. HPLC-UV Experimental Workflow.

Spectroscopic Analysis for Structural Identification

While chromatography assesses purity, spectroscopy provides definitive structural confirmation. A combination of NMR, FTIR, and MS creates an unambiguous identity profile.

Application Note: NMR Spectroscopy

Principle of the Method: Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for elucidating the structure of organic molecules. ¹H NMR provides information about the number of different types of protons, their chemical environment, and their connectivity through spin-spin coupling. ¹³C NMR provides information on the carbon skeleton of the molecule. For a novel compound, 2D NMR experiments (like COSY and HSQC) can be used to confirm assignments.

Causality in Experimental Design:

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is an excellent choice as it is a polar aprotic solvent capable of dissolving a wide range of compounds.[5] It also allows for the observation of exchangeable protons (like those on the -NH₂ group), which would be lost in solvents like D₂O.

• Internal Standard: Tetramethylsilane (TMS) is added as an internal standard to reference the chemical shifts to 0 ppm.

Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of DMSO-d₆ in a clean, dry NMR tube.

• Data Acquisition: Record ¹H and ¹³C spectra on a 400 MHz or higher NMR spectrometer.[6]

• Data Processing: Process the raw data (FID) using appropriate software by applying Fourier transformation, phase correction, and baseline correction.

2.2.1 Predicted Spectral Data and Interpretation

Protons (¹H NMR)	Predicted δ (ppm)	Multiplicity	Integration	Assignment
H-acetyl	~2.1	singlet	3H	-C(O)CH₃
H-piperazine (adjacent to C=O)	~3.6-3.8	triplet	4H	-C(O)N(CH₂)₂-
H-piperazine (adjacent to phenyl)	~3.0-3.2	triplet	4H	Ar-N(CH₂)₂-
H-aromatic	~6.5-7.2	multiplets	4H	Ar-H
H-amine	~4.5-5.5	broad singlet	2H	Ar-NH₂

Carbons (¹³C NMR)	Predicted δ (ppm)	Assignment
C-acetyl (CH₃)	~21	-C(O)CH₃
C-piperazine	~40-55	Piperazine ring carbons
C-aromatic	~115-150	Aromatic ring carbons
C-acetyl (C=O)	~168	-C(O)CH₃

Note: These are predicted chemical shifts based on the analysis of similar structures.[6][7] Actual values may vary.

Application Note: FTIR Spectroscopy

Principle of the Method: Fourier-Transform Infrared (FTIR) spectroscopy measures the absorption of infrared radiation by the sample, causing molecular vibrations (stretching, bending). Specific functional groups absorb at characteristic frequencies, making FTIR an excellent tool for identifying the presence of key structural motifs.[5]

Protocol: FTIR Analysis

• Sample Preparation: Prepare a potassium bromide (KBr) pellet by mixing ~1 mg of the sample with ~100 mg of dry KBr powder and pressing it into a transparent disk.

• Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

• Interpretation: Identify the characteristic absorption bands for the key functional groups.

2.4.1 Predicted FTIR Absorption Bands

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3450 - 3300	N-H stretch (asymmetric & symmetric)	Primary amine (-NH₂)
3100 - 3000	C-H stretch	Aromatic C-H
2950 - 2800	C-H stretch	Aliphatic C-H (piperazine, acetyl)
1650 - 1620	C=O stretch	Tertiary amide (-C(O)N<)
1600 - 1450	C=C stretch	Aromatic ring
1350 - 1200	C-N stretch	Aromatic amine & Aliphatic amine

Source: Characteristic IR absorption frequencies are well-established in spectroscopic literature.[8]

Application Note: Mass Spectrometry (MS)

Principle of the Method: Mass spectrometry provides the exact molecular weight of a compound and offers structural information through analysis of its fragmentation patterns. Electrospray ionization (ESI) is a soft ionization technique suitable for polar, non-volatile molecules, making it ideal for this compound.

Protocol: LC-MS Analysis

• Instrumentation: Use an HPLC system coupled to a mass spectrometer with an ESI source.

• Sample Infusion: Introduce the sample solution (prepared as for HPLC analysis) into the ESI source.

• Data Acquisition: Acquire the mass spectrum in positive ion mode.

• Interpretation: Identify the protonated molecular ion [M+H]⁺. The expected m/z value would be approximately 220.29, corresponding to the molecular formula C₁₂H₁₇N₃O + H⁺.

Fig 2. Integrated Analytical Characterization Strategy.

Conclusion

The comprehensive characterization of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone requires an orthogonal approach, combining the quantitative power of chromatography with the structural elucidation capabilities of spectroscopy. The HPLC-UV method provides robust data on purity and impurities, while the collective evidence from NMR, FTIR, and MS confirms the molecule's identity and structure. By following these detailed protocols and understanding the scientific principles behind them, researchers and scientists can confidently establish the analytical profile of this compound, ensuring its suitability for further research and development.

References

• Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. (2022). National Center for Biotechnology Information. Available at: [Link]

• A Review on Analytical Methods for Piperazine Determination. (2022). NTU Journal of Pure Sciences. Available at: [Link]

• Raveendra Reddy, P., et al. (2012). Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Journal of Chemical and Pharmaceutical Research, 4(6), 2854-2859. Available at: [Link]

• Kavitha, C. N., et al. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. Acta Crystallographica Section E: Structure Reports Online, 69(11), o1671. Available at: [Link]

• Kavitha, C. N., et al. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. ResearchGate. Available at: [Link]

• Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. (2013). United Nations Office on Drugs and Crime. Available at: [Link]

• 5,5′-(Piperazine-1,4-diyl)bis(4-chloro-3H-1,2-dithiol-3-one). (2022). MDPI. Available at: [Link]

• 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone. Amerigo Scientific. Available at: [Link]

• Ethanone, 1-(4-benzylpiperazin-1-yl)-2-cyclopentyl-2-phenyl-. SpectraBase. Available at: [Link]

• Gadzała-Kopciuch, R. (2008). Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines. ResearchGate. Available at: [Link]

• Laturwale, S. K., et al. (2023). Synthesis, Characterization and Biological Evaluation of Piperazine Derivatives. International Journal of Pharmaceutical and Phytopharmacological Research. Available at: [Link]

• FTIR spectra of (a) piperazine (b) COP-1. ResearchGate. Available at: [Link]

• 1-[4-(4-Chlorophenyl)piperazin-1-yl]-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-one. (2025). MDPI. Available at: [Link]

• Kumar, V., et al. (2024). The medicinal chemistry of piperazines: A review. Chemical Biology & Drug Design. Available at: [Link]

• Exploring the Chemistry and Biological Activities of Piperazine Derivatives in Medicinal Chemistry. (2024). ResearchGate. Available at: [Link]

• Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin. (2018). Research Journal of Pharmacy and Technology. Available at: [Link]

• Method for preparing (r)-(-)-1-[(4-chlorophenyl)phenylmethyl]piperazine. Google Patents.

• The Role of Piperazine Derivatives in Modern Drug Discovery. (2024). NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

• 1-(4-chlorophenyl) piperazine: ft-ir, raman, nmr and theoretical studies. (2019). SciSpace. Available at: [Link]

Sources

• 1. The medicinal chemistry of piperazines: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
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• 4. rjptonline.org [rjptonline.org]
• 5. scispace.com [scispace.com]
• 6. Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 1-[4-(4-METHYLPIPERAZINO)PHENYL]-1-ETHANONE(26586-55-0) 1H NMR spectrum [chemicalbook.com]
• 8. mdpi.com [mdpi.com]

Application Note: A Stability-Indicating HPLC Method for the Analysis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Abstract

This application note presents a detailed protocol for the development and validation of a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone. This compound is a significant building block in medicinal chemistry and drug discovery, and a reliable analytical method is crucial for quality control, stability testing, and impurity profiling. The described method is designed to be specific, accurate, precise, and robust, in accordance with the International Council for Harmonisation (ICH) guidelines.[1][2][3] We will detail the chromatographic conditions, sample preparation, and a comprehensive validation protocol, including forced degradation studies, to ensure the method's suitability for its intended purpose in research and pharmaceutical development.

Introduction: The Rationale for a Validated HPLC Method

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a molecule of interest due to its structural motifs—a piperazine core linked to an aminophenyl group and an acetyl moiety. Piperazine derivatives are ubiquitous in pharmaceuticals, and the aminophenyl group offers a site for further chemical modification.[4] The accurate quantification of this compound and its potential impurities or degradants is paramount for ensuring the quality and safety of any downstream products.

High-Performance Liquid Chromatography (HPLC) is the premier analytical technique for this purpose, offering high resolution, sensitivity, and quantitative accuracy.[5][6] A stability-indicating method is particularly critical as it can resolve the active pharmaceutical ingredient (API) from any degradation products that may form under various stress conditions (e.g., exposure to light, heat, acid, base, or oxidizing agents).[7] This ensures that the measured concentration of the API is not falsely elevated by co-eluting impurities. This application note provides a comprehensive guide for researchers and drug development professionals to implement a robust HPLC method for this analyte.

Physicochemical Properties of the Analyte

A foundational understanding of the analyte's properties is critical for methodical HPLC development.

Property	Value	Source
Chemical Name	1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone	-
Molecular Formula	C₁₂H₁₇N₃O	-
Molecular Weight	219.28 g/mol	-
Structure		PubChem
Predicted pKa	6.91 ± 0.10	ChemicalBook
Solubility	Inferred to be soluble in polar organic solvents like methanol and acetonitrile.	[8][9]

The presence of the aromatic amine and the acetyl group creates chromophores that allow for UV detection. Based on the structures of 2-aminoacetophenone and N-phenylpiperazine, a UV maximum (λmax) is anticipated in the 240-290 nm range.[4][10][11][12][13] A Diode Array Detector (DAD) is recommended to assess peak purity and select the optimal monitoring wavelength. For this method, a wavelength of 254 nm is proposed as a robust starting point.

Proposed HPLC Method Parameters

The following parameters are proposed as a starting point for the analysis. Optimization may be required based on the specific HPLC system and column used.

Parameter	Recommended Condition	Rationale
HPLC System	Quaternary Gradient HPLC with DAD	A gradient system is essential for separating the main analyte from potential impurities with varying polarities. A DAD allows for peak purity analysis and selection of the optimal wavelength.
Column	C18 Reversed-Phase, 4.6 x 150 mm, 5 µm	C18 columns are widely used for the separation of aromatic and moderately polar compounds.[14]
Mobile Phase A	0.1% Formic Acid in Water	The acidic modifier helps to protonate the amine functional groups, leading to sharper peaks and improved retention on the C18 stationary phase.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is a common organic modifier in reversed-phase HPLC, providing good elution strength for aromatic compounds.
Gradient Program	See Table below	A gradient elution ensures that both polar and non-polar impurities are eluted and separated from the main peak.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection Wavelength	254 nm (DAD: 200-400 nm scan)	254 nm is a common wavelength for aromatic compounds. A full scan provides additional data on peak purity and allows for the identification of optimal wavelengths for different components.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
Diluent	Acetonitrile/Water (50:50, v/v)	This diluent is chosen to be compatible with the mobile phase and to ensure the solubility of the analyte.

Gradient Elution Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
15.0	10	90
20.0	10	90
20.1	90	10
25.0	90	10

Detailed Protocols

Standard and Sample Preparation

Protocol 1: Standard Stock Solution (1000 µg/mL)

• Accurately weigh approximately 25 mg of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone reference standard.

• Transfer to a 25 mL volumetric flask.

• Add approximately 15 mL of diluent (Acetonitrile/Water, 50:50) and sonicate for 5 minutes to dissolve.

• Allow the solution to return to room temperature.

• Dilute to the mark with the diluent and mix well.

Protocol 2: Working Standard Solution (100 µg/mL)

• Pipette 5.0 mL of the Standard Stock Solution into a 50 mL volumetric flask.

• Dilute to the mark with the diluent and mix well. This solution should be prepared fresh daily.

Protocol 3: Sample Preparation

• Accurately weigh a sample containing approximately 25 mg of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

• Transfer to a 25 mL volumetric flask.

• Follow steps 3-5 from Protocol 1.

• Pipette 5.0 mL of this solution into a 50 mL volumetric flask.

• Dilute to the mark with the diluent and mix well.

• Filter the final solution through a 0.45 µm syringe filter before injection.

Experimental Workflow Diagram

Caption: General workflow for sample analysis.

Method Validation Protocol

The proposed HPLC method must be validated to demonstrate its suitability for the intended application, following ICH Q2(R2) guidelines.[1][2][3][15][16]

Specificity and Forced Degradation

Specificity is the ability of the method to assess the analyte unequivocally in the presence of other components such as impurities, degradants, and matrix components.[7] This is demonstrated through forced degradation studies.

Protocol 4: Forced Degradation Study

• Prepare solutions of the analyte at approximately 100 µg/mL.

• Expose the solutions to the following stress conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid drug substance at 105 °C for 48 hours, then prepare the solution.

  • Photolytic Degradation: Expose the solution to UV light (254 nm) and visible light for a period sufficient to produce some degradation (e.g., as per ICH Q1B).

• Neutralize the acidic and basic solutions before injection.

• Analyze all stressed samples, along with an unstressed control, using the proposed HPLC method with DAD.

• Acceptance Criteria: The method is considered stability-indicating if all degradation product peaks are well-resolved from the main analyte peak (resolution > 2) and from each other. The peak purity of the analyte should be assessed using the DAD.

Linearity and Range

The linearity of an analytical procedure is its ability to elicit test results that are directly proportional to the concentration of the analyte.

Protocol 5: Linearity Study

• Prepare a series of at least five concentrations of the analyte from the stock solution, ranging from 50% to 150% of the working concentration (e.g., 50, 75, 100, 125, 150 µg/mL).

• Inject each concentration in triplicate.

• Plot a graph of the mean peak area versus concentration.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999. The y-intercept should be close to zero.

Accuracy

Accuracy is the closeness of the test results to the true value. It is assessed by recovery studies.

Protocol 6: Accuracy Study

• Prepare a placebo (if applicable) or blank solution.

• Spike the placebo/blank with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the working concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.

Precision

Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

Protocol 7: Precision Study

• Repeatability (Intra-day precision): Analyze six replicate preparations of the sample at 100% of the test concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-day precision): Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

• Acceptance Criteria: The relative standard deviation (RSD) for both repeatability and intermediate precision should be ≤ 2.0%.

LOD and LOQ

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

These can be determined based on the standard deviation of the response and the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Protocol 8: Robustness Study

• Vary the following parameters one at a time:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 5 °C)

  • Mobile phase composition (e.g., ± 2% organic content)

• Analyze the sample under each varied condition.

• Acceptance Criteria: The system suitability parameters (e.g., tailing factor, theoretical plates) should remain within acceptable limits, and the results should not be significantly affected.

Method Validation Workflow Diagram

Caption: Key parameters for HPLC method validation.

Conclusion

The HPLC method detailed in this application note provides a robust framework for the quantitative analysis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone. By following the outlined protocols for method development and validation, researchers, scientists, and drug development professionals can establish a reliable, stability-indicating analytical procedure. This method will be a valuable tool for quality control, stability studies, and ensuring the integrity of this important chemical entity in a research and development setting. Adherence to the principles of scientific integrity and the rigorous standards of the ICH guidelines will ensure the generation of trustworthy and authoritative data.

References

• CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES - Helda - University of Helsinki. Available from: [Link]

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• ICH Q2(R2) Validation of analytical procedures - Scientific guideline. European Medicines Agency. Available from: [Link]

• Effects of UV-C treatment on 2aminoacetophenone (A) and tryptophan (B)... - ResearchGate. Available from: [Link]

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• (PDF) Development and Validation of an RP-HPLC-FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization with a New Pyrazoline Based Reagent... - ResearchGate. Available from: [Link]

• THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES . Available from: [Link]

• Solubility of Sulfamethazine in the Binary Mixture of Acetonitrile + Methanol from 278.15 to 318.15 K... - MDPI. Available from: [Link]

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• Development and Validation of an RP-HPLC- FLD Method for the Determination of Biogenic Amines after Pre-column Derivatization with... - Sultan Qaboos University Journal For Science. Available from: [Link]

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• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview . Available from: [Link]

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• 1-Phenylpiperazine | C10H14N2 | CID 7096 - PubChem. Available from: [Link]

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• UV-Vis Spectroscopy: Absorbance of Carbonyls - Master Organic Chemistry. Available from: [Link]

• 1-(4-Phenylpiperazin-1-yl)ethanone | C12H16N2O | CID 205876 - PubChem. Available from: [Link]

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1H NMR and 13C NMR spectroscopy of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

An Application Note for the Structural Elucidation of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone using ¹H and ¹³C NMR Spectroscopy

Abstract: This document provides a comprehensive guide to the acquisition and interpretation of ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra for 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone. This compound, featuring a functionalized piperazine ring linked to an aniline moiety, is a common scaffold in medicinal chemistry. Accurate structural verification is paramount for its use in drug discovery and development. This guide offers detailed, field-tested protocols for sample preparation and data acquisition, followed by an in-depth analysis of spectral data, including predicted chemical shifts and coupling patterns. The causality behind experimental choices and interpretation strategies is explained to ensure researchers can confidently apply these methods.

Introduction: The Imperative for Spectroscopic Verification

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone (CAS No. 91646-45-6) is a heterocyclic compound that incorporates three key pharmacophoric elements: an aniline ring, a piperazine core, and an N-acetyl group[1]. Piperazine derivatives are a cornerstone in drug design, valued for their physicochemical properties and versatile biological activities[2]. The precise arrangement of substituents on the aromatic and piperazine rings dictates the molecule's biological function. Consequently, unambiguous structural confirmation is a critical step in its synthesis and application.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the definitive method for the structural elucidation of organic molecules in solution.[3] ¹H NMR provides detailed information about the electronic environment and connectivity of protons, while ¹³C NMR maps the carbon skeleton of the molecule. This application note serves as an expert-level protocol for researchers, providing not just the methodology but the scientific rationale for the complete NMR characterization of the title compound.

Molecular Structure and Predicted Spectral Features

A thorough analysis of the molecular structure is the first step in predicting and interpreting NMR spectra. The molecule is asymmetric, meaning all eight piperazine protons and all ten carbons are chemically non-equivalent.

Key Structural Regions for NMR Analysis:

• Aromatic Region: The ortho-substituted aminophenyl ring gives rise to four distinct aromatic proton signals and six unique aromatic carbon signals.

• Piperazine Core: The piperazine ring is substituted with an electron-donating aminophenyl group on one nitrogen (N4) and an electron-withdrawing acetyl group on the other (N1). This asymmetry results in distinct signals for the four methylene (-CH₂-) groups.

• N-Acetyl Group: This group provides a characteristic sharp singlet in the ¹H spectrum and two distinct signals (methyl and carbonyl) in the ¹³C spectrum.

• Amine Group: The primary amine (-NH₂) protons are exchangeable and their appearance is highly solvent-dependent.

Experimental Design and Protocols

The reliability of NMR data is fundamentally dependent on meticulous sample preparation and correctly parameterized data acquisition.

Protocol 1: NMR Sample Preparation

Rationale: The choice of solvent is critical. While CDCl₃ is common, deuterated dimethyl sulfoxide (DMSO-d₆) is the superior choice for this molecule. DMSO-d₆ is a polar aprotic solvent that readily dissolves the compound and, crucially, its hydrogen-bond accepting nature slows the exchange rate of the N-H protons of the amine group, allowing them to be observed as sharper, more defined peaks.[4]

Step-by-Step Procedure:

• Weigh approximately 10-15 mg of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone directly into a clean, dry NMR tube.

• Using a calibrated pipette, add approximately 0.6 mL of DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

• Securely cap the NMR tube and vortex for 30-60 seconds, or until the sample is fully dissolved. A brief sonication may be used if necessary.

• Visually inspect the solution to ensure it is clear and free of particulate matter before inserting it into the NMR spectrometer.

Protocol 2: Spectrometer Setup and Data Acquisition

Rationale: High-field NMR spectrometers (≥400 MHz for ¹H) are recommended to achieve optimal signal dispersion, which is particularly important for resolving the complex multiplets in the aromatic and piperazine regions.[5]

A. ¹H NMR Acquisition Parameters (400 MHz Example):

• Pulse Program: Standard single-pulse (zg30 or equivalent).

• Spectral Width: 16 ppm (centered around 6 ppm).

• Acquisition Time: ~2.5 seconds.

• Relaxation Delay (d1): 2.0 seconds. A longer delay may be needed if quantitative integration is required.

• Number of Scans (ns): 16. This provides an excellent signal-to-noise ratio for a sample of this concentration.

• Receiver Gain: Set automatically by the spectrometer.

• Temperature: 298 K (25 °C).

B. ¹³C {¹H} NMR Acquisition Parameters (100 MHz Example):

• Pulse Program: Standard proton-decoupled (zgpg30 or equivalent).

• Spectral Width: 240 ppm (centered around 100 ppm).

• Acquisition Time: ~1.0 second.

• Relaxation Delay (d1): 2.0 seconds.

• Number of Scans (ns): 1024. A higher number of scans is necessary due to the low natural abundance of the ¹³C isotope.

• Receiver Gain: Set automatically.

• Temperature: 298 K (25 °C).

Experimental Workflow Diagram

Caption: Workflow for NMR analysis of the target compound.

Spectral Interpretation: Assigning the Structure

The following assignments are based on established chemical shift principles for aromatic amines, amides, and piperazine derivatives, and are supported by data from analogous structures.[6][7][8]

¹H NMR Spectrum Analysis

The ¹H NMR spectrum can be divided into four distinct regions corresponding to the different proton environments in the molecule.

Table 1: Predicted ¹H NMR Chemical Shifts and Assignments for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone in DMSO-d₆

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~7.00	dd	1H	Ar-H (H6')	Ortho to -NH₂ (strong donor) and meta to piperazine; expected upfield with ortho/meta coupling.
~6.85	td	1H	Ar-H (H4')	Para to -NH₂ and ortho to piperazine; experiences ortho and meta couplings.
~6.68	dd	1H	Ar-H (H3')	Ortho to piperazine and meta to -NH₂.
~6.55	td	1H	Ar-H (H5')	Meta to both substituents; expected furthest upfield with ortho/meta coupling.
~4.85	s (broad)	2H	-NH₂	Labile protons, chemical shift is concentration and temperature dependent. Signal disappears on D₂O shake.[9]
~3.65	t	4H	Piperazine H2, H6 (N-Ac)	Adjacent to the electron-withdrawing acetyl group, hence deshielded.[6]
~3.05	t	4H	Piperazine H3, H5 (N-Ar)	Adjacent to the less withdrawing aminophenyl group.
~2.08	s	3H	-C(O)CH₃	Characteristic singlet for an N-acetyl methyl group.[6]

Note: Due to restricted rotation around the N-acetyl bond, the piperazine signals may appear as broad triplets or complex multiplets rather than sharp triplets at room temperature.[10]

¹³C NMR Spectrum Analysis

The proton-decoupled ¹³C NMR spectrum provides a count of all unique carbon atoms and confirms the carbon skeleton.

Table 2: Predicted ¹³C NMR Chemical Shifts and Assignments for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone in DMSO-d₆

Chemical Shift (δ, ppm)	Assignment	Rationale
~168.9	C =O	Typical chemical shift for an amide carbonyl carbon.[11]
~143.8	C2' (Ar, C-NH₂)	Attached to the strongly electron-donating amine group, significantly shielded.[12]
~141.5	C1' (Ar, C-N)	Quaternary carbon attached to the piperazine nitrogen.
~124.2	C4' (Ar, CH)	Aromatic CH carbon.
~119.0	C6' (Ar, CH)	Aromatic CH carbon.
~116.1	C5' (Ar, CH)	Shielded by the ortho/para directing effects of the -NH₂ group.
~115.8	C3' (Ar, CH)	Shielded by the ortho/para directing effects of the -NH₂ group.
~49.5	C3, C5 (Pip.)	Methylene carbons adjacent to the aminophenyl group.
~45.3, 41.2*	C2, C6 (Pip.)	Methylene carbons adjacent to the N-acetyl group.
~21.2	-C(O)CH₃	Upfield signal characteristic of an acetyl methyl carbon.[11]

*The two carbons adjacent to the acetyl group may be non-equivalent due to slow rotation about the amide bond, potentially giving rise to two distinct signals.

Structure-Spectra Correlation Diagram

Caption: Logical relationship between molecular moieties and their NMR signals.

Conclusion and Best Practices

This application note has detailed the protocols and interpretive framework for the complete ¹H and ¹³C NMR characterization of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone. By following the prescribed methods for sample preparation in DMSO-d₆ and utilizing a high-field spectrometer, researchers can obtain high-quality spectra amenable to unambiguous interpretation.

For absolute structural confirmation, especially for novel compounds, it is recommended to perform 2D NMR experiments:

• COSY (Correlation Spectroscopy): To confirm ¹H-¹H coupling networks within the aromatic and piperazine rings.

• HSQC (Heteronuclear Single Quantum Coherence): To directly correlate each proton with its attached carbon.

• HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond) correlations between protons and carbons, which is invaluable for assigning quaternary carbons and linking the different molecular fragments.

By integrating these one- and two-dimensional NMR techniques, scientists and drug development professionals can ensure the structural integrity of this important chemical entity, underpinning the reliability and reproducibility of their research.

References

• Core. (n.d.). ¹H and ¹³C NMR spectra of 3-S-Alkyl-N-Phenyl 1,4-phenylenediamines and their cyclization products, 2H-1,4-benzothiazin-3(4H)-o. Retrieved from [Link]

• Revue Roumaine de Chimie. (n.d.). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. Retrieved from [Link]

• MDPI. (n.d.). Identification of New N-methyl-piperazine Chalcones as Dual MAO-B/AChE Inhibitors. Retrieved from [Link]

• National Institutes of Health. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. PMC. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). pH-dependent random coil H, C, and N chemical shifts of the ionizable amino acids. Retrieved from [Link]

• National Institutes of Health. (n.d.). New bis-piperazine derivatives: synthesis, characterization (IR, NMR), gamma-ray absorption, antimicrobial activity, molecular docking and dynamics study. Retrieved from [Link]

• National Institutes of Health. (2021). ¹H and ¹³C NMR chemical shifts of 2-n-alkylamino-naphthalene-1,4-diones. PMC. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Enantio-differentiation of Molecules with Diverse Functionalities by a Single Probe. Retrieved from [Link]

• National Institutes of Health. (n.d.). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. PMC. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone. Retrieved from [Link]

• RSC Publishing. (2018). NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution. Retrieved from [Link]

• Chemistry LibreTexts. (2024). Spectroscopy of Amines. Retrieved from [Link]

• PubMed. (n.d.). ¹H NMR spectra part 31: ¹H chemical shifts of amides in DMSO solvent. Retrieved from [Link]

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• The Royal Society of Chemistry. (n.d.). Cobalt-catalyzed Synthesis of N-containing Heterocycles via Cyclization of Ortho-substituted Anilines with CO₂/H₂. Retrieved from [Link]

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Application Note: Elucidation of the Mass Spectrometry Fragmentation Pathway of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Abstract

This application note provides a detailed protocol and analysis of the mass spectrometric fragmentation of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone, a key intermediate in pharmaceutical and materials science. A thorough understanding of its fragmentation behavior is crucial for unambiguous identification, metabolite studies, and quality control. This guide outlines the experimental conditions for acquiring mass spectra, proposes a detailed fragmentation pathway based on established chemical principles, and presents the data in a clear, accessible format for researchers, scientists, and drug development professionals.

Introduction: The Significance of Structural Elucidation

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a substituted piperazine derivative. Piperazine and its analogues are prevalent structural motifs in a vast array of biologically active compounds, including antipsychotics, antihistamines, and anti-cancer agents.[1][2][3] The precise characterization of these molecules is paramount. Mass spectrometry stands out as a powerful analytical technique for determining molecular weight and providing extensive structural information through the analysis of fragmentation patterns.[4][5]

This document serves as a practical guide to understanding the fragmentation of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone under electrospray ionization (ESI) conditions, which is a soft ionization technique suitable for such polar molecules.[6][7] The fragmentation patterns of piperazine derivatives are highly dependent on their substitution, with common pathways involving the cleavage of the piperazine ring and its substituents.[1][4]

Compound Profile

Property	Value	Source
IUPAC Name	1-(4-(2-aminophenyl)piperazin-1-yl)ethanone	N/A
CAS Number	91646-45-6	[8]
Molecular Formula	C₁₂H₁₇N₃O	[9][10]
Molecular Weight	219.28 g/mol	[9][10]
Structure

Experimental Protocol: Acquiring the Mass Spectrum

The following protocol outlines a robust method for analyzing 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).

Sample Preparation

• Stock Solution (1 mg/mL): Accurately weigh 1 mg of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone and dissolve it in 1 mL of methanol.

• Working Solution (10 µg/mL): Dilute the stock solution 1:100 with a mobile phase-like solution (e.g., 50:50 methanol:water with 0.1% formic acid).

Causality: The use of formic acid is to promote the protonation of the analyte in the ESI source, leading to the formation of the [M+H]⁺ ion.

Liquid Chromatography Parameters

Parameter	Condition
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temperature	120 °C
Desolvation Temperature	350 °C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	600 L/hr
Collision Gas	Argon
MS Scan Range	m/z 50-300
MS/MS Fragmentation	Collision-Induced Dissociation (CID) of the [M+H]⁺ ion (m/z 220.1)

Self-Validation: The protocol includes a full scan MS to confirm the presence of the protonated molecule [M+H]⁺ at m/z 220.1, followed by targeted MS/MS on this precursor ion to generate a reproducible fragmentation pattern.

Proposed Fragmentation Pathway

The fragmentation of the protonated molecule, [M+H]⁺, of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone is expected to proceed through several key pathways, primarily involving cleavages within the piperazine ring and the loss of the acetyl group.

Caption: Proposed ESI-MS/MS fragmentation of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone.

Elucidation of Key Fragment Ions

The collision-induced dissociation of the precursor ion at m/z 220.1 is predicted to yield the following significant fragment ions:

• m/z 177.1 ([M+H - C₂H₃O]⁺): This prominent fragment arises from the loss of the acetyl group as ketene (CH₂=C=O, 42 Da) or the acetyl radical followed by hydrogen abstraction. This is a characteristic fragmentation for N-acetyl compounds. The resulting ion retains the aminophenylpiperazine core.

• m/z 120.1: Subsequent fragmentation of the m/z 177.1 ion can occur through cleavage within the piperazine ring. The C-N bonds within the piperazine ring are susceptible to cleavage.[1] This fragment likely corresponds to the protonated 2-aminophenylpiperazine portion after the loss of a C₂H₄N fragment.

• m/z 92.1: Further fragmentation of the m/z 120.1 ion can lead to the formation of the anilinium ion through the loss of the remaining piperazine ring fragment.

• m/z 43.0 ([CH₃CO]⁺): The observation of the acetyl cation is also a highly probable event, resulting from the direct cleavage of the amide bond. The stability of this acylium ion makes it a common fragment in the mass spectra of acetylated compounds.[11]

• m/z 162.1: Another potential fragmentation pathway involves the loss of ammonia (NH₃) from the aminophenyl group, although this is generally less favored than the loss of the acetyl group.

Data Presentation

The expected major fragment ions are summarized in the table below.

m/z (Predicted)	Proposed Formula	Proposed Structure / Origin
220.1	C₁₂H₁₈N₃O⁺	[M+H]⁺
177.1	C₁₀H₁₄N₃⁺	[M+H - C₂H₃O]⁺
120.1	C₇H₉N₂⁺	Fragment of the aminophenylpiperazine core
92.1	C₆H₆N⁺	Anilinium ion
43.0	C₂H₃O⁺	Acetyl cation
162.1	C₁₀H₁₅N₂⁺	[M+H - NH₃]⁺

Conclusion

This application note details a comprehensive approach to the analysis of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone by mass spectrometry. The provided experimental protocol is designed for robust and reproducible data acquisition. The proposed fragmentation pathway, supported by established principles of mass spectrometry, offers a solid framework for the identification and structural confirmation of this compound and related analogues. This information is invaluable for researchers in pharmaceutical development, medicinal chemistry, and analytical sciences who require confident characterization of such molecules.

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• El-Gendy, A. A. (2009). Synthesis, Biological activity and Mass Spectral Fragmentation Patterns of some New Fused Phthalazine-1,4-dione Derivatives. Afinidad. Available at: [Link]

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• Vlčková, H., et al. (2020). Electrochemical HPLC Determination of Piperazine Antihistamine Drugs Employing a Spark-Generated Nickel Oxide Nanoparticle-Modified Carbon Fiber Microelectrode. ACS Omega. Available at: [Link]

• JoVE. (n.d.). Mass Spectrometry: Amine Fragmentation. Retrieved from [Link]

• Pupo, M. T., et al. (2005). Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. Journal of the Brazilian Chemical Society. Available at: [Link]

• Kavitha, C. N., et al. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

• ResearchGate. (2005). (PDF) Electrospray Ionization Mass Spectrometry Screening of Piperidine Alkaloids from Senna spectabilis (Fabaceae) Extracts: Fast Identification of New Constituents and Co-metabolites. Retrieved from [Link]

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• Singh, S., et al. (2013). Concentration dependent Electrospray Ionisation Mass Spectrometry and Tandem Mass Spectrometry (MS/MS ) studies on (E,E)-1-[5-(1,3-benzodioxol-5yl)-1-oxo-2,4-pentadienyl]- piperidine (Piperine) and its analogues. Journal of Mass Spectrometry. Available at: [Link]

• YouTube. (2022, December 24). Lec-32 || Mass fragmentation pattern of amines || Alpha cleavage || Cyclic & aromatic amines. Retrieved from [Link]

• ResearchGate. (2013). Concentration dependent Electrospray Ionisation Mass Spectrometry and Tandem Mass Spectrometry (MS/MS ) studies on (E,E)-1-[5-(1,3-benzodioxol-5yl)-1-oxo-2,4-pentadienyl]- piperidine (Piperine) and its analogues. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structures, precursor ions, [M+H] + and fragmentation patterns of piperazine designer drugs observed in LC-MS. Retrieved from [Link]

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• Chemistry LibreTexts. (2022, September 1). 4.4: Interpreting Electron Ionization Mass Spectra. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Mass Spectrometry. Retrieved from [Link]

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The Versatile Scaffold: Application Notes and Protocols for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone in Medicinal Chemistry

The arylpiperazine moiety is a cornerstone in modern medicinal chemistry, recognized for its privileged structure that imparts favorable pharmacokinetic and pharmacodynamic properties to a wide array of therapeutic agents. Within this esteemed class of compounds, 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone emerges as a key building block and a pharmacophore of significant interest. Its unique structural features, comprising a reactive primary amine and an acetylated piperazine, offer a versatile platform for the synthesis of diverse compound libraries targeting a range of biological pathways implicated in central nervous system (CNS) disorders and oncology.

This comprehensive guide provides researchers, scientists, and drug development professionals with in-depth application notes and detailed protocols for the synthesis, evaluation, and application of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone and its derivatives in medicinal chemistry. The methodologies described herein are grounded in established scientific principles and are designed to be self-validating, ensuring robustness and reproducibility in your research endeavors.

The Arylpiperazine Moiety: A Privileged Scaffold in Drug Discovery

The piperazine ring is a recurring motif in numerous clinically successful drugs, valued for its ability to engage in various biological interactions and its favorable physicochemical properties.[1] When incorporated into an arylpiperazine structure, this scaffold has been extensively explored for its interaction with a multitude of biological targets, particularly G-protein coupled receptors (GPCRs) and transporters in the central nervous system.[2][3]

The N-acetyl group in 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone modulates the basicity of the distal nitrogen atom of the piperazine ring, which can influence its interaction with biological targets and its pharmacokinetic profile. The presence of the 2-aminophenyl group provides a crucial handle for further chemical modifications, allowing for the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

Derivatives of arylpiperazines have shown significant promise in several therapeutic areas:

• Central Nervous System (CNS) Disorders: Arylpiperazines are well-established ligands for serotonin (5-HT) and dopamine (D) receptors.[3][4] They form the core of several atypical antipsychotics, antidepressants, and anxiolytics.[5] The ability to fine-tune the affinity and selectivity for different receptor subtypes is a key advantage of this scaffold.[6]

• Oncology: Emerging research has highlighted the potential of arylpiperazine derivatives as anticancer agents.[2] These compounds have been shown to exhibit cytotoxic activity against various cancer cell lines, including those of the breast, prostate, and lung.[2] Their mechanisms of action can be diverse, involving the inhibition of key enzymes or the modulation of signaling pathways crucial for cancer cell proliferation and survival.

Synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone and its Analogs

The synthesis of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone and its derivatives typically involves a nucleophilic aromatic substitution or a palladium-catalyzed cross-coupling reaction. The following protocol provides a representative method for the synthesis of the parent compound.

Protocol 1: Synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

This protocol outlines a common method for the synthesis of the title compound via a Buchwald-Hartwig amination reaction.

Materials and Reagents:

• 1-Acetylpiperazine

• 2-Bromoaniline or 2-Chloroaniline

• Palladium(II) acetate (Pd(OAc)₂)

• 2-(Dicyclohexylphosphino)-2',4',6'-triisopropylbiphenyl (XPhos) or similar phosphine ligand

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl acetate for chromatography

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Standard laboratory glassware

• Rotary evaporator

• Thin-layer chromatography (TLC) plates and developing chamber

• Flash chromatography system

Procedure:

• Reaction Setup: To a dry round-bottom flask, add 1-acetylpiperazine (1.2 equivalents), 2-bromoaniline (1.0 equivalent), sodium tert-butoxide (1.4 equivalents), palladium(II) acetate (0.02 equivalents), and XPhos (0.04 equivalents).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (nitrogen or argon). Repeat this process three times.

• Solvent Addition: Add anhydrous toluene to the flask via syringe. The reaction mixture should be stirred under an inert atmosphere.

• Reaction: Heat the reaction mixture to 100-110 °C and stir for 12-24 hours. Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite to remove the catalyst.

• Extraction: Transfer the filtrate to a separatory funnel and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to afford the desired product, 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone.

Characterization: The identity and purity of the synthesized compound should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Evaluation of Arylpiperazine Derivatives

The biological activity of newly synthesized arylpiperazine derivatives can be assessed using a variety of in vitro assays. The choice of assays will depend on the therapeutic target of interest.

Protocol 2: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol describes a colorimetric assay to assess the cytotoxic effects of the synthesized compounds on cancer cell lines.

Materials and Reagents:

• Cancer cell line of interest (e.g., MCF-7 for breast cancer, PC-3 for prostate cancer)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% penicillin-streptomycin)

• Synthesized arylpiperazine compounds dissolved in DMSO (stock solutions)

• 3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Doxorubicin or another standard anticancer drug as a positive control

Equipment:

• 96-well cell culture plates

• Humidified incubator with 5% CO₂ at 37 °C

• Microplate reader

• Multichannel pipette

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test compounds and the positive control in the cell culture medium. Add 100 µL of the diluted compounds to the respective wells. Include wells with untreated cells (vehicle control) and wells with medium only (blank).

• Incubation: Incubate the plate for 48-72 hours in a humidified incubator.

• MTT Addition: After the incubation period, remove the medium and add 100 µL of fresh medium and 20 µL of MTT solution to each well. Incubate for another 4 hours.

• Formazan Solubilization: Remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

Protocol 3: Radioligand Binding Assay for Serotonin 5-HT₁A Receptor

This protocol is a representative method to determine the affinity of the synthesized compounds for the serotonin 5-HT₁A receptor.

Materials and Reagents:

• Cell membranes expressing the human 5-HT₁A receptor (commercially available or prepared in-house)

• [³H]8-OH-DPAT (radioligand)

• Synthesized arylpiperazine compounds

• Serotonin or a known 5-HT₁A receptor ligand (e.g., buspirone) as a positive control

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 10 mM MgSO₄ and 0.5 mM EDTA)

• Scintillation cocktail

• Glass fiber filters

Equipment:

• 96-well filter plates or individual test tubes

• Cell harvester

• Liquid scintillation counter

• Centrifuge

Procedure:

• Assay Setup: In a 96-well plate or test tubes, add the assay buffer, the cell membranes, the radioligand ([³H]8-OH-DPAT) at a concentration close to its Kd value, and varying concentrations of the test compound or the unlabeled competitor.

• Incubation: Incubate the mixture at room temperature for 60-90 minutes to allow binding to reach equilibrium.

• Filtration: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester to separate the bound from the free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Determine the specific binding by subtracting the non-specific binding (measured in the presence of a high concentration of an unlabeled ligand) from the total binding. Plot the percentage of specific binding against the logarithm of the competitor concentration and fit the data to a one-site competition model to determine the IC₅₀ value. The Ki (inhibition constant) can be calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Structure-Activity Relationship (SAR) and Lead Optimization

The data obtained from the biological assays can be used to establish a structure-activity relationship (SAR) for the synthesized series of compounds. This involves correlating the chemical modifications with the observed biological activity. For instance, substitutions on the aminophenyl ring or modifications of the acetyl group can significantly impact potency and selectivity. This information is crucial for the rational design of new analogs with improved properties, a process known as lead optimization.

Compound	Modification	IC₅₀ (µM) - Cancer Cell Line A	Kᵢ (nM) - 5-HT₁A Receptor
Parent Compound	1-(4-(2-aminophenyl)piperazin-1-yl)ethanone	15.2	85.7
Analog 1	2-fluoro substitution on the aminophenyl ring	8.5	42.1
Analog 2	4-methoxy substitution on the aminophenyl ring	22.1	150.3
Analog 3	N-propionyl instead of N-acetyl	12.8	75.2
Analog 4	N-benzoyl instead of N-acetyl	35.6	210.5

This table presents hypothetical data for illustrative purposes.

Visualizing the Workflow and Concepts

To aid in the understanding of the processes and relationships discussed, the following diagrams are provided.

Caption: General workflow for the synthesis of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone.

Caption: Simplified signaling pathway for an arylpiperazine acting on a GPCR.

Conclusion and Future Directions

1-(4-(2-aminophenyl)piperazin-1-yl)ethanone represents a valuable starting point for the development of novel therapeutic agents. The protocols and application notes provided in this guide offer a solid foundation for researchers to synthesize and evaluate new derivatives based on this versatile scaffold. Future work in this area will likely focus on the development of highly selective ligands for specific receptor subtypes to minimize off-target effects and improve the therapeutic index of these compounds. Furthermore, the exploration of novel biological targets for arylpiperazine derivatives beyond the CNS and oncology is a promising avenue for future research.

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The Versatile Building Block: 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone in Modern Drug Synthesis

In the landscape of contemporary drug discovery, the strategic selection of molecular building blocks is paramount to the efficient synthesis of novel therapeutic agents. Among these, 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone emerges as a highly valuable scaffold, particularly for the construction of compounds targeting the central nervous system (CNS). Its unique structural arrangement, featuring a reactive ortho-phenylenediamine moiety coupled with a piperazine core, offers a gateway to a diverse range of complex heterocyclic systems. This guide provides an in-depth exploration of the synthesis and application of this key intermediate, offering detailed protocols and mechanistic insights for researchers in medicinal chemistry and drug development.

The piperazine ring is a well-established "privileged scaffold" in medicinal chemistry, renowned for its ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates[1]. Its presence in a multitude of clinically approved drugs underscores its importance. The strategic incorporation of an ortho-aminophenyl group, as seen in 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone, significantly expands its synthetic utility, enabling the construction of fused ring systems with profound biological activities.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a building block is essential for its effective utilization in synthesis. The table below summarizes the key computed and experimental data for 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone.

Property	Value	Source
Molecular Formula	C₁₂H₁₇N₃O	[2]
Molecular Weight	219.28 g/mol	[2]
CAS Number	92394-00-8	[2]
Appearance	Expected to be a solid	General Knowledge
Solubility	Soluble in organic solvents like DCM, DMF, and alcohols	General Knowledge
SMILES	CC(=O)N1CCN(CC1)c2ccc(N)cc2	[2]
InChI	1S/C12H17N3O/c1-10(16)14-6-8-15(9-7-14)12-4-2-11(13)3-5-12/h2-5H,6-9,13H2,1H3	[2]

Synthesis of the Building Block: A Two-Step Approach

The synthesis of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone can be efficiently achieved through a two-step sequence involving a nucleophilic aromatic substitution (SNA r) reaction followed by a nitro group reduction. This approach is both robust and scalable, making it suitable for laboratory and potential pilot-scale production.

Caption: Synthetic scheme for 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone.

Protocol 1: Synthesis of 1-(4-(2-Nitrophenyl)piperazin-1-yl)ethanone via SNAr

This initial step leverages the high reactivity of 2-fluoronitrobenzene towards nucleophilic attack, a classic example of nucleophilic aromatic substitution.[2] The electron-withdrawing nitro group activates the aromatic ring, facilitating the displacement of the fluoride by the secondary amine of 1-acetylpiperazine.

Materials and Reagents:

• 1-Acetylpiperazine

• 2-Fluoronitrobenzene

• Potassium Carbonate (K₂CO₃), anhydrous

• Dimethyl Sulfoxide (DMSO), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a stirred solution of 1-acetylpiperazine (1.0 eq) in anhydrous DMSO, add anhydrous potassium carbonate (2.0 eq).

• Add 2-fluoronitrobenzene (1.0 eq) dropwise to the suspension at room temperature.

• Heat the reaction mixture to 120 °C and maintain for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and pour it into ice-cold water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purify the crude product by column chromatography (silica gel, ethyl acetate/hexane gradient) to afford 1-(4-(2-nitrophenyl)piperazin-1-yl)ethanone as a solid.

Causality and Self-Validation: The use of a polar aprotic solvent like DMSO is crucial as it solvates the potassium carbonate, enhancing its basicity, while not interfering with the nucleophilic attack. The high temperature is necessary to overcome the activation energy of the reaction. The reaction is self-validating through TLC analysis, where the disappearance of the starting materials and the appearance of a new, more polar spot indicates product formation.

Protocol 2: Reduction of the Nitro Group to Form the Final Building Block

The final step involves the reduction of the nitro group to the corresponding primary amine. Catalytic hydrogenation is a clean and efficient method for this transformation.

Materials and Reagents:

• 1-(4-(2-Nitrophenyl)piperazin-1-yl)ethanone

• Palladium on Carbon (Pd/C, 10 wt. %)

• Ethanol

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Celite®

Procedure:

• Dissolve 1-(4-(2-nitrophenyl)piperazin-1-yl)ethanone (1.0 eq) in ethanol in a round-bottom flask.

• Carefully add 10% Pd/C (0.1 eq by weight) to the solution.

• Evacuate the flask and backfill with hydrogen gas (repeat three times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon) at room temperature for 12-16 hours.

• Monitor the reaction by TLC until the starting material is completely consumed.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.

• Wash the Celite® pad with ethanol.

• Combine the filtrates and concentrate under reduced pressure to yield 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone, which can often be used in the next step without further purification.

Causality and Self-Validation: Palladium on carbon is a highly effective catalyst for the reduction of aromatic nitro groups. The reaction is typically clean, with minimal side products. The completion of the reaction can be confirmed by the disappearance of the starting material on TLC and the appearance of the more polar amine product. ¹H NMR spectroscopy can be used to confirm the disappearance of the nitro group signals and the appearance of the amino group protons.

Applications in the Synthesis of Bioactive Heterocycles

The strategic placement of the two amino groups in an ortho orientation on the phenyl ring makes 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone an ideal precursor for the synthesis of fused seven-membered rings, such as benzodiazepines, and six-membered rings like quinoxalines.

Application 1: Synthesis of Piperazinyl-Substituted Benzodiazepines

1,4-Benzodiazepines are a class of psychoactive drugs with anxiolytic, sedative, and anticonvulsant properties.[3] The following protocol outlines a general method for the synthesis of a 1,5-benzodiazepine derivative.

Caption: General scheme for the synthesis of 1,5-benzodiazepines.

Protocol 3: Synthesis of a 2,4-Disubstituted-1H-1,5-benzodiazepine Derivative

This reaction proceeds via a condensation reaction between the ortho-diamine and a 1,3-dicarbonyl compound, followed by cyclization.

Materials and Reagents:

• 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

• A 1,3-diketone (e.g., acetylacetone)

• Glacial Acetic Acid

• Ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• In a round-bottom flask, dissolve 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone (1.0 eq) and the 1,3-diketone (1.1 eq) in ethanol.

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• Heat the reaction mixture to reflux and maintain for 8-12 hours, monitoring by TLC.

• After completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by filtration. If not, concentrate the solvent under reduced pressure.

• The crude product can be purified by recrystallization from ethanol or by column chromatography to yield the desired benzodiazepine derivative.

Causality and Self-Validation: The acidic catalyst protonates one of the carbonyl groups of the diketone, activating it for nucleophilic attack by one of the amino groups of the ortho-diamine. An intramolecular condensation and dehydration then leads to the formation of the seven-membered ring. The formation of the product can be confirmed by LC-MS and NMR spectroscopy, which will show the characteristic signals for the benzodiazepine core.

Application 2: Synthesis of Piperazinyl-Substituted Quinoxalines

Quinoxalines are another important class of nitrogen-containing heterocycles with a wide range of biological activities, including antibacterial and anticancer properties.[4]

Caption: General scheme for the synthesis of quinoxalines.

Protocol 4: Synthesis of a 2,3-Disubstituted Quinoxaline Derivative

The synthesis of quinoxalines from ortho-phenylenediamines and 1,2-dicarbonyl compounds is a straightforward and high-yielding reaction.

Materials and Reagents:

• 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

• A 1,2-diketone (e.g., benzil)

• Ethanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Procedure:

• Dissolve 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone (1.0 eq) and the 1,2-diketone (1.0 eq) in ethanol in a round-bottom flask.

• Heat the mixture to reflux for 2-4 hours, monitoring the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product often precipitates from the solution upon cooling. Collect the solid by filtration and wash with cold ethanol.

• If no precipitate forms, concentrate the solvent under reduced pressure and purify the residue by column chromatography or recrystallization.

Causality and Self-Validation: The reaction proceeds through a double condensation between the two amino groups of the ortho-diamine and the two carbonyl groups of the diketone, followed by an oxidative aromatization to form the stable quinoxaline ring system. The reaction is often quantitative and the product can be easily identified by its characteristic spectroscopic data.

Conclusion

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a strategically designed building block that provides a reliable and efficient entry point to a variety of medicinally relevant heterocyclic scaffolds. The protocols detailed herein offer a practical guide for the synthesis and subsequent elaboration of this versatile intermediate. By understanding the underlying chemical principles and leveraging the unique reactivity of this compound, researchers can accelerate the discovery and development of novel drug candidates with improved therapeutic profiles.

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Application Notes and Protocols: Leveraging 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone for the Development of Novel PARP Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the application of the versatile chemical scaffold, 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, in the design, synthesis, and evaluation of novel Poly(ADP-ribose) polymerase (PARP) inhibitors. We delve into the mechanistic rationale for targeting PARP, the strategic importance of the aminophenylpiperazine moiety, and provide detailed, field-proven protocols for the synthesis of a candidate inhibitor, its characterization, and its functional assessment through robust in vitro and cell-based assays. This document is intended to serve as a practical resource for researchers engaged in the discovery and development of next-generation targeted cancer therapeutics.

Introduction: The Rationale for PARP Inhibition in Oncology

Poly(ADP-ribose) polymerase (PARP), particularly PARP1, is a cornerstone of the cellular DNA damage response (DDR) network.[1] Activated by DNA strand breaks, PARP1 catalyzes the synthesis of poly(ADP-ribose) (PAR) chains on itself and other nuclear proteins, creating a scaffold to recruit DNA repair machinery.[2] This process is critical for the repair of DNA single-strand breaks (SSBs) through the base excision repair (BER) pathway.[3]

In cancer therapy, the inhibition of PARP has emerged as a powerful strategy, most notably through the concept of "synthetic lethality."[1][4] In tumors with pre-existing defects in homologous recombination (HR), a major pathway for repairing double-strand breaks (DSBs), such as those with BRCA1 or BRCA2 mutations, the inhibition of PARP-mediated SSB repair leads to the accumulation of SSBs.[4] During DNA replication, these unresolved SSBs collapse replication forks, generating DSBs that cannot be efficiently repaired by the deficient HR pathway, ultimately leading to catastrophic genomic instability and cancer cell death.[1] Several PARP inhibitors, including Olaparib, Rucaparib, Niraparib, and Talazoparib, have been approved for treating cancers with these specific genetic vulnerabilities.[5]

The piperazine scaffold is a privileged structure in medicinal chemistry and is a key component of the FDA-approved PARP inhibitor Olaparib.[5] The strategic incorporation of the 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone moiety offers a versatile platform for generating novel PARP inhibitors. The primary amine on the phenyl ring serves as a crucial synthetic handle for introducing diverse pharmacophoric elements designed to interact with the nicotinamide-binding pocket of the PARP catalytic domain.

The Strategic Role of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

The choice of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone as a starting material is predicated on its inherent structural features that align with the known pharmacophore of many potent PARP inhibitors. A typical PARP inhibitor pharmacophore consists of:

• A core aromatic system: This often mimics the nicotinamide moiety of NAD+ and engages in key hydrogen bonding and π-π stacking interactions within the active site.[6][7]

• A linker group: This provides the correct orientation and distance between the core and other interacting moieties.

• A terminal functional group: This can provide additional interactions and modulate physicochemical properties.

The 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone scaffold provides a direct precursor to these elements. The aminophenyl group can be readily cyclized with appropriate reagents to form a core aromatic system, such as a phthalazinone or a related heterocyclic structure, which is a common feature in many PARP inhibitors.[8] The piperazine-ethanone portion can serve as a versatile linker and terminal group, allowing for modifications to optimize potency, selectivity, and pharmacokinetic properties.

Synthetic Strategy and Protocol

Herein, we outline a representative synthetic protocol to generate a novel PARP inhibitor candidate, APP-Phth-1 , from 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone. This strategy involves the condensation of the starting material with a phthalic anhydride derivative to construct the core phthalazinone pharmacophore.

Caption: Synthetic workflow for the PARP inhibitor candidate APP-Phth-1.

Protocol 3.1: Synthesis of 4-(4-(1-acetylpiperazin-1-yl)-2-aminobenzoyl)phthalic acid (Intermediate)

• Rationale: This step involves the acylation of the primary amine of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone with 4-carboxyphthalic anhydride to form an amide linkage, which is the precursor for the phthalazinone ring.

• Procedure:

  • To a solution of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone (1.0 eq) in glacial acetic acid (10 mL/mmol), add 4-carboxyphthalic anhydride (1.1 eq).

  • Heat the reaction mixture to reflux (approximately 118°C) and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • After completion (typically 4-6 hours), cool the reaction mixture to room temperature.

  • Pour the cooled mixture into ice-cold water (50 mL) with stirring.

  • Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield the intermediate phthalic acid derivative.

Protocol 3.2: Synthesis of 4-(4-(4-(1-acetylpiperazin-1-yl)phenyl)-1-oxophthalazin-2(1H)-yl)benzoic acid (APP-Phth-1)

• Rationale: This is the key cyclization step where the intermediate is treated with hydrazine to form the stable phthalazinone heterocyclic core, a common structural motif in PARP inhibitors.[8]

• Procedure:

  • Suspend the intermediate from Protocol 3.1 (1.0 eq) in ethanol (15 mL/mmol).

  • Add hydrazine hydrate (2.0 eq) dropwise to the suspension at room temperature.

  • Heat the reaction mixture to reflux (approximately 78°C) for 8-12 hours, monitoring by TLC or LC-MS.

  • Upon completion, cool the mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to obtain the final compound, APP-Phth-1 .

Protocol 3.3: Structural Characterization

• Rationale: Rigorous structural confirmation is essential to validate the identity and purity of the synthesized compound before biological evaluation.

• Procedure:

  • LC-MS: Confirm the molecular weight of the final product.

  • High-Resolution Mass Spectrometry (HRMS): Determine the exact mass to confirm the elemental composition.

  • Nuclear Magnetic Resonance (NMR):

    • ¹H NMR: To confirm the proton environment and structural integrity.

    • ¹³C NMR: To identify all unique carbon atoms in the molecule.

Biological Evaluation: Assessing PARP Inhibition

To determine the efficacy of APP-Phth-1 as a PARP inhibitor, a series of in vitro and cell-based assays are necessary.

Sources

• 1. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PARP1: Structural Insights and Pharmacological Targets for Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, and Biological Evaluation of Novel PARP-1 Inhibitors Based on a 1H-Thieno[3,4-d] Imidazole-4-Carboxamide Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What are PARP inhibitors? | MD Anderson Cancer Center [mdanderson.org]
• 5. Identifying new piperazine-based PARP1 inhibitors using text mining and integrated molecular modeling approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Design and synthesis of novel PARP-1 inhibitors based on pyridopyridazinone scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, Synthesis and Activity Evaluation of New Phthalazinone PARP Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. We will delve into the mechanistic rationale behind protocol choices, providing a framework for logical problem-solving and optimization.

Overview of Synthetic Strategies

The synthesis of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone, a valuable building block in pharmaceutical chemistry, is primarily approached via two strategic routes. The choice between them often depends on starting material availability, scalability, and tolerance for specific reagents, such as palladium catalysts.

• Route A: Palladium-Catalyzed C-N Cross-Coupling. This modern approach utilizes the Buchwald-Hartwig amination to directly form the critical aryl-piperazine bond. It is often favored for its high efficiency and broad substrate scope.[1]

• Route B: Classical Nucleophilic Aromatic Substitution (SNAr) and Reduction. This traditional pathway involves the reaction of piperazine with an activated nitro-aryl halide, followed by reduction of the nitro group to the desired aniline.

The following diagram outlines the key transformations in each route.

Caption: High-level comparison of primary synthetic routes.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis in a direct question-and-answer format.

Part 1: C-N Bond Formation (Buchwald-Hartwig Amination)

Q: My Buchwald-Hartwig reaction has stalled or resulted in a very low yield. What are the most critical parameters to investigate?

A: Low yield in a Buchwald-Hartwig amination is a common issue that can almost always be traced back to one of five critical areas: catalyst system, base, solvent, temperature, or atmosphere.

• Catalyst and Ligand Integrity: The active catalyst is a Pd(0) species, which is generated in situ from a Pd(II) precatalyst like Pd(OAc)₂. This species is stabilized by a phosphine ligand. If the ligand is oxidized or the catalyst has decomposed, the catalytic cycle will halt.[2] Ensure your phosphine ligand (e.g., X-Phos, BINAP) is fresh and has been handled under inert conditions.[3]

• Choice of Base: The base is not merely a proton scavenger; it participates directly in the catalytic cycle to deprotonate the amine, making it a more active nucleophile.[4] Strong, non-nucleophilic bases like sodium tert-butoxide (NaOt-Bu) are standard. Weaker bases may not be sufficient to drive the reaction to completion.

• Solvent Purity: Anhydrous, deoxygenated solvents (e.g., toluene, dioxane) are essential. Water and oxygen can deactivate the catalyst.

• Inert Atmosphere: The Pd(0) catalyst is highly sensitive to oxygen. The reaction vessel must be thoroughly purged with an inert gas (Argon or Nitrogen) before adding the catalyst and reagents. Failure to maintain an inert atmosphere is a leading cause of reaction failure.

The following workflow can guide your troubleshooting process.

Caption: Troubleshooting workflow for low-yield Buchwald-Hartwig reactions.

Q: I am observing a significant amount of debromination of my 2-bromoaniline starting material. How can I prevent this?

A: Hydrodehalogenation is a known side reaction where the aryl halide is reduced instead of coupled. This often occurs when the reductive elimination step of the catalytic cycle is slow compared to competing pathways. To minimize this, you can:

• Change the Ligand: Bulky, electron-rich phosphine ligands (often called Buchwald ligands, like X-Phos or SPhos) are designed to accelerate the reductive elimination step, which forms the desired C-N bond, thereby outcompeting the hydrodehalogenation pathway.[5]

• Use a Different Base: In some systems, switching from NaOt-Bu to a weaker base like K₂CO₃ or Cs₂CO₃ can disfavor the side reaction, although this may require higher temperatures or longer reaction times.[4]

Part 2: SNAr & Reduction Route

Q: My SNAr reaction between 1-acetylpiperazine and 1-fluoro-2-nitrobenzene is slow and incomplete. How can I drive it to completion?

A: The SNAr reaction rate is dependent on the electrophilicity of the aromatic ring and the reaction conditions.

• Solvent Choice: Polar aprotic solvents like DMSO or DMF are ideal as they can stabilize the charged intermediate (Meisenheimer complex) formed during the reaction.

• Temperature: Heating the reaction is typically necessary. Refluxing in a solvent like ethanol or heating to >100 °C in DMSO is common.[6]

• Base: Adding a mild base like K₂CO₃ or Et₃N can act as a scavenger for the HF produced, preventing the protonation and deactivation of the piperazine nucleophile.

Q: The catalytic hydrogenation to reduce the nitro group is giving me a complex mixture of products. What is a more reliable method?

A: While catalytic hydrogenation (H₂, Pd/C) is common, it can sometimes lead to side reactions or require careful optimization of pressure and temperature.[7][8] A highly reliable and clean alternative is reduction with tin(II) chloride (SnCl₂) in a solvent like ethanol or ethyl acetate. This method is known for its high chemoselectivity for the nitro group and tolerance of other functional groups. The workup involves basification to precipitate tin salts, which are then filtered off.

Part 3: Final Acetylation Step

Q: I am performing the acetylation on 1-(2-aminophenyl)piperazine and getting a significant amount of the di-acetylated byproduct. How can I achieve selective N-acetylation of the piperazine?

A: This is a critical challenge of chemoselectivity. The aniline nitrogen is significantly less nucleophilic than the secondary amine of the piperazine ring due to the delocalization of its lone pair into the aromatic system. You can exploit this difference:

• Controlled Stoichiometry and Temperature: Use precisely 1.0 equivalent of acetyl chloride or acetic anhydride.[9] Perform the reaction at a low temperature (e.g., 0 °C to room temperature).[10] Add the acetylating agent slowly to the solution of the diamine to avoid localized areas of high concentration.

• Choice of Base: A non-nucleophilic base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) should be used to neutralize the acid byproduct without competing in the reaction.

Part 4: Purification

Q: How can I effectively remove residual palladium from my final product after a Buchwald-Hartwig reaction?

A: Palladium removal is crucial for pharmaceutical applications.

• Aqueous Washes: A simple aqueous wash with a solution of a chelating agent like thiourea or sodium sulfide can help extract some of the palladium into the aqueous layer.

• Silica Gel Chromatography: This is the most common method. A standard silica gel column is usually sufficient.[11]

• Palladium Scavengers: For very high purity requirements, commercially available palladium scavenging resins or silicas can be stirred with the product solution after initial purification to bind and remove trace amounts of the metal.

Optimized Experimental Protocols

Protocol 1: Synthesis via Buchwald-Hartwig Amination

This protocol details the coupling of 1-acetylpiperazine with 2-bromoaniline.

Step-by-Step Methodology:

• To a dry, oven-baked flask, add 2-bromoaniline (1.0 eq.), 1-acetylpiperazine (1.2 eq.), sodium tert-butoxide (1.4 eq.), and the chosen phosphine ligand (e.g., X-Phos, 2-4 mol%).

• Seal the flask with a septum and purge with argon or nitrogen for 15-20 minutes.

• Add anhydrous, degassed toluene via syringe.

• Add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol% or Pd(OAc)₂, 2 mol%) to the flask under a positive pressure of inert gas.

• Heat the reaction mixture to 100-110 °C and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS until the 2-bromoaniline is consumed.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexanes) to yield the final product.

Parameter	Recommended Condition	Rationale
Pd Precatalyst	Pd₂(dba)₃ or Pd(OAc)₂	Readily available and effective sources for generating the active Pd(0) catalyst.[3]
Ligand	X-Phos, RuPhos, BINAP	Bulky, electron-rich ligands that promote the crucial reductive elimination step.[12]
Base	NaOt-Bu, K₃PO₄	Strong, non-nucleophilic bases required to deprotonate the amine.[4]
Solvent	Toluene, Dioxane	Anhydrous, high-boiling aprotic solvents compatible with the reaction.
Temperature	80 - 110 °C	Provides sufficient thermal energy to overcome activation barriers in the catalytic cycle.

Table 1: Recommended Conditions for Buchwald-Hartwig Amination

Frequently Asked Questions (FAQs)

Q: For large-scale synthesis, which route is generally preferred?

A: While the Buchwald-Hartwig route is often more elegant and direct, the cost and toxicity of the palladium catalyst and phosphine ligands can be a concern for large-scale industrial production. The classical SNAr/reduction route, despite being longer, uses cheaper bulk reagents and avoids palladium, which can make it more economically viable at scale.[13]

Q: Can I use 2-chloroaniline instead of 2-bromoaniline for the Buchwald-Hartwig coupling?

A: Yes, but aryl chlorides are generally less reactive than aryl bromides.[4] Their successful coupling requires more specialized, highly active catalyst systems. Modern Buchwald ligands, such as tBuXPhos or BrettPhos, have been developed specifically to activate the more challenging C-Cl bond.[12]

Q: What are the best analytical methods to monitor reaction progress and confirm product identity?

A:

• Reaction Monitoring: Thin-Layer Chromatography (TLC) is the quickest method to qualitatively track the disappearance of starting materials and the appearance of the product. Liquid Chromatography-Mass Spectrometry (LC-MS) provides more definitive information on the conversion and can help identify byproducts.

• Product Confirmation: After purification, ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy are essential for structural elucidation. High-Resolution Mass Spectrometry (HRMS) should be used to confirm the elemental composition.

References

• National Institutes of Health. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. PMC. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.).

• ACS Publications. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach. The Journal of Organic Chemistry. [Link]

• Amerigo Scientific. (n.d.). 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of piperazines. [Link]

• National Institutes of Health. (n.d.). 2-Chloro-1-[4-(2-fluorobenzyl)piperazin-1-yl]ethanone. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• PubMed Central. (n.d.). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. [Link]

• Google Patents. (n.d.). CN115703750A - Extraction and purification method of 1-amino-4-methylpiperazine.

• Revue Roumaine de Chimie. (n.d.). DESIGN AND SYNTHESIS OF SOME PIPERAZINE HYBRID MOLECULES. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Beilstein Journal of Organic Chemistry. (n.d.). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. [Link]

• European Patent Office. (n.d.). NEW PROCESS FOR THE SYNTHESIS OF 1-(2-((2,4-DIMETHYLPHENYL)THIO)PHENYL)PIPERAZINE. [Link]

• Preprints.org. (2023). 1-(2,5-Dimethoxy-4-nitrophenyl)piperidine and 1-(2,5-dimethoxy-4-nitrophenyl)pyrroridine. [Link]

• Google Patents. (n.d.). US20190359606A1 - Processes for the preparation of 7-{4-[4-(1-benzothiophen-4-yl) piperazin-1-yl]butoxy}quinolin-2(1h)-one.

• RSC Publishing. (n.d.). Convenient one-pot synthesis of 1-(4-(4-(2-[ 18 F]fluoroethoxy)phenyl)piperazin-1-yl)ethanone ([ 18 F]FEt-PPZ) for imaging tumors expressing sigma-1 receptors. [Link]

• ResearchGate. (2018). Pd Catalyzed N1/N4 Arylation of Piperazine for Synthesis of Drugs, Biological and Pharmaceutical Targets: An Overview of Buchwald Hartwig Amination Reaction of Piperazine in Drug Synthesis. [Link]

• Wiley Online Library. (n.d.). Amine Transaminase Mediated Synthesis of Optically Pure Piperazinones and 1,4-Diazepanones. [Link]

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. US20190359606A1 - Processes for the preparation of 7-{4-[4-(1-benzothiophen-4-yl) piperazin-1-yl]butoxy}quinolin-2(1h)-one - Google Patents [patents.google.com]
• 4. jk-sci.com [jk-sci.com]
• 5. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 6. preprints.org [preprints.org]
• 7. USRE43115E1 - Process for the manufacture of fused piperazin-2-one derivatives - Google Patents [patents.google.com]
• 8. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Piperazine synthesis [organic-chemistry.org]
• 10. 2-Chloro-1-[4-(2-fluoro­benz­yl)piperazin-1-yl]ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. CN108129404B - Synthesis method of chiral piperazinone derivative - Google Patents [patents.google.com]

Common side products in the synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Technical Support Center: Synthesis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Welcome to the technical support resource for the synthesis of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during its synthesis. Instead of a simple procedural outline, we will explore the causality behind the formation of common impurities and provide field-proven troubleshooting strategies in a practical question-and-answer format.

Overview of Synthetic Challenges

The synthesis of 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone, a key intermediate in the preparation of various pharmaceutically active compounds, including the antipsychotic agent aripiprazole, can be approached via several routes.[1][2][3] However, each pathway presents a unique set of challenges, primarily concerning the formation of structurally similar side products that can complicate purification and compromise the final product's purity. This guide will focus on the two most common synthetic strategies and their associated impurities.

The two primary synthetic routes are:

• Route A: N-Acetylation of 1-(2-aminophenyl)piperazine.

• Route B: Buchwald-Hartwig Amination of an N-acetylpiperazine with a suitable aminophenyl precursor.

Below, we address the most frequently asked questions and troubleshooting scenarios for each route.

Troubleshooting Guide & FAQs

Scenario 1: Synthesis via N-Acetylation of 1-(2-Aminophenyl)piperazine

This route is often favored for its simplicity, involving the reaction of 1-(2-aminophenyl)piperazine with an acetylating agent like acetic anhydride or acetyl chloride. However, the presence of two nucleophilic nitrogen atoms (one aliphatic in the piperazine ring and one aromatic on the phenyl ring) is the primary source of side product formation.

Answer: This impurity is almost certainly the di-acetylated side product, 1-(4-(2-acetamidophenyl)piperazin-1-yl)ethanone .

Causality & Mechanism: The starting material, 1-(2-aminophenyl)piperazine, possesses two amine functionalities. The secondary amine within the piperazine ring is more basic and generally more nucleophilic than the aromatic primary amine. Under standard conditions, it acetylates preferentially. However, the aniline nitrogen can also be acetylated, especially under forcing conditions (e.g., excess acetylating agent, high temperatures, or prolonged reaction times), leading to the formation of the di-acetylated impurity.

Caption: Formation of the di-acetylated side product.

Troubleshooting & Mitigation Strategies:

• Stoichiometric Control: Carefully control the stoichiometry of the acetylating agent. Use no more than 1.0 to 1.1 equivalents. A slow, dropwise addition of the acetylating agent to the reaction mixture can also help maintain selectivity.

• Temperature Management: Run the reaction at a lower temperature (e.g., 0-5 °C) to favor the more kinetically controlled acetylation of the more nucleophilic piperazine nitrogen.

• Choice of Base: The choice of base can influence selectivity. A non-nucleophilic, sterically hindered base can be beneficial.

Purification Protocol: If the di-acetylated product does form, it can often be separated from the desired product by column chromatography on silica gel. The di-acetylated compound is typically less polar than the desired product, which has a free amino group.

Scenario 2: Synthesis via Buchwald-Hartwig Amination

This palladium-catalyzed cross-coupling reaction typically involves reacting 1-acetylpiperazine with an aryl halide, such as 2-bromoaniline or 2-chloroaniline.[4][5] While powerful, this method is susceptible to several side reactions common to cross-coupling chemistry.[6]

Answer: This common side product is the result of hydrodehalogenation of your aryl halide starting material (e.g., 2-bromoaniline).

Causality & Mechanism: Hydrodehalogenation is a known side reaction in Buchwald-Hartwig aminations.[6] It occurs when the palladium intermediate, instead of undergoing reductive elimination to form the C-N bond, undergoes a β-hydride elimination followed by reductive elimination. This process effectively replaces the halogen on your starting material with a hydrogen atom, regenerating the Pd(0) catalyst and producing the dehalogenated arene.[6]

Caption: Competing pathways in Buchwald-Hartwig amination.

Troubleshooting & Mitigation Strategies:

• Ligand Selection: The choice of phosphine ligand is critical. Electron-rich, bulky monodentate ligands (e.g., XPhos, t-BuXPhos) or specific bidentate ligands can often suppress hydrodehalogenation by promoting the desired reductive elimination pathway.[7]

• Base Selection: The strength and nature of the base can influence the reaction outcome. Strong, non-nucleophilic bases like sodium tert-butoxide are commonly used.[4] Sometimes, switching to a different base (e.g., Cs2CO3) can alter the selectivity.[7]

• Solvent and Temperature: Ensure the use of anhydrous, degassed solvents (e.g., toluene, 1,4-dioxane) to prevent catalyst deactivation.[7] Running the reaction at the lowest effective temperature can sometimes minimize side reactions.

Summary of Common Side Products and Solutions

Side Product	Likely Synthetic Route	Probable Cause	Recommended Troubleshooting Action	Purification Strategy
1-(4-(2-Acetamidophenyl)piperazin-1-yl)ethanone	N-Acetylation	Over-acetylation due to excess reagent, high temperature, or long reaction time.	Use 1.0-1.1 eq. of acetylating agent, perform reaction at 0-5 °C, slow addition of reagent.	Column chromatography (side product is less polar).
Unreacted 1-(2-Aminophenyl)piperazine	N-Acetylation	Incomplete reaction.	Increase reaction time, ensure stoichiometry is correct, check reagent quality.	Acid-base extraction or column chromatography (starting material is more polar).
Aniline (or other dehalogenated arene)	Buchwald-Hartwig	Hydrodehalogenation of the aryl halide starting material.[6]	Optimize ligand (e.g., use bulky, electron-rich phosphines), screen different bases, ensure anhydrous conditions.[7]	Column chromatography or distillation if boiling points are sufficiently different.
Unreacted 1-Acetylpiperazine	Buchwald-Hartwig	Inefficient catalyst turnover or catalyst deactivation.	Check catalyst/ligand quality, ensure strict anhydrous/anaerobic conditions, optimize base and temperature.	Water wash or acid-base extraction to remove the basic piperazine derivative.

Experimental Protocols

Protocol: Purification of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone by Column Chromatography

• Slurry Preparation: Concentrate the crude reaction mixture under reduced pressure. Adsorb the crude material onto a small amount of silica gel (dry loading is preferred).

• Column Packing: Pack a silica gel column using a suitable solvent system. A gradient elution is often most effective. A good starting point is a mobile phase of dichloromethane (DCM) with a gradient of methanol (MeOH) (e.g., 0% to 5% MeOH in DCM).

• Elution:

  • Elute first with a non-polar solvent (e.g., pure DCM or DCM/heptane) to remove any very non-polar impurities.

  • Gradually increase the polarity by adding methanol. The di-acetylated side product (if present) will typically elute before the desired product.

  • The desired product, containing a primary amine, will be more retained on the silica.

  • Unreacted starting material, being more polar, will elute last.

• Fraction Analysis: Collect fractions and analyze them by Thin Layer Chromatography (TLC) or LC-MS to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

References

• National Center for Biotechnology Information. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. PubMed Central. [Link]

• Amerigo Scientific. 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone. [Link]

• ACS Publications. (2023). Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant. The Journal of Organic Chemistry. [Link]

• ResearchGate. 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. [Link]

• Google Patents.CN107011288B - A kind of preparation method of aripiprazole intermediate 1- (2,3- dichlorophenyl) piperazine hydrochloride.

• ResearchGate. (2018). A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Pharmaffiliates. (2024). Aripiprazole Synthesis Process: A Detailed Guide. [Link]

• Google Patents.JP2001106676A - Method for producing N-acetylhomopiperazines.

• Wikipedia. Buchwald–Hartwig amination. [Link]

• National Center for Biotechnology Information. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. PubMed Central. [Link]

• Google Patents.CN115703750A - Extraction and purification method of 1-amino-4-methylpiperazine.

• Andrew Z. Dong. (2019). Creation and evaluation of total synthesis scheme for Aripiprazole. [Link]

• ResearchGate. (2020). N-Acetylation of Amines in Continuous-Flow with Acetonitrile—No Need for Hazardous and Toxic Carboxylic Acid Derivatives. [Link]

• National Center for Biotechnology Information. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PubMed Central. [Link]

• Royal Society of Chemistry. (2022). Convenient one-pot synthesis of 1-(4-(4-(2-[18F]fluoroethoxy)phenyl)piperazin-1-yl)ethanone ([18F]FEt-PPZ) for imaging tumors expressing sigma-1 receptors. [Link]

• National Center for Biotechnology Information. (2023). Piperazine skeleton in the structural modification of natural products: a review. PubMed Central. [Link]

• Patsnap. Preparation method of aripiprazole intermediate 1-(2,3-dichlorophenyl)piperazine hydrochloride. [Link]

• Wiley Online Library. (2019). Amine Transaminase Mediated Synthesis of Optically Pure Piperazinones and 1,4-Diazepanones. [Link]

• National Center for Biotechnology Information. (2018). Discovery of N-Alkyl Piperazine Side Chain Based CXCR4 Antagonists with Improved Drug-like Properties. PubMed Central. [Link]

• ResearchGate. (2013). Optimization of aripiprazole synthesis. [Link]

• ACS GCI Pharmaceutical Roundtable. (2017). Buchwald-Hartwig Amination. [Link]

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Stability and optimal storage conditions for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Technical Support Center: 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical information, best practices, and troubleshooting advice for the handling, storage, and use of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone (CAS No. 91646-45-6). Our goal is to ensure the long-term stability of your compound, leading to reproducible and reliable experimental outcomes.

Core Concepts: Understanding Compound Stability

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a piperazine derivative containing a primary aromatic amine. This functionality is key to its utility but also its primary vulnerability. The aminophenyl group is susceptible to oxidation, which can be accelerated by exposure to air (oxygen), light, and elevated temperatures. The piperazine ring itself is generally stable but can undergo degradation under harsh conditions.[1][2] Therefore, proper storage is not merely a suggestion but a critical component of experimental design.

General studies on synthetic piperazines have shown that phenyl piperazines can be less stable than other derivatives, with significant degradation observed over months, especially when stored improperly.[1] Storing samples at room temperature should be avoided to prevent detrimental impacts on the stability of piperazine compounds.[1]

Optimal Storage and Handling Protocols

Adherence to validated storage and handling procedures is the most effective way to preserve the integrity of your compound.

Upon Receipt and Initial Handling

Objective: To inspect and properly store the compound upon arrival to prevent initial degradation.

Methodology:

• Inspect Packaging: Upon receipt, verify that the container seal is intact. Any breach could indicate exposure to air and moisture.

• Work Environment: Handle the solid compound in a well-ventilated area or under a fume hood.[3]

• Aliquotting: If you plan to use small quantities over time, it is highly recommended to aliquot the dry powder into smaller, single-use vials upon first opening. This minimizes repeated exposure of the bulk material to atmospheric conditions. Use vials with tight-fitting caps.

• Inert Atmosphere: For long-term storage, flushing the headspace of the vials with an inert gas like argon or nitrogen before sealing is a best practice to displace oxygen.

Storage Conditions for Solid Compound

The primary goal for storing the solid is to protect it from oxygen, moisture, and light.

Parameter	Recommendation	Rationale
Temperature	Room Temperature (in a controlled environment) or Refrigerated (2-8°C) for long-term storage.	While some suppliers suggest room temperature storage, refrigeration minimizes thermal degradation pathways.[4][5]
Atmosphere	Store in a tightly sealed container.[3]	Prevents exposure to atmospheric oxygen and moisture.
Light	Store in a dark place or use an amber vial.	The aminophenyl group can be light-sensitive, leading to photo-oxidation.
Location	Store in a dry, well-ventilated place.[3]	Prevents moisture ingress and ensures a stable environment.

Preparation and Storage of Stock Solutions

Solutions are inherently less stable than the solid compound. The choice of solvent and storage temperature is critical.

Methodology:

• Solvent Selection: Use high-purity, anhydrous-grade solvents (e.g., DMSO, DMF, Ethanol) to prepare stock solutions. The presence of water or impurities can accelerate degradation.

• Preparation: Prepare the solution fresh for each experiment if possible. If a stock solution is necessary, prepare a concentrated stock (e.g., 10 mM) in a suitable anhydrous solvent.

• Storage of Solutions:

  • Temperature: Store stock solutions at -20°C or -80°C.

  • Aliquotting: Dispense the stock solution into single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the compound and introduce moisture.

  • Container: Use vials with tight-sealing caps designed for low-temperature storage.

Decision Workflow for Storage

This workflow helps in selecting the appropriate storage conditions based on the compound's form and intended use duration.

Caption: Decision workflow for storing 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Troubleshooting and FAQs

Q1: My solid compound has changed color from off-white to yellowish/brown. Is it still usable?

A: A color change is a strong indicator of oxidation of the aminophenyl group. While minor discoloration may not significantly impact purity for some applications, it signifies degradation has occurred. We recommend running a quality control check (e.g., LC-MS) to assess the purity before use. For sensitive assays, using a fresh, unoxidized lot is advised.

Q2: I observed precipitation in my stock solution after thawing it from -80°C. What should I do?

A: Precipitation upon thawing can occur if the solution's concentration exceeds its solubility at that temperature. First, ensure the vial is at room temperature. Gently vortex or sonicate the solution in a water bath to try and redissolve the precipitate. If it does not redissolve, it may indicate compound degradation or insolubility. Centrifuge the vial to pellet the precipitate and use the clear supernatant, but be aware that the effective concentration will be lower than intended. Preparing a fresh stock solution is the most reliable course of action.

Q3: How many freeze-thaw cycles can a stock solution tolerate?

A: We strongly advise against multiple freeze-thaw cycles. Each cycle increases the risk of water condensation into the solution, which can promote hydrolysis and other degradation pathways. This is why aliquotting into single-use volumes is a mandatory protocol for ensuring long-term stability and experimental consistency.

Q4: What are the known chemical incompatibilities for this compound?

A: While specific incompatibility data is limited, as a general principle for compounds with primary amine groups, you should avoid strong oxidizing agents, strong acids, and acid chlorides. These can react with the aminophenyl or piperazine moieties, leading to degradation or unwanted side reactions.

Q5: What is the primary degradation pathway I should be concerned about?

A: The most likely degradation pathway is the oxidation of the 2-aminophenyl group. This can lead to the formation of colored impurities and a loss of compound potency. This process is accelerated by exposure to oxygen and light.

Caption: Potential oxidative degradation pathway of the aminophenyl group.

References

• Kavitha, C. N., Jasinski, J. P., Anderson, B. J., Yathirajan, H. S., & Kaur, M. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. Acta Crystallographica Section E: Structure Reports Online, 69(11), o1671–o1672. Available at: [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: 4-(2-hydroxyethyl)piperazin-1-ylethanesulphonic acid. Retrieved from [Link]

• ResearchGate. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. Retrieved from [Link]

• Amerigo Scientific. (n.d.). 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone. Retrieved from [Link]

• PubChem. (n.d.). 2-[4-(2-Amino-phenyl)-piperazin-1-yl]-ethanol. Retrieved from [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: HEPES ≥99,5 %, BioScience-Grade. Retrieved from [Link]

• MDPI. (2024). Chain Extension of Piperazine in Ethanol: Synthesis of 2-(4-(2-(Phenylthio)ethyl)piperazinyl)acetonitriles and ACAT-1 Inhibitors. Retrieved from [Link]

• Deveshegowda, S. N., et al. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. Molecules, 27(9), 2848. Available at: [Link]

• Wong, M., et al. (2018). Stability of Synthetic Piperazines in Human Whole Blood. Journal of analytical toxicology, 42(2), 116–123. Available at: [Link]

• ResearchGate. (2025). Thermal Degradation of Piperazine/4-Hydroxy-1-methylpiperidine for CO₂ Capture. Retrieved from [Link]

• PubMed. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. Retrieved from [Link]

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• 4. 1-[4-(2-AMINOPHENYL)PIPERAZIN-1-YL]ETHANONE | 91646-45-6 [chemicalbook.com]
• 5. vibrantpharma.com [vibrantpharma.com]

Technical Support Center: Identification of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone Degradation Products

This technical support guide is designed for researchers, scientists, and drug development professionals actively working with 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to navigate the complexities of identifying its degradation products. Our approach is rooted in established principles of drug stability testing, offering practical, field-proven insights to ensure the integrity of your experimental outcomes.

Introduction: Understanding the Stability Challenges

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, a substituted phenylpiperazine, possesses functional groups susceptible to various degradation pathways. The primary amino group on the phenyl ring, the tertiary amines within the piperazine ring, and the acetyl group are all potential sites for chemical transformation under stress conditions. A thorough understanding of these liabilities is critical for developing stable formulations and ensuring the safety and efficacy of any potential drug candidate.

Forced degradation studies are a cornerstone of this process, intentionally subjecting the molecule to harsh conditions to predict its long-term stability and identify potential degradants.[1][2] These studies are instrumental in developing stability-indicating analytical methods capable of separating and quantifying the active pharmaceutical ingredient (API) from its degradation products.[3][4]

Frequently Asked Questions (FAQs)

Q1: What are the most likely degradation pathways for 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone?

Based on the chemical structure, the most probable degradation pathways are hydrolysis, oxidation, and photodegradation.

• Hydrolysis: The amide linkage of the acetyl group is susceptible to cleavage under both acidic and basic conditions, which would lead to the formation of 1-(2-aminophenyl)piperazine and acetic acid.

• Oxidation: The primary aromatic amine is a prime target for oxidation, potentially leading to the formation of nitroso, nitro, or colored polymeric impurities. The tertiary amines in the piperazine ring can also be oxidized to form N-oxides. Similar oxidative degradation has been observed in other piperazine-containing compounds like olanzapine.[5]

• Photodegradation: Aromatic amines are often sensitive to light, which can catalyze oxidative processes or lead to other complex rearrangements.[6]

Q2: I am observing multiple unexpected peaks in my HPLC chromatogram after a forced degradation study. How can I determine which are true degradants?

This is a common challenge. Here's a systematic approach to differentiate true degradation products from artifacts:

• Analyze a placebo sample: If you are working with a formulation, subject a placebo (containing all excipients except the API) to the same stress conditions. This will help identify peaks originating from excipient degradation.

• Analyze a "no-stress" control: A solution of the API in the same solvent, kept under normal conditions, will show you the baseline impurity profile.

• Evaluate peak purity: Use a photodiode array (PDA) detector to assess the peak purity of the main component and the new peaks. Co-elution of multiple species can be misleading.

• Mass balance analysis: A good stability-indicating method should account for the majority of the parent compound's mass. A significant discrepancy in mass balance might indicate the formation of non-UV active degradants, volatile compounds, or precipitation.

Q3: My mass spectrometry data for a suspected degradation product is ambiguous. What are the common fragmentation patterns for phenylpiperazine derivatives?

Phenylpiperazine derivatives often exhibit characteristic fragmentation patterns in mass spectrometry. Key fragmentation pathways typically involve cleavage of the piperazine ring and the bonds connecting the substituents. Common fragments to look for would include the phenylpiperazine moiety and fragments resulting from the loss of the acetyl group. It is crucial to compare the fragmentation pattern of the parent compound with that of the suspected degradants to identify structural modifications.[7]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No degradation observed under stress conditions.	Stress conditions are too mild.	Increase the concentration of the stressor (e.g., acid, base, oxidizing agent), the temperature, or the duration of the study.[8]
The compound is highly stable under the tested conditions.	While possible, it's essential to ensure a range of aggressive conditions have been tested before concluding exceptional stability.
Excessive degradation (>90%) of the parent compound.	Stress conditions are too harsh.	Reduce the concentration of the stressor, the temperature, or the duration. The goal is to achieve partial degradation (typically 10-30%) to ensure the formation of degradation products without completely consuming the parent drug.
Poor resolution between the parent peak and degradation products in HPLC.	Inappropriate mobile phase or column.	Method development is key. Experiment with different mobile phase compositions (e.g., varying the organic modifier, pH, and buffer strength), gradients, and column chemistries (e.g., C18, C8, Phenyl-Hexyl).[9]
Inconsistent results between replicate experiments.	Inadequate control of experimental parameters.	Ensure precise control over temperature, light exposure, and concentration of reagents. Use calibrated equipment and prepare fresh solutions for each experiment.
Sample preparation issues.	Ensure complete dissolution of the sample and that the sample is stable in the diluent used for analysis.

Experimental Protocols

Protocol 1: Forced Degradation Studies

This protocol outlines a general approach for conducting forced degradation studies. The specific conditions should be optimized for 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone.

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis: Mix the stock solution with 0.1 N HCl. Heat at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with 0.1 N NaOH. Heat at 60°C for 24 hours.

• Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid drug substance to 105°C for 24 hours.

• Photodegradation: Expose a solution of the drug to UV light (e.g., 254 nm) and visible light for a defined period.[10] A control sample should be wrapped in aluminum foil to exclude light.

• Sample Analysis: Before analysis by HPLC, neutralize the acidic and basic samples. Dilute all samples to a suitable concentration.

Protocol 2: Stability-Indicating HPLC Method

This is a starting point for developing a stability-indicating HPLC method.

• Column: C18, 250 mm x 4.6 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: Acetonitrile

• Gradient:

  Time (min)	%B
  0	10
  20	90
  25	90
  26	10

  | 30 | 10 |

• Flow Rate: 1.0 mL/min

• Detection: PDA detector, 254 nm

• Column Temperature: 30°C

• Injection Volume: 10 µL

Visualization of Degradation and Analysis Workflow

Potential Degradation Pathways

Caption: A typical analytical workflow for the identification of degradation products.

References

• Stability-Indicating RP-HPLC Method Development and Validation for the Quantification of Fluphenazine Tablets in Solid Oral Dosage Form. PubMed. Available at: [Link]

• Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

• Stability Indicating Method Development and Validation of Lobeglitazone Sulfate by RP-HPLC Method. International Journal of Science and Research. Available at: [Link]

• Forced degradation and impurity profiling. Journal of Pharmaceutical and Biomedical Analysis.

• Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. Available at: [Link]

• Development and validation of a stability-indicating RP-HPLC-FLD method for determination of 5-[(4-chlorophenoxy. Tropical Journal of Pharmaceutical Research.

• Degradation of 1,4-Dioxane by Au/TiO2 Janus Nanoparticles Under Ultraviolet Light: Experiments and Modeling. MDPI. Available at: [Link]

• stability-indicating rp-hplc method: Topics by Science.gov. Science.gov. Available at: [Link]

• 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. PMC. Available at: [Link]

• 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. ResearchGate. Available at: [Link]

• 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone. Sigma-Aldrich.

• Isolation, identification, and synthesis of two oxidative degradation products of olanzapine (LY170053) in solid oral formulations. PubMed. Available at: [Link]

• Mass spectra and major fragmentation patterns of piperazine designer.... ResearchGate. Available at: [Link]

• 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone. Amerigo Scientific. Available at: [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis. Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis.

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• 1. mdpi.com [mdpi.com]
• 2. biomedres.us [biomedres.us]
• 3. ijprajournal.com [ijprajournal.com]
• 4. library.dphen1.com [library.dphen1.com]
• 5. Isolation, identification, and synthesis of two oxidative degradation products of olanzapine (LY170053) in solid oral formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stability-Indicating RP-HPLC Method Development and Validation for the Quantification of Fluphenazine Tablets in Solid Oral Dosage Form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pharmtech.com [pharmtech.com]
• 9. stability-indicating rp-hplc method: Topics by Science.gov [science.gov]
• 10. Degradation of 1,4-Dioxane by Au/TiO2 Janus Nanoparticles Under Ultraviolet Light: Experiments and Modeling [mdpi.com]

Troubleshooting guide for the purification of aminophenylpiperazines

Welcome to the technical support center for the purification of aminophenylpiperazines. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth, experience-driven answers to common challenges encountered during the purification of this important class of compounds. My approach is to not only offer solutions but to explain the underlying chemical principles, empowering you to make informed decisions in your own laboratory workflows.

I. Foundational Challenges in Purifying Aminophenylpiperazines

The unique chemical nature of aminophenylpiperazines—possessing both aromatic and aliphatic amine functionalities—presents a specific set of purification challenges. Understanding these at the outset is critical for developing a robust purification strategy.

FAQ 1: Why do my aminophenylpiperazine compounds show significant peak tailing on standard silica gel chromatography?

Answer: This is a classic problem rooted in the fundamental chemistry of both your molecule and the stationary phase. Standard silica gel is weakly acidic due to the presence of silanol groups (Si-OH) on its surface[1]. Aminophenylpiperazines are basic compounds. This acid-base interaction leads to strong, often irreversible, binding of your compound to the silica. As the mobile phase passes through, a portion of the compound desorbs and moves along, while the rest remains bound, desorbing more slowly. This differential desorption process results in a "tailing" effect on the chromatogram, characterized by an asymmetrical peak that slowly trails off. This not only leads to poor resolution and co-elution with impurities but can also result in lower recovery of your target compound.

To mitigate this, you need to disrupt the acid-base interaction. This is typically achieved by adding a basic modifier to your mobile phase, such as triethylamine (TEA) or ammonium hydroxide. These modifiers compete with your compound for binding to the acidic silanol sites, effectively "masking" them and allowing your aminophenylpiperazine to elute more symmetrically.

FAQ 2: I'm observing degradation of my compound during purification. What are the likely causes and how can I prevent it?

Answer: Aminophenylpiperazines can be susceptible to both thermal and oxidative degradation. The piperazine ring, especially when substituted, can undergo thermal degradation at elevated temperatures[2][3]. If you are using techniques that involve heat, such as high-temperature solvent evaporation, this could be a contributing factor. Studies on piperazine and its analogs have shown that degradation rates increase with temperature[2][4].

Oxidative degradation is another concern, particularly if the aromatic amine is unsubstituted or has electron-donating groups, making it more susceptible to oxidation. The presence of certain metal ions can catalyze oxidation[3].

Preventative Measures:

• Minimize Heat Exposure: Use a rotary evaporator with the water bath at the lowest practical temperature. Consider using a high-vacuum pump to lower the boiling point of your solvents. Lyophilization (freeze-drying) can be an option for final product isolation if the compound is dissolved in a suitable solvent like water or 1,4-dioxane.

• Use Fresh, High-Purity Solvents: Peroxides in older ether solvents can promote oxidation. Always use freshly opened or properly stored solvents.

• Work Under an Inert Atmosphere: If your compound is particularly sensitive, performing purification steps under nitrogen or argon can prevent oxidative degradation.

• Silica Gel Stability: Be aware that the acidic nature of silica gel can sometimes catalyze the degradation of sensitive compounds. A 2D TLC experiment can help diagnose this: spot your compound, run the plate in one direction, turn it 90 degrees, and run it in a second solvent system. If new spots appear below the diagonal, it indicates decomposition on the silica plate[5].

II. Troubleshooting by Purification Technique

A. Flash Chromatography

Flash chromatography is the workhorse of purification in synthetic chemistry. However, the success of this technique with aminophenylpiperazines hinges on selecting the right conditions.

Decision-Making Workflow for Flash Chromatography

Caption: Decision workflow for selecting a flash chromatography strategy.

FAQs: Flash Chromatography

Q1: My compound streaks badly on a silica TLC plate even with ethyl acetate/methanol. How do I choose a better solvent system?

A: Streaking is a clear sign of strong interaction with the silica. Before abandoning normal-phase chromatography, you must add a basic modifier. A good starting point is to add 0.5-1% triethylamine (TEA) or 0.1-0.5% ammonium hydroxide to your eluent system. This will neutralize the acidic sites on the silica and should significantly improve the spot shape. If streaking persists, your compound may be too polar for standard silica. In such cases, consider using an amine-functionalized silica column, which is specifically designed for purifying basic compounds and can often be used without mobile phase modifiers[1].

Q2: I've successfully purified my compound on a silica column with a TEA-modified eluent, but now I can't get rid of the triethylamine. What should I do?

A: This is a common issue as TEA is high-boiling.

• Acid Wash: Dissolve your product in a suitable organic solvent (like dichloromethane or ethyl acetate) and wash it with a dilute aqueous acid solution (e.g., 1% HCl or saturated ammonium chloride). Your basic product will remain in the organic layer, while the TEA will be protonated and move into the aqueous layer. Be sure to then wash with brine and dry the organic layer before solvent removal. Caution: Ensure your aminophenylpiperazine is not so basic that it also gets extracted into the acidic aqueous layer. A milder wash with dilute citric acid might be necessary.

• Co-evaporation: Dissolve the residue in a lower-boiling solvent like dichloromethane and re-evaporate. Repeating this process several times can help azeotropically remove the residual TEA.

• High Vacuum: Placing the sample under a high vacuum for several hours can also help remove volatile impurities.

Q3: When should I choose reversed-phase flash chromatography for my aminophenylpiperazine?

A: Reversed-phase (RP) flash chromatography is an excellent choice when your aminophenylpiperazine is highly polar or water-soluble[6]. It's also a powerful orthogonal technique if you're struggling to separate your product from a similarly polar impurity using normal-phase chromatography. In RP, the stationary phase is hydrophobic (e.g., C18-bonded silica), and the mobile phase is polar (e.g., water/acetonitrile or water/methanol)[7].

For basic compounds like aminophenylpiperazines, peak shape can be poor on RP columns as well due to interactions with residual, un-capped silanol groups on the silica backbone. To get sharp, symmetrical peaks, it's crucial to add a mobile phase modifier. Typically, an acid like 0.1% trifluoroacetic acid (TFA) or 0.1% formic acid is used. This protonates the amine, ensuring it is in a single ionic state, which leads to better chromatography[6].

Parameter	Normal Phase (Silica)	Reversed Phase (C18)
Stationary Phase	Polar, acidic (Si-OH)	Non-polar (hydrocarbon)
Mobile Phase	Non-polar (e.g., Hexanes/EtOAc)	Polar (e.g., H₂O/ACN)
Elution Order	Least polar elutes first	Most polar elutes first
Modifier for Amines	Base (e.g., TEA, NH₄OH)	Acid (e.g., TFA, Formic Acid)
Best For	Less polar to moderately polar amines	Polar, water-soluble amines

B. High-Performance Liquid Chromatography (HPLC)

For high-purity requirements, preparative HPLC is often necessary. Most of the principles from reversed-phase flash chromatography apply, but with higher resolution and efficiency.

FAQs: HPLC Purification

Q1: My HPLC peak is broad and asymmetrical. How can I improve the peak shape?

A: Poor peak shape in reversed-phase HPLC for aminophenylpiperazines is almost always due to secondary ionic interactions with the stationary phase or the compound existing in multiple protonation states.

• Optimize pH: The "2 pH rule" is a valuable guideline. To ensure your amine is consistently in its protonated (free base) form, the mobile phase pH should be at least 2 units above its pKa[6]. Conversely, to keep it in a single protonated state, the pH should be 2 units below its pKa. For most amines, using an acidic modifier like 0.1% TFA or formic acid is the most straightforward approach to achieve sharp peaks.

• Check for Column Overload: Injecting too much sample can lead to broad, triangular peaks. Try reducing the injection volume or sample concentration.

• Use a High-Purity, End-Capped Column: Modern HPLC columns are "end-capped" to minimize the number of free silanol groups, but some always remain. Using a high-quality column specifically designed for separating basic compounds can make a significant difference.

Q2: I need to separate enantiomers of a chiral aminophenylpiperazine. Where do I start?

A: Chiral separations require a chiral environment. This is achieved using a chiral stationary phase (CSP) in HPLC or a chiral selector in the mobile phase for Capillary Electrophoresis (CE)[8][9][10].

• Chiral HPLC: This is the most common method. You will need to screen different types of chiral columns (e.g., polysaccharide-based, protein-based) with various mobile phases (normal-phase, reversed-phase, or polar organic) to find a suitable method[9]. The selection process is largely empirical.

• Supercritical Fluid Chromatography (SFC): SFC is an increasingly popular technique for chiral separations[11]. It uses supercritical CO₂ as the main mobile phase, often with a co-solvent like methanol. SFC can be faster and uses less organic solvent than HPLC, making it a "greener" alternative[12][13].

• Capillary Electrophoresis (CE): CE with a chiral selector, such as a cyclodextrin, added to the buffer can provide excellent resolution for chiral separations of charged molecules like protonated amines[8][14][15].

C. Non-Chromatographic Techniques

FAQs: Extraction and Crystallization

Q1: Can I use a simple acid-base extraction to purify my aminophenylpiperazine?

A: Yes, and this should often be your first step after the reaction work-up. Acid-base extraction is a powerful technique for separating basic compounds from neutral or acidic impurities[16][17][18].

Protocol: Acid-Base Extraction

• Dissolution: Dissolve the crude reaction mixture in an immiscible organic solvent like dichloromethane (DCM) or ethyl acetate.

• Extraction: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid (e.g., 1 M HCl). The basic aminophenylpiperazine will be protonated and move into the aqueous layer, while neutral impurities remain in the organic layer.

• Separation: Separate the aqueous layer.

• Basification & Re-extraction: Cool the acidic aqueous layer in an ice bath and add a base (e.g., 3 M NaOH or solid K₂CO₃) until the solution is strongly basic (pH > 12). Your compound will deprotonate and likely precipitate or form an oil. Extract this back into an organic solvent (DCM or ethyl acetate).

• Final Wash and Dry: Wash the organic layer with brine, dry it over an anhydrous salt (like Na₂SO₄ or MgSO₄), filter, and evaporate the solvent to yield your purified amine.

Caption: Workflow for purification by acid-base extraction.

Q2: My purified aminophenylpiperazine is an oil. How can I try to crystallize it?

A: Obtaining a crystalline solid is ideal for purity and stability. If your free base is an oil, converting it to a salt is often the best path to a solid.

• Form a Salt: Dissolve the oil in a solvent like diethyl ether, ethyl acetate, or methanol. Stoichiometrically add an acid. HCl is very common (often as a solution in ether or dioxane). Other acids like tartaric acid or citric acid can also be used and may yield more crystalline salts.

• Solvent Screening: Try dissolving the oil in a small amount of a hot solvent in which it is sparingly soluble at room temperature (e.g., hexanes, toluene, or a mixture like ethyl acetate/hexanes). Allow it to cool slowly to room temperature, then in the fridge or freezer. Scratching the inside of the flask with a glass rod at the solvent line can initiate nucleation.

References

• Ionizable compound purification using reversed-phase flash column chromatography. (2023, January 23). Google Cloud.
• Thermal degradation of piperazine and its structural analogs. (2025, October 30).
• Troubleshooting Thin Layer Chromatography. University of Rochester, Department of Chemistry.
• When should I use an amine-bonded silica for flash chrom
• Separation of Amino Acids and Peptides with Supercritical Fluids Chrom
• Chiral separation of aromatic amino acids by capillary electrophoresis using sulphated β-cyclodextrin as a single chiral selector: an experimental and computational study. (2026, January 13). PMC - NIH.
• Liquid/liquid Extraction.
• Plasmid DNA Purific
• What is the usual nature of impurities in synthetic peptides?. (2015, February 2).
• Flash Purific
• Reverse-phase HPLC Analysis and Purification of Small Molecules. (2025, August 7).
• Thermal degradation and oxidation of aqueous piperazine for carbon dioxide capture. ScienceDirect.
• Acid-Base Extraction. University of California, Irvine.
• Chiral HPLC Separ
• Troubleshooting Amine Unit Simul
• Troubleshooting Guide for DNA Cleanup and Plasmid Purific
• Biotage Flash Cartridge User Guide. Biotage.
• Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals. (2021, November 22). AZoM.
• Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. PMC - NIH.
• Amine Tre
• Reverse Phase Chromatography Techniques. (2025, October 20). Chrom Tech, Inc.
• Analyzing the Chiral Purity of Pharmaceuticals: The Application of Cyclodextrin-Based Chiral Selectors in Capillary Electrophoresis. (2024, October 12). MDPI.
• Developing complementary supercritical fluid chromatographic methods for a high throughput purification process. (2022, May 27). Diva-Portal.org.
• Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin. (2025, October 19).
• Acid Base Extraction Demonstrated by Mark Niemczyk, PhD. (2010, September 1). YouTube.
• Plasmid DNA Purification Support—Troubleshooting. Thermo Fisher Scientific - US.
• Reversed Phase Chromatography (RPC) in Practice. Sigma-Aldrich.
• Thermal Degradation of Aqueous Piperazine for CO2 Capture. 1. Effect of Process Conditions and Comparison of Thermal Stability of CO2 Capture Amines. (2025, August 5).
• Amine Troubleshooting. Sulfur Recovery Engineering Inc.
• Reversed Phase HPLC Columns. Phenomenex.
• Chiral resolution of cationic piperazine derivatives by capillary electrophoresis using sulfated β-cyclodextrin. (2024, April 4). PubMed.
• Acid-Base Extractions. (2020, September 25). YouTube.
• Rapid Purification of Drug Enantiomers using Supercritical Fluid Chromatographic Method: Ibuprofen as a Model Compound.
• Amine column degradation. (2009, November 16).
• Separation of Anacin Components Experiment Part 4: Isolating Aspirin, Caffeine, and Binder. (2020, October 17). YouTube.
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• Successful flash chrom
• How to work smarter with flash column chrom

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Technical Support Center: Overcoming Solubility Challenges with 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Welcome to the technical support guide for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone. This document is designed for researchers, scientists, and drug development professionals to navigate and overcome the solubility challenges frequently encountered with this versatile arylpiperazine building block. As a compound with significant potential in medicinal chemistry, particularly in the synthesis of ligands for serotonergic and dopaminergic receptors, understanding its physicochemical properties is paramount to successful experimentation.[1][2] This guide provides in-depth, field-proven insights and practical protocols to ensure you can harness the full potential of this molecule in your research.

Section 1: Understanding the Molecule: Physicochemical Profile

The solubility of an active pharmaceutical ingredient (API) is a critical first step in formulation development and biological screening.[3] The structure of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, containing both a basic piperazine ring and an aromatic amine, dictates its solubility behavior, which is highly dependent on the pH of the medium. The hydrocarbon framework contributes to its hydrophobicity, while the nitrogen atoms offer sites for protonation, which can dramatically increase aqueous solubility.[4]

Table 1: Physicochemical Properties of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Property	Value	Source
Molecular Formula	C₁₂H₁₇N₃O
Molecular Weight	219.28 g/mol
Melting Point	130-131 °C	[5]
Boiling Point (Predicted)	427.3 ± 40.0 °C	[5]
pKa (Predicted)	6.91 ± 0.10	[5]
Appearance	Solid

The predicted pKa of 6.91 is a critical piece of information.[5] It suggests that the compound's charge state, and therefore its solubility, will change significantly around physiological pH. This pH-dependent solubility is a key tool that can be leveraged to overcome dissolution challenges.

Section 2: Troubleshooting Solubility: A Step-by-Step Workflow

When encountering solubility issues, a systematic approach is essential. The following workflow provides a logical progression from simple to more complex solubilization strategies.

Caption: Systematic workflow for troubleshooting solubility issues.

Section 3: Frequently Asked Questions (FAQs)

This section directly addresses common issues encountered during experimentation.

Q1: My compound, 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, is poorly soluble in my aqueous assay buffer (pH 7.4). What is the first thing I should try?

A1: The most direct approach is to leverage the compound's basic nature by adjusting the pH of your buffer. The predicted pKa is approximately 6.91, meaning that at pH 7.4, a significant portion of the molecules are in their neutral, less soluble form.[5] By lowering the pH, you protonate the basic nitrogen atoms on the piperazine ring, forming a more soluble salt in situ.

Causality: Amines are basic and react with acids to form ammonium salts.[6] These salts are ionic and generally exhibit much higher aqueous solubility than the corresponding free base.[4] For this compound, reducing the pH to at least two units below the pKa (e.g., pH 4.5-5.0) should ensure complete protonation and significantly enhance solubility. Always verify that the lower pH does not negatively impact your experimental system (e.g., cell viability, enzyme activity).

Q2: I've dissolved my compound in DMSO, but it precipitates immediately when I dilute it into my aqueous buffer. How can I prevent this?

A2: This is a classic problem for poorly soluble compounds and occurs when the compound is less soluble in the final buffer/DMSO mixture than in the initial DMSO stock. Here are several strategies to mitigate this:[7]

• Lower the Final DMSO Concentration: Ensure the final concentration of DMSO is as low as possible while maintaining solubility, typically below 1% for most biological assays.

• Use an Acidified Aqueous Buffer: As detailed in Q1, pre-adjusting your aqueous buffer to a lower pH (e.g., 4.5) before adding the DMSO stock can keep the compound in its protonated, soluble form.

• Employ a Co-solvent: If pH adjustment is not an option, introducing a biocompatible co-solvent like PEG 400 or propylene glycol into your aqueous buffer can increase the solvent's capacity to dissolve the compound.[8][9] Co-solvents work by reducing the polarity of the aqueous environment, making it more favorable for hydrophobic molecules.[10]

Q3: What are the best practices for preparing and storing a DMSO stock solution to avoid precipitation?

A3: Proper stock solution management is crucial for experimental consistency.

• Do Not Supersaturate: Avoid making stock solutions at the absolute limit of solubility. Preparing a slightly less concentrated stock can prevent precipitation if the storage temperature fluctuates.

• Storage Temperature: While refrigeration or freezing is common for stability, it can cause less soluble compounds to precipitate. If the compound is stable at room temperature, storing the DMSO stock there can prevent this issue.[7]

• Use Fresh Solutions: Whenever possible, prepare fresh dilutions from your stock for each experiment to avoid issues related to freeze-thaw cycles or long-term storage.

Q4: When should I consider more advanced solubility enhancement techniques?

A4: If pH adjustment and co-solvents are insufficient or incompatible with your experimental system, more advanced formulation strategies may be necessary, especially for in vivo studies. These include:

• Salt Formation: Synthesizing a stable, solid salt form of the compound (e.g., hydrochloride or mesylate salt) can provide a material with intrinsically higher aqueous solubility and dissolution rates. Piperazine-containing drugs are often formulated as salts.[11][12]

• Amorphous Solid Dispersions: Converting the crystalline API into an amorphous state can significantly increase its apparent solubility and dissolution rate.[13][14] This is because molecules in an amorphous solid are in a higher energy state compared to a stable crystal lattice.[15][16] These are typically prepared with stabilizing polymers.

• Co-crystals: Co-crystallization involves combining the API with a benign co-former molecule in a specific stoichiometric ratio to form a new crystalline solid with different, often improved, physicochemical properties like solubility.[17]

Section 4: Key Experimental Protocols

These protocols provide standardized methods for quantifying and improving the solubility of your compound.

Protocol 1: Equilibrium Aqueous Solubility Determination (Shake-Flask Method)

This protocol determines the intrinsic solubility of the compound and is considered the gold standard for solubility measurement.[18][19]

Methodology:

• Preparation: Add an excess amount of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone to a known volume of the desired aqueous buffer (e.g., pH 7.4 phosphate buffer) in a glass vial. Ensure enough solid is present to maintain saturation throughout the experiment.

• Equilibration: Seal the vial and agitate it at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the suspension to settle. Carefully withdraw an aliquot of the supernatant.

• Filtration: Immediately filter the aliquot through a 0.22 µm syringe filter (e.g., PVDF or PTFE) to remove all undissolved solid particles. This step is critical to avoid overestimation.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, such as HPLC-UV or LC-MS.

• Replication: Perform the experiment in at least triplicate to ensure reproducibility.[19]

Protocol 2: pH-Dependent Solubility Profiling

This protocol is essential for understanding how pH affects the compound's solubility, leveraging its pKa.

Caption: Workflow for pH-dependent solubility profiling.

Methodology:

• Buffer Preparation: Prepare a series of buffers across the physiological pH range, such as 0.1 N HCl (pH 1.2), acetate buffer (pH 4.5), and phosphate buffers (pH 5.5, 6.8, 7.4).[19]

• Solubility Measurement: Perform the shake-flask method (Protocol 1) for the compound in each of these buffers.

• Data Analysis: Plot the measured solubility (on a logarithmic scale) against the final measured pH of each solution. The resulting curve will illustrate the pH range where solubility is maximized, which should be well below the pKa of 6.91.

Protocol 3: Preparation of a Co-solvent Solution

This protocol provides a general method for using co-solvents to improve solubility for in vitro assays.

Methodology:

• Co-solvent Selection: Choose a biocompatible co-solvent that is compatible with your assay. Common choices include Propylene Glycol (PG), Polyethylene Glycol 400 (PEG 400), and Ethanol.[9][20]

• Stock Solution: Prepare a high-concentration stock of your compound in 100% of the chosen co-solvent.

• Intermediate Dilution (Optional but Recommended): Create an intermediate dilution of the co-solvent stock in your aqueous assay buffer. For example, dilute 1:10 in the buffer. This can help prevent the compound from "crashing out" of solution.

• Final Dilution: Add the intermediate dilution (or the primary stock) to the final assay volume, ensuring the final co-solvent concentration is low and tolerated by your system (e.g., <5% for co-solvents and <1% for DMSO).

References

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• 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone - PMC - NIH. [Link]

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• Chemical Properties of Ethanone, 1-(4-chlorophenyl)- (CAS 99-91-2) - Cheméo. [Link]

• 1-[4-(4-Aminophenyl)piperazin-1-yl]ethan-1-one | C12H17N3O | CID 736269 - PubChem. [Link]

• 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone - Amerigo Scientific. [Link]

• Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed. [Link]

• Comparative Physical Study of Three Pharmaceutically Active Benzodiazepine Derivatives: Crystalline versus Amorphous State and Crystallization Tendency - NIH. [Link]

• (PDF) Study of pH-dependent drugs solubility in water - ResearchGate. [Link]

• Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PubMed Central. [Link]

• Amorphous Solids: Implications for Solubility and Stability - Curia Global. [Link]

• An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs - ResearchGate. [Link]

• Synthesis of novel 5-HT1A arylpiperazine ligands: Binding data and computer-aided analysis of pharmacological potency - Cherry. [Link]

• Ask a Formulator: What is the Purpose and Approach to Solubility Studies? - Dow Development Labs. [Link]

• Co-solvent solubilization of some poorly-soluble antidiabetic drugs - Taylor & Francis. [Link]

• Accuracy of calculated pH-dependent aqueous drug solubility - PubMed. [Link]

• Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. [Link]

• Solubility and pH of amines. [Link]

• Design and Synthesis of Arylpiperazine Serotonergic/Dopaminergic Ligands with Neuroprotective Properties - PMC - PubMed Central. [Link]

• Why does the amorphous form of drug have better bioavailability than crystalline counterparts? | ResearchGate. [Link]

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• Co-solvency and anti-solvent method for the solubility enhancement. [Link]

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• 1-[4-(4-Chlorophenyl)piperazin-1-yl]-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-one. [Link]

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• Synthesis, bioactivity, and molecular docking studies: novel arylpiperazine derivatives as potential new-resistant AR antagonists - Frontiers. [Link]

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• Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? - NIH. [Link]

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Safety and handling procedures for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Technical Support Center: 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Prepared by the Senior Application Scientist Team

This guide provides essential safety information, handling protocols, and experimental troubleshooting for researchers, scientists, and drug development professionals working with 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone. Our goal is to synthesize technical data with practical, field-proven insights to ensure both experimental success and laboratory safety.

CRITICAL SAFETY NOTICE & DATA CLARIFICATION

Comprehensive, verified Safety Data Sheet (SDS) information for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone (CAS No. 91646-45-6) is limited. Available data confirms it is a skin and eye irritant.[1]

To provide a more complete, albeit precautionary, safety profile, this guide supplements the known data with information from the official SDS of its constitutional isomer, 1-[4-(4-Aminophenyl)piperazin-1-yl]-ethanone (CAS No. 92394-00-8) .[2][3] This isomer is also classified as a respiratory irritant. While isomers can have similar hazard profiles, they are not identical.

Primary Directive: This document is intended as a supplementary resource. It is not a substitute for the manufacturer-provided Safety Data Sheet (SDS). You are required to obtain and thoroughly review the specific SDS for the exact product and lot number you are using before any handling or experimental work.

Section 1: Compound Identification and Properties

This compound is primarily used as a heterocyclic building block in medicinal chemistry and synthetic organic chemistry.[4][5] Its structure, featuring a piperazine ring, an aniline moiety, and an acetyl group, makes it a versatile intermediate for constructing more complex molecules, particularly in drug discovery programs where the piperazine scaffold is common.[6][7]

Identifier	Data	Source
IUPAC Name	1-[4-(2-aminophenyl)piperazin-1-yl]ethanone	[5]
CAS Number	91646-45-6	[1][5]
Molecular Formula	C₁₂H₁₇N₃O	[1]
Molecular Weight	219.28 g/mol	[1]
Physical Form	Solid (Predicted/Typical)	[2]
Melting Point	130-131 °C	[1]
Storage Temperature	Room Temperature, store in a dry place	[1][4]

Section 2: Hazard Identification and Safety FAQs

This section outlines the known and inferred hazards to ensure you can perform an accurate risk assessment.

Q: What are the primary hazards and GHS classifications for this compound?

A: The primary, confirmed hazards for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone (CAS 91646-45-6) are skin and eye irritation.[1] Based on data from its 4-amino isomer, it should also be treated as a potential respiratory irritant.[2][3]

GHS Hazard Profile Summary

Hazard Class & Category	GHS Pictogram	Signal Word	Hazard Statement	Data Source (CAS No.)
Skin Irritation, Cat. 2	ngcontent-ng-c1703228563="" class="ng-star-inserted">	Warning	H315 : Causes skin irritation.	91646-45-6[1]
Eye Irritation, Cat. 2	Warning	H319 : Causes serious eye irritation.	91646-45-6[1]
STOT SE, Cat. 3	Warning	H335 : May cause respiratory irritation.	Inferred from isomer 92394-00-8[3]

Q: What do these hazard classifications mean for my experimental workflow?

A: These classifications necessitate specific controls to prevent contact.

• Skin Irritation (H315): Direct contact can cause redness, itching, or inflammation. This requires the mandatory use of appropriate chemical-resistant gloves and a lab coat.

• Eye Irritation (H319): The compound can cause significant, potentially damaging, irritation if it enters the eyes. Safety glasses are insufficient; chemical splash goggles are required.

• Respiratory Irritation (H335): Inhaling the dust can irritate the nose, throat, and lungs, leading to coughing or shortness of breath. All weighing and handling of the solid must be performed in a certified chemical fume hood or a ventilated balance enclosure.

Section 3: Safe Handling and Personal Protective Equipment (PPE)

Adherence to a strict handling protocol is the foundation of safety. The following workflow and FAQs detail the necessary precautions.

Workflow for Safe Handling of a Chemical Intermediate

Sources

• 1. 1-[4-(2-AMINOPHENYL)PIPERAZIN-1-YL]ETHANONE | 91646-45-6 [chemicalbook.com]
• 2. 1-[4-(4-amino-phenyl)-piperazin-1-yl]-ethanone AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. echemi.com [echemi.com]
• 4. vibrantpharma.com [vibrantpharma.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. 1-[4-(4-Hy­droxy­phen­yl)piperazin-1-yl]ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparing the biological activity of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone with other piperazine analogs

This guide provides a comprehensive comparison of the predicted biological activity of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone and its structural analogs. Designed for researchers, scientists, and drug development professionals, this document delves into the structure-activity relationships (SAR) that govern the interaction of these piperazine derivatives with key central nervous system (CNS) targets. While direct experimental data for the title compound is limited in publicly accessible literature, this guide synthesizes established principles from extensive research on arylpiperazines to provide a robust predictive comparison.

Introduction: The Piperazine Scaffold as a Privileged Structure in Neuropharmacology

The piperazine ring is a six-membered heterocycle containing two nitrogen atoms at the 1 and 4 positions. This simple scaffold is considered a "privileged structure" in medicinal chemistry due to its frequent appearance in biologically active compounds, particularly those targeting the CNS.[1] The two nitrogen atoms provide handles for synthetic modification, allowing for the fine-tuning of physicochemical properties and pharmacological activity.[2] Arylpiperazine derivatives, in particular, have been extensively developed as ligands for a variety of G protein-coupled receptors (GPCRs), including dopamine and serotonin receptors, leading to treatments for disorders like schizophrenia, depression, and anxiety.[1][3]

The biological activity of an arylpiperazine is largely determined by the nature of the substituent on the aryl ring and the moiety attached to the second piperazine nitrogen.[4] This guide will explore these relationships to build a comparative profile of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Profile of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Structure:

• N1 Substituent: Acetyl group (-C(O)CH₃)

• N4 Substituent: 2-Aminophenyl group

At present, there is a paucity of published biological data for this specific molecule. Therefore, to understand its potential pharmacological profile, we must turn to a comparative analysis of its structural components with known trends in similar molecules.

Comparative Analysis with Piperazine Analogs

The biological activity of arylpiperazines is profoundly influenced by two key structural features:

• Substitution on the Aryl Ring: The nature and position of substituents on the phenyl ring dictate receptor affinity and selectivity.

• Substitution at the N1 Position: The group attached to the other piperazine nitrogen modulates the overall pharmacological profile.

The Influence of the Aminophenyl Group Position (Ortho vs. Meta vs. Para)

The position of the amino group on the phenyl ring is a critical determinant of biological activity. Electron-donating groups, such as amino and hydroxyl groups, are generally ortho, para-directing in electrophilic aromatic substitution, which can be correlated to their interaction within a receptor binding pocket.[5]

Analog	Predicted Receptor Affinity Profile	Rationale
1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone (Ortho-amino)	Potential for higher affinity at 5-HT1A and D2/D3 receptors.	The ortho-amino group can act as a hydrogen bond donor, potentially forming a key interaction with residues in the binding pockets of these receptors. Studies on related arylpiperazines have shown that ortho-substituents can enhance affinity.[6] The proximity of the amino group to the piperazine nitrogen may also influence the overall conformation of the molecule, favoring a more active binding pose.
1-(4-(3-Aminophenyl)piperazin-1-yl)ethanone (Meta-amino)	Likely to exhibit moderate affinity.	The meta position is electronically and sterically different from the ortho and para positions.[7] While still capable of hydrogen bonding, the altered vector of this interaction may result in a less optimal fit within the receptor's binding site compared to the ortho or para isomers.
1-(4-(4-Aminophenyl)piperazin-1-yl)ethanone (Para-amino)	Expected to have good affinity, potentially with a different selectivity profile compared to the ortho isomer.	The para position places the amino group at the furthest point from the piperazine ring, which can still allow for favorable interactions within the binding pocket. The overall shape and electronic distribution of the para isomer differ significantly from the ortho isomer, which could translate to altered selectivity between receptor subtypes.

It is important to note that while electron-donating groups are generally favored, the specific interactions within the microenvironment of the receptor binding pocket are paramount.

The Impact of the N-Acyl Group

The N-acetyl group on the piperazine ring also plays a crucial role in defining the molecule's biological activity. This moiety can influence the molecule's polarity, basicity of the adjacent piperazine nitrogen, and steric profile.

Analog	Predicted Biological Effect	Rationale
N-Acetyl (Target Compound)	Moderate to high affinity, potential for partial agonism.	The acetyl group is a relatively small, neutral substituent. Its presence reduces the basicity of the adjacent piperazine nitrogen, which can be a key factor in receptor interaction. The carbonyl oxygen can act as a hydrogen bond acceptor.
N-Propionyl	Similar to N-acetyl, with potential for slightly altered affinity or potency.	The addition of a methylene unit increases lipophilicity and steric bulk. This minor change could subtly alter the binding orientation and affinity.
N-Benzoyl	Likely to have a different pharmacological profile, potentially with increased affinity but also the possibility of steric hindrance.	The introduction of a phenyl ring significantly increases the size and lipophilicity of this part of the molecule. This could lead to additional favorable hydrophobic interactions within the binding pocket, but also risks steric clashes that could reduce affinity.[8]
N-Unsubstituted (Amine)	Expected to have a different and likely broader spectrum of activity.	The presence of a basic nitrogen at this position would significantly alter the physicochemical properties of the molecule, making it more polar and basic. This would likely lead to a different set of receptor interactions and a different pharmacological profile.

Predicted Biological Target Profile

Based on the analysis of its structural components, 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is predicted to be a ligand for dopamine and serotonin receptors. The combination of the ortho-amino group and the N-acetyl moiety suggests a potential for high affinity and selectivity, particularly for the Dopamine D2/D3 and Serotonin 5-HT1A receptors. The activity could range from antagonism to partial agonism, depending on the specific receptor and its signaling pathway.

Experimental Protocols

To empirically determine the biological activity of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone and its analogs, the following experimental workflows are recommended.

Dopamine D2 Receptor Radioligand Binding Assay

This assay determines the affinity of a test compound for the dopamine D2 receptor by measuring its ability to displace a known radiolabeled ligand.

Workflow Diagram:

Caption: Workflow for a Dopamine D2 Receptor Radioligand Binding Assay.

Step-by-Step Methodology:

• Membrane Preparation:

  • HEK293 cells stably expressing the human dopamine D2 receptor are cultured to confluency.

  • Cells are harvested, washed, and then lysed in a hypotonic buffer.

  • The cell lysate is centrifuged to pellet the membranes.

  • The membrane pellet is resuspended in an appropriate assay buffer, and the protein concentration is determined.[9]

• Competitive Binding:

  • In a 96-well plate, the cell membranes are incubated with a fixed concentration of a high-affinity D2 receptor radioligand (e.g., [³H]spiperone).

  • A range of concentrations of the unlabeled test compound is added to compete for binding with the radioligand.

  • Non-specific binding is determined in the presence of a saturating concentration of a known D2 antagonist (e.g., butaclamol).

  • The plate is incubated to allow the binding to reach equilibrium.[9]

• Separation and Detection:

  • The reaction is terminated by rapid filtration through glass fiber filters, which trap the membranes with the bound radioligand.

  • The filters are washed with ice-cold buffer to remove unbound radioligand.

  • The radioactivity retained on the filters is quantified using a liquid scintillation counter.

• Data Analysis:

  • The specific binding at each concentration of the test compound is calculated by subtracting the non-specific binding from the total binding.

  • The data are plotted as the percentage of specific binding versus the logarithm of the test compound concentration.

  • The IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis.

  • The Ki value (the inhibition constant for the test compound) is calculated from the IC₅₀ value using the Cheng-Prusoff equation.

Serotonin 5-HT1A Receptor Functional Assay (cAMP Accumulation)

This assay measures the ability of a test compound to act as an agonist or antagonist at the 5-HT1A receptor by quantifying its effect on the downstream signaling molecule, cyclic AMP (cAMP).

Signaling Pathway Diagram:

Caption: Simplified 5-HT1A Receptor Signaling Pathway via Gi/o protein.

Step-by-Step Methodology:

• Cell Culture and Plating:

  • CHO-K1 cells stably expressing the human 5-HT1A receptor are cultured and seeded into 96-well plates.[10]

• Compound Incubation:

  • The cells are pre-incubated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent the degradation of cAMP.

  • For agonist testing, cells are incubated with varying concentrations of the test compound.

  • For antagonist testing, cells are pre-incubated with the test compound before the addition of a known 5-HT1A agonist (e.g., 8-OH-DPAT).

  • Forskolin is added to all wells (except the basal control) to stimulate adenylyl cyclase and produce a measurable level of cAMP.

• Cell Lysis and cAMP Detection:

  • The cells are lysed to release the intracellular cAMP.

  • The concentration of cAMP is quantified using a competitive immunoassay, often employing a time-resolved fluorescence resonance energy transfer (TR-FRET) format.[11]

• Data Analysis:

  • For agonist activity, the amount of cAMP produced at each concentration of the test compound is measured, and an EC₅₀ value (the concentration that produces 50% of the maximal response) is determined.

  • For antagonist activity, the ability of the test compound to inhibit the agonist-induced response is measured, and an IC₅₀ value is determined.

Conclusion

References

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A Senior Application Scientist's Guide to Validating the Biological Efficacy of Synthesized Piperazine Compounds

Authored for Researchers, Scientists, and Drug Development Professionals

The piperazine ring, a six-membered heterocycle with two nitrogen atoms at opposing positions, is a cornerstone of modern medicinal chemistry. Its unique physicochemical properties frequently bestow favorable pharmacokinetic profiles, such as enhanced aqueous solubility and oral bioavailability, making it a "privileged scaffold" in drug design.[1][2] This versatility is evidenced by its presence in numerous FDA-approved drugs targeting a vast landscape of diseases, from cancer and microbial infections to central nervous system disorders.[1][3][4]

However, the journey from a newly synthesized piperazine derivative to a viable therapeutic candidate is contingent upon a rigorous, multi-tiered validation process. This guide provides an in-depth, experience-driven comparison of the essential methods for evaluating the biological efficacy of these compounds. We will move beyond simple protocol recitation to explore the causality behind experimental choices, ensuring each stage of evaluation is a self-validating system.

Chapter 1: The Foundational Screen — Establishing a Cytotoxicity Profile

Before investigating specific therapeutic efficacy, it is imperative to determine a compound's intrinsic cytotoxicity across various cell lines. This foundational step is not merely a safety check; it is fundamental to establishing a therapeutic window . A compound that indiscriminately kills all cells at the same concentration it affects a specific target is unlikely to be a successful drug. This initial screen helps differentiate true targeted efficacy from non-specific toxicity, preventing the misinterpretation of downstream results.[5]

Featured Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a robust and widely adopted colorimetric method for assessing cell viability. Its principle is rooted in cellular metabolism: mitochondrial dehydrogenases in living, metabolically active cells cleave the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals. The quantity of formazan produced, measured via spectrophotometry, is directly proportional to the number of viable cells.[6][7]

Comparative Data Presentation: IC₅₀/GI₅₀ Values

The efficacy of a compound is typically quantified by its half-maximal inhibitory concentration (IC₅₀) or 50% growth inhibition (GI₅₀). These values represent the concentration of the compound required to inhibit cell growth or viability by 50%. Compiling this data in a clear, tabular format allows for rapid comparison across different cell lines and against reference compounds.

Compound Class	Cancer Cell Line	Activity (IC₅₀/GI₅₀ in µM)	Reference
Piperazine Amide Derivative	MDA-MB-231 (Breast)	11.3	[8]
Thiazolinylphenyl-piperazines	LNCaP (Prostate)	3.67	[1]
Vindoline-piperazine Conjugates	HOP-92 (Lung)	1.35	[1]
Podophyllotoxin-piperazine Esters	A549 (Lung)	2.78	[9]
Organotin-piperazine Hybrids	Ovarian Cancer Line	0.11 - 0.35	[9]

Experimental Workflow: Cytotoxicity Screening

Caption: General workflow for determining compound cytotoxicity using the MTT assay.

Detailed Experimental Protocol: MTT Assay

• Cell Seeding: Plate cells in a 96-well flat-bottom plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[6]

• Compound Preparation: Prepare a stock solution of the synthesized piperazine compound in a suitable solvent (e.g., DMSO). Perform serial dilutions in culture medium to achieve the desired final concentrations. Ensure the final solvent concentration in all wells is consistent and non-toxic (typically <0.5%).

• Treatment: Carefully remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include wells for a vehicle control (medium with solvent only) and a positive control for cytotoxicity (e.g., doxorubicin).[1]

• Incubation: Return the plate to the incubator for the desired exposure time (commonly 24, 48, or 72 hours).

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours. During this time, viable cells will convert the MTT to formazan.

• Solubilization: After incubation, carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO, isopropanol with HCl) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well using a microplate reader at a wavelength of approximately 570 nm.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Chapter 2: Probing Specific Efficacy — Target-Oriented In Vitro Assays

Once a non-toxic concentration range is established, the next phase is to investigate the compound's efficacy in disease-relevant models. Piperazine derivatives have shown promise in several therapeutic areas, each requiring specialized assays.

Anticancer Activity

Many arylpiperazine compounds exert their anticancer effects by modulating critical cellular processes like cell cycle progression and programmed cell death (apoptosis).[1] A common mechanism involves the inhibition of key signaling pathways, such as the PI3K/Akt pathway, which is frequently hyperactivated in cancer and promotes cell survival.[1][10]

Featured Assay 1: Cell Cycle Analysis by Flow Cytometry

This technique quantifies the DNA content of individual cells, allowing for the determination of the proportion of cells in each phase of the cell cycle (G0/G1, S, G2/M). A compound that arrests the cell cycle will cause an accumulation of cells in a specific phase.

• Protocol:

  • Treatment: Treat cancer cells (e.g., HeLa, HCT116) with the piperazine compound at its IC₅₀ concentration for 24-48 hours.[8]

  • Harvesting: Harvest both adherent and floating cells and wash with ice-cold PBS.

  • Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently to prevent clumping. Store at -20°C for at least 2 hours.

  • Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in a staining solution containing a DNA-intercalating dye (e.g., Propidium Iodide) and RNase A (to prevent staining of double-stranded RNA).

  • Analysis: Analyze the stained cells using a flow cytometer. The resulting DNA content histogram is used to quantify the percentage of cells in the G0/G1, S, and G2/M phases. An accumulation in the G0/G1 or G2/M peak compared to the control indicates cell cycle arrest.[8]

Featured Assay 2: Apoptosis Detection with Annexin V/PI Staining

This is another flow cytometry-based assay that distinguishes between healthy, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is fluorescently labeled and used to detect these cells. Propidium Iodide (PI) is a membrane-impermeant DNA dye used to identify cells that have lost membrane integrity (late apoptotic/necrotic cells).

• Protocol:

  • Treatment & Harvesting: Treat and harvest cells as described for cell cycle analysis.

  • Staining: Resuspend the cells in 1X Annexin V binding buffer. Add FITC-conjugated Annexin V and PI to the cell suspension.[8]

  • Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

  • Analysis: Analyze the cells immediately by flow cytometry. The results are typically displayed as a dot plot:

    • Lower-Left Quadrant (Annexin V-/PI-): Live cells.

    • Lower-Right Quadrant (Annexin V+/PI-): Early apoptotic cells.

    • Upper-Right Quadrant (Annexin V+/PI+): Late apoptotic/necrotic cells.

    • Upper-Left Quadrant (Annexin V-/PI+): Necrotic cells/debris.

PI3K/Akt Signaling Pathway Inhibition

Caption: Simplified PI3K/Akt pathway, a common target for anticancer piperazine compounds.

Antimicrobial Activity

The rise of antimicrobial resistance necessitates the development of new therapeutic agents.[1] The piperazine scaffold is valuable here, as modifications to the ring's substituents can enhance properties like membrane permeability, allowing the compound to better interact with microbial targets.[11]

Featured Assay: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[1] This is a cornerstone assay for quantifying a compound's potency.

Comparative Data Presentation: MIC Values

Compound	Gram-Positive Bacteria (MIC in µg/mL)	Gram-Negative Bacteria (MIC in µg/mL)
S. aureus	MRSA
RL-308	4	16
RL-327	>128	>128
Ciprofloxacin (Control)	0.5	1
(Data is illustrative, based on findings for novel piperazine derivatives[12])

Detailed Experimental Protocol: Broth Microdilution

• Inoculum Preparation: Culture the test microorganism (e.g., S. aureus, E. coli) overnight. Dilute the culture in appropriate broth (e.g., Mueller-Hinton Broth) to a standardized concentration of ~5 x 10⁵ CFU/mL.

• Compound Dilution: In a 96-well microtiter plate, add 50 µL of broth to all wells. Add 50 µL of the piperazine compound at 2x the highest desired concentration to the first column. Perform a two-fold serial dilution across the plate by transferring 50 µL from one column to the next.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the final volume to 100 µL.

• Controls: Include a positive control for growth (broth + inoculum, no compound) and a negative control for sterility (broth only).

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest compound concentration in which no visible turbidity (bacterial growth) is observed. This can be assessed visually or with a plate reader.

Antimalarial Activity

Malaria remains a significant global health threat, exacerbated by the emergence of drug-resistant Plasmodium strains.[13][14] Piperazine derivatives have been investigated as potential antimalarial agents, with some showing preferential activity against chloroquine-resistant strains.[15][16]

Featured Assay: In Vitro P. falciparum Growth Inhibition Assay

This assay measures the ability of a compound to inhibit the proliferation of malaria parasites cultured within human erythrocytes.

• Protocol:

  • Parasite Culture: Maintain a synchronized culture of a P. falciparum strain (e.g., chloroquine-resistant FCR-3) in human O+ erythrocytes in RPMI-1640 medium supplemented with human serum.[15]

  • Assay Setup: In a 96-well plate, add serial dilutions of the test compounds. Add the parasitized erythrocyte culture (at ~1% parasitemia) to each well.

  • Incubation: Incubate the plate for 48-72 hours under a low-oxygen gas mixture (5% CO₂, 5% O₂, 90% N₂) at 37°C.

  • Quantification: Parasite growth can be quantified using various methods, such as microscopic counting of Giemsa-stained smears or, more commonly, by using a fluorescent DNA-intercalating dye (e.g., SYBR Green I) that stains parasite DNA. The fluorescence intensity is proportional to parasite proliferation.

  • Analysis: Calculate the IC₅₀ value, the concentration at which parasite growth is inhibited by 50% compared to untreated controls.

Chapter 3: The Crucial Leap — In Vivo Preclinical Validation

Positive in vitro data is a prerequisite, but it is not a guarantee of therapeutic success. The complex environment of a living organism presents challenges like absorption, distribution, metabolism, and excretion (ADME) that can only be assessed in vivo.[17][18] This phase validates the in vitro findings and provides the first indication of a compound's real-world potential.[6]

Transitioning from In Vitro to In Vivo

Caption: The logical progression from in vitro screening to in vivo validation in drug discovery.

Featured Model: Anticancer Murine Xenograft Study

This model is a gold standard for evaluating the in vivo efficacy of anticancer compounds. It involves implanting human cancer cells into immunodeficient mice, allowing a human tumor to grow, which can then be treated with the test compound.

General Experimental Workflow: Xenograft Model

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., MDA-MB-231, HCT-116) into the flank of immunodeficient mice (e.g., nude or SCID mice).

• Tumor Growth: Monitor the mice regularly until tumors reach a palpable, measurable size (e.g., 100-150 mm³).

• Randomization & Treatment: Randomize mice into treatment groups (vehicle control, positive control like cisplatin, and one or more doses of the piperazine compound). Administer treatment via a clinically relevant route (e.g., intraperitoneal injection, oral gavage) according to a predetermined schedule.[9]

• Monitoring: Measure tumor volume (using calipers) and body weight two to three times per week. Body weight is a key indicator of compound toxicity.

• Endpoint: The study concludes when tumors in the control group reach a predetermined maximum size, or after a set duration.

• Analysis: Euthanize the mice, excise the tumors, and weigh them. Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control. Analyze tissue samples for biomarkers if applicable.

Comparing In Vitro Potency with In Vivo Efficacy

A successful compound must demonstrate a clear correlation between its performance in cell culture and its activity in a whole-organism model.

Compound	In Vitro Activity (IC₅₀)	In Vivo Model	Efficacy Outcome	Reference
TZY-5-84	0.014-0.015 mg/L (Mtb)	Murine Tuberculosis Model	12.5 mg/kg dose was comparable to 25 mg/kg of a lead compound.	[6][19]
Compound 78	3.41 µM (PC-3 cells)	Prostate Cancer Xenograft	Showed in vivo antitumor activity.	[6][9]
Antimalarial	0.5 µM (P. falciparum)	Murine Malaria Model	Inhibited 35% of parasite growth at 10 mg/kg/day.	[15]

Conclusion

The validation of synthesized piperazine compounds is a systematic, evidence-based process that builds upon itself. It begins with broad screening to ensure a compound is not simply a non-specific toxin and progresses through increasingly complex and disease-relevant models. Each step, from the foundational MTT assay to target-specific in vitro evaluations and finally to preclinical in vivo studies, serves as a critical filter. By understanding the rationale behind each method and meticulously documenting the data, researchers can confidently identify piperazine derivatives with true therapeutic potential, paving the way for the next generation of innovative medicines.

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A Comparative Guide to the Structure-Activity Relationship of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone scaffold is a privileged structure in medicinal chemistry, serving as a versatile template for the design of a wide array of biologically active compounds. Derivatives of this core have shown promise in targeting a range of neurological and proliferative disorders, underscoring the importance of a systematic exploration of their structure-activity relationships (SAR). This guide provides an in-depth analysis of how modifications to this chemical framework influence biological activity, supported by experimental data and detailed protocols to aid in the rational design of novel therapeutics.

The Pharmacological Landscape of Arylpiperazine Derivatives

The arylpiperazine moiety is a cornerstone in the development of central nervous system (CNS) active agents.[1] Its unique structural and electronic properties allow for interaction with a variety of receptors, transporters, and enzymes. Specifically, derivatives of the 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone core have been investigated for their potential as antipsychotics, antidepressants, and anticancer agents.[2][3][4] The flexibility in substituting the arylpiperazine nucleus provides a rich playground for medicinal chemists to fine-tune the pharmacological profile of these compounds.[1]

The core structure consists of three key regions amenable to modification, each playing a critical role in target binding and overall activity: the (A) 2-aminophenyl ring , the (B) piperazine core , and the (C) N-acetyl group . Understanding the impact of substitutions at each of these positions is fundamental to optimizing efficacy and selectivity.

Figure 1: Key regions for SAR studies on the 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone scaffold.

Structure-Activity Relationship Analysis

Modifications of the 2-Aminophenyl Ring (Region A)

The substitution pattern on the 2-aminophenyl ring is a critical determinant of receptor affinity and selectivity. SAR studies on related arylpiperazine derivatives have demonstrated that the nature and position of substituents significantly impact biological activity. For instance, in a series of 5-arylidenehydantoin derivatives with a phenylpiperazine fragment, the presence and location of methoxy groups on the aromatic ring were crucial for high affinity to α1-adrenoceptors.[5] Specifically, compounds with 3,4-dimethoxy or 2,4-dimethoxy substitutions displayed the highest potencies.[5]

While direct SAR data on the 2-aminophenyl portion of the title compound is limited in the provided context, we can extrapolate from broader arylpiperazine SAR studies. For example, in a series of antipsychotic agents, substitutions on the phenyl ring of the arylpiperazine moiety, such as methoxy and dichloro groups, led to compounds with impressive antipsychotic profiles.[2] This suggests that electronic and steric factors on this ring are pivotal for receptor interaction.

The Role of the N-Acetyl Group (Region C)

The N-acetyl group can be replaced with a variety of other functionalities to modulate the compound's properties. In many reported arylpiperazine derivatives, this position is often linked to larger, more complex moieties that can extend into binding pockets of target proteins. For instance, in a series of PARP inhibitors, the acetyl group was replaced by a larger fragment containing a thiouracil moiety, which was essential for the observed anticancer activity.[6]

Comparative Biological Activities

The following table summarizes the biological activities of various derivatives, highlighting the impact of structural modifications.

Compound ID	Core Structure Modification	Biological Target/Activity	Potency (e.g., IC50, Ki)	Reference
3c	Biphenyl-ethanone linked to 2-methoxyphenylpiperazine	Antipsychotic (Dopamine D2 receptor antagonist)	High	[2]
3k	Biphenyl-ethanone linked to 2,3-dichlorophenylpiperazine	Antipsychotic (Dopamine D2 receptor antagonist)	High	[2]
5e	Thiouracil amide derivative	PARP1 inhibitor (Anticancer)	IC50 = 18 µM	[6]
A20	1-(4-(piperazin-1-yl)phenyl)pyridin-2(1H)-one derivative	Serotonin Reuptake Inhibitor (Antidepressant)	Potent	[7]
Hydantoin Derivative (7)	5-(4-chlorobenzylidene)-hydantoin linked to 2-ethoxyphenylpiperazine	α1-Adrenoceptor Antagonist	High Affinity	[5]

Experimental Protocols

General Synthesis of 1-(4-(Aryl)piperazin-1-yl)ethanone Derivatives

The synthesis of these derivatives typically involves a nucleophilic substitution or acylation reaction. A general procedure is outlined below, based on synthetic strategies for related compounds.[8]

Workflow for the Synthesis of Arylpiperazine Ethanone Derivatives

Figure 2: General synthetic workflow for arylpiperazine ethanone derivatives.

Step-by-Step Protocol:

• Acylation of the Arylpiperazine: To a solution of the appropriate arylpiperazine in a suitable solvent (e.g., dioxane), chloroacetyl chloride is added dropwise at 0°C.[8]

• Reaction Progression: The reaction mixture is then typically heated under reflux for a specified period (e.g., 2 hours) to ensure complete reaction.[8]

• Work-up: The reaction is neutralized with a weak base, such as sodium bicarbonate solution. The product is then extracted with an organic solvent, dried, and concentrated under reduced pressure.[8]

• Purification: The crude product is purified by column chromatography or recrystallization to yield the desired 2-chloro-1-(4-(aryl)piperazin-1-yl)ethanone intermediate.[8]

• Nucleophilic Substitution (if applicable): The chloroacetyl intermediate can then be reacted with a variety of nucleophiles (e.g., thiols, amines) in the presence of a base to generate the final target molecules.[8]

In Vitro Biological Assays

Example: Serotonin Reuptake Inhibition Assay [7]

This assay is crucial for identifying potential antidepressant candidates.

• Preparation of Synaptosomes: Synaptosomes are prepared from rat brain tissue (e.g., hypothalamus) through a series of homogenization and centrifugation steps.

• Incubation: The synaptosomes are incubated with the test compounds at various concentrations.

• Addition of Radiolabeled Serotonin: [3H]5-HT (radiolabeled serotonin) is added to the mixture to initiate the uptake process.

• Termination of Uptake: The uptake is stopped by rapid filtration through glass fiber filters.

• Measurement of Radioactivity: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The percentage inhibition of serotonin reuptake is calculated for each compound concentration, and the IC50 value is determined.

Conclusion and Future Directions

The 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone scaffold represents a highly adaptable platform for the development of novel therapeutic agents. The structure-activity relationship studies highlighted in this guide demonstrate that targeted modifications to the aryl ring and the N-acetyl group can lead to potent and selective compounds for a variety of biological targets. Future research should focus on a more systematic exploration of the substituent effects on the 2-aminophenyl ring to further refine the pharmacological profiles of these derivatives. The integration of computational modeling, such as QSAR and molecular docking, with synthetic chemistry will undoubtedly accelerate the discovery of new drug candidates based on this versatile scaffold.[2]

References

• Kavitha, C. N., Jasinski, J. P., Anderson, B. J., Yathirajan, H. S., & Kaur, M. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. Acta Crystallographica Section E: Structure Reports Online, 69(11), o1671. [Link]

• Qi, Y., Yu, Q., Tandy, S., et al. (2025). Discovery of novel 1-(4-aminophenylacetyl)piperidine derivatives as FXR partial agonists for the potential treatment of metabolic dysfunction-associated steatohepatitis. European Journal of Medicinal Chemistry, 303, 118460. [Link]

• Kavitha, C. N., Jasinski, J. P., Anderson, B. J., Yathirajan, H. S., & Kaur, M. (2013). 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. ResearchGate. [Link]

• Deveshegowda, S. N., Metri, P. K., Shivakumar, R., et al. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. Molecules, 27(9), 2848. [Link]

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• Li, Y., Chen, J., Wang, Y., et al. (2021). Synthesis and biological evaluation of 1-(4-(piperazin-1-yl)phenyl)pyridin-2(1H)-one derivatives as potential SSRIs. European Journal of Medicinal Chemistry, 223, 113644. [Link]

• Bhosale, S. H., Kulkarni, V. M., & Kulkarni, M. V. (2014). Design, synthesis, pharmacological evaluation and computational studies of 1-(biphenyl-4-yl)-2-[4-(substituted phenyl)-piperazin-1-yl]ethanones as potential antipsychotics. European Journal of Medicinal Chemistry, 74, 466–475. [Link]

• ResearchGate. (n.d.). of the SAR studies on different regions of the five-atom-linker-based arylpiperazine derivatives. ResearchGate. [Link]

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• Sharma, P., & Kumar, A. (2021). 1-[4-(4-Chlorophenyl)piperazin-1-yl]-2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethan-1-one. Molbank, 2021(4), M1288. [Link]

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• Kumar, R., Sahu, B., Pathania, S., & Kumar, B. (2022). A Review on the Arylpiperazine Derivatives as Potential Therapeutics for the Treatment of Various Neurological Disorders. Current Medicinal Chemistry, 29(22), 3947–3970. [Link]

• Frontiers. (2022). Structure-Activity Relationship Studies of 4-((4-(2-fluorophenyl)piperazin-1-yl)methyl)-6-imino-N-(naphthalen-2-yl)-1,3,5-triazin-2-amine (FPMINT) Analogues as Inhibitors of Human Equilibrative Nucleoside Transporters. Frontiers in Pharmacology. [Link]

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A Comparative Spectroscopic Analysis of Aminophenylpiperazine Isomers for Researchers and Drug Development Professionals

The aminophenylpiperazine moiety is a prevalent scaffold in medicinal chemistry, forming the core of numerous compounds targeting a wide range of receptors and enzymes. The positional isomerism of the amino group on the phenyl ring significantly influences the molecule's physicochemical properties, biological activity, and metabolic fate. Consequently, unambiguous identification and differentiation of the ortho-, meta-, and para-isomers are critical in drug discovery and development. This guide presents a comparative analysis of their ¹H Nuclear Magnetic Resonance (NMR), ¹³C NMR, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS) data, offering a comprehensive reference for their structural elucidation.

The Structural Significance of Aminophenylpiperazine Isomers

The aminophenylpiperazine core consists of a piperazine ring linked to an aniline moiety. The position of the amino group (ortho, meta, or para) on the phenyl ring dictates the electronic and steric environment of the molecule, which in turn governs its spectroscopic properties. Understanding these differences is paramount for quality control, reaction monitoring, and metabolite identification.

Caption: Structures of ortho-, meta-, and para-aminophenylpiperazine.

¹H and ¹³C NMR Spectroscopy: A Detailed Comparison

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. The chemical shifts (δ) and coupling patterns in ¹H and ¹³C NMR spectra provide a detailed fingerprint of the molecular structure.

Causality Behind Experimental Choices: Deuterated chloroform (CDCl₃) is a common solvent for NMR analysis of many organic compounds. However, for amines, which can undergo proton exchange, and to better mimic physiological conditions, deuterated dimethyl sulfoxide (DMSO-d₆) is often preferred. The choice of solvent can influence the chemical shifts, particularly of labile protons like those on the amino and piperazine N-H groups. For the purposes of this guide, we will reference data acquired in common deuterated solvents and highlight any significant solvent-dependent effects.

¹H NMR Spectral Data Comparison

The position of the amino group dramatically affects the chemical shifts and splitting patterns of the aromatic protons.

Proton	ortho-Aminophenylpiperazine (Predicted)	meta-Aminophenylpiperazine (Predicted)	para-Aminophenylpiperazine
Aromatic-H	Multiplets in the range of δ 6.6-7.2 ppm	Multiplets in the range of δ 6.5-7.1 ppm	AA'BB' system, ~δ 6.6 (d) and ~δ 6.8 (d) ppm
Piperazine-H (N-CH₂)	~δ 3.0-3.2 ppm (t)	~δ 3.1-3.3 ppm (t)	~δ 2.9-3.1 ppm (t)
Piperazine-H (N-CH₂)	~δ 2.8-3.0 ppm (t)	~δ 2.9-3.1 ppm (t)	~δ 2.8-3.0 ppm (t)
NH₂	Broad singlet, ~δ 4.5-5.5 ppm	Broad singlet, ~δ 5.0-6.0 ppm	Broad singlet, ~δ 4.0-5.0 ppm
NH (piperazine)	Broad singlet, ~δ 1.5-2.5 ppm	Broad singlet, ~δ 1.5-2.5 ppm	Broad singlet, ~δ 1.5-2.5 ppm

Note: The predicted values are based on established principles of NMR spectroscopy and data from structurally similar compounds. The data for p-aminophenylpiperazine is based on available experimental information.

Expert Insights: The aromatic region is the most diagnostic. The para-isomer exhibits a characteristic AA'BB' system (two doublets), a consequence of its C₂ symmetry. The ortho and meta-isomers, lacking this symmetry, display more complex multiplet patterns. The chemical shift of the amino protons (NH₂) is highly variable and depends on concentration, temperature, and solvent.

¹³C NMR Spectral Data Comparison

The electronic effect of the amino group (electron-donating) influences the chemical shifts of the aromatic carbons.

Carbon	ortho-Aminophenylpiperazine (Predicted)	meta-Aminophenylpiperazine (Predicted)	para-Aminophenylpiperazine
C-NH₂	~δ 145-148 ppm	~δ 148-151 ppm	~δ 142-145 ppm
C-N (piperazine)	~δ 140-143 ppm	~δ 151-154 ppm	~δ 144-147 ppm
Aromatic-C	Signals between δ 115-130 ppm	Signals between δ 100-130 ppm	Two signals in the aromatic region
Piperazine-C	~δ 45-55 ppm	~δ 45-55 ppm	~δ 45-55 ppm

Note: The predicted values are based on established principles of NMR spectroscopy and data from structurally similar compounds. The data for p-aminophenylpiperazine is based on available experimental information.

Expert Insights: The carbon attached to the amino group (C-NH₂) and the carbon attached to the piperazine nitrogen (C-N) are key indicators. The strong electron-donating effect of the amino group in the para position leads to a more shielded (lower δ) C-N carbon compared to the meta isomer.

FT-IR Spectroscopy: Vibrational Fingerprints

FT-IR spectroscopy provides information about the functional groups present in a molecule. The key vibrational modes for aminophenylpiperazines are the N-H stretches of the primary amine and the secondary amine in the piperazine ring, as well as C-N and aromatic C-H and C=C stretching vibrations.

Vibrational Mode	ortho-Aminophenylpiperazine	meta-Aminophenylpiperazine	para-Aminophenylpiperazine
N-H stretch (NH₂)	Two bands, ~3400-3200 cm⁻¹	Two bands, ~3400-3200 cm⁻¹	Two bands, ~3400-3200 cm⁻¹
N-H stretch (piperazine)	One band, ~3300-3200 cm⁻¹	One band, ~3300-3200 cm⁻¹	One band, ~3300-3200 cm⁻¹
N-H bend (NH₂)	~1620 cm⁻¹	~1620 cm⁻¹	~1620 cm⁻¹
Aromatic C=C stretch	~1600-1450 cm⁻¹	~1600-1450 cm⁻¹	~1600-1450 cm⁻¹
Aromatic C-H out-of-plane bend	~750 cm⁻¹ (ortho-disubstituted)	~880, 780, 690 cm⁻¹ (meta-disubstituted)	~830 cm⁻¹ (para-disubstituted)

Expert Insights: The most reliable distinguishing feature in the IR spectra is the pattern of the aromatic C-H out-of-plane bending vibrations in the fingerprint region (900-650 cm⁻¹). The substitution pattern on the benzene ring gives rise to characteristic absorption bands: a strong band around 750 cm⁻¹ for the ortho isomer, multiple bands for the meta isomer, and a strong band around 830 cm⁻¹ for the para isomer.

Mass Spectrometry: Fragmentation Analysis

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which is crucial for confirming its identity. Electron Ionization (EI) is a common technique that leads to extensive fragmentation.

Expected Fragmentation Pathways:

The fragmentation of phenylpiperazine derivatives is well-documented.[1] The primary fragmentation involves cleavage of the bonds adjacent to the nitrogen atoms. For aminophenylpiperazines, the following fragmentation pathways are expected:

Caption: General fragmentation pathways for aminophenylpiperazines in EI-MS.

Comparative Analysis of Mass Spectra:

Expert Insights: The relative intensities of the fragment ions can differ between the isomers due to the influence of the amino group's position on the stability of the resulting radical cations. For instance, the stability of the aminophenyl cation fragment may vary depending on the isomer, leading to differences in the observed mass spectrum. A key fragmentation for phenylpiperazines involves the loss of a C₂H₄N radical from the piperazine ring, leading to a prominent ion. The presence and relative abundance of this and other characteristic fragment ions can aid in distinguishing the isomers.

Experimental Protocols

To ensure data integrity and reproducibility, the following standardized protocols are recommended.

NMR Sample Preparation and Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of the aminophenylpiperazine sample and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube.

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to obtain a good signal-to-noise ratio. Typical parameters include a spectral width of 16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required compared to ¹H NMR. Typical parameters include a spectral width of 240 ppm and a relaxation delay of 2-5 seconds.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Reference the spectra to the residual solvent peak.

FT-IR Sample Preparation and Acquisition

• Sample Preparation (KBr Pellet): Grind 1-2 mg of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. Press the mixture into a transparent pellet using a hydraulic press.

• Instrumentation: Use a Fourier-Transform Infrared spectrometer.

• Acquisition: Record the spectrum in the range of 4000-400 cm⁻¹. Acquire a background spectrum of the empty sample compartment and subtract it from the sample spectrum.

• Data Processing: Process the interferogram using Fourier transformation to obtain the infrared spectrum.

Mass Spectrometry Sample Preparation and Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable volatile solvent (e.g., methanol or acetonitrile).

• Instrumentation: Use a mass spectrometer equipped with an appropriate ionization source (e.g., Electron Ionization for fragmentation pattern analysis or Electrospray Ionization for accurate mass determination).

• Acquisition: Introduce the sample into the mass spectrometer. For EI, use a standard electron energy of 70 eV. Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-300).

• Data Analysis: Identify the molecular ion peak and major fragment ions. Propose fragmentation pathways consistent with the observed spectrum.

Conclusion

The spectroscopic analysis of aminophenylpiperazine isomers reveals distinct and characteristic features for each positional isomer. While ¹H and ¹³C NMR provide the most definitive structural information, particularly in the aromatic region, FT-IR and mass spectrometry offer complementary and confirmatory data. This guide provides a foundational framework for the spectroscopic characterization of these important pharmaceutical intermediates. Researchers are encouraged to acquire a full suite of spectroscopic data and utilize the comparative information presented herein for confident structural assignment.

References

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• Parlak, C., Alver, Ö., & Şenyel, M. (2016). 1-(2-nitrophenyl)piperazine: nmr, raman, ftir and dft studies. Journal of Molecular Structure, 1108, 64-73.
• Dikmen, G. (2019). 1-(4-chlorophenyl) piperazine: ft-ir, raman, nmr and theoretical studies. Eskişehir Technical University Journal of Science and Technology A- Applied Sciences and Engineering, 20(2), 132-143.

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In-Silico Deep Dive: A Comparative Computational Analysis of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone as a Potential DNA Gyrase Inhibitor

In the relentless pursuit of novel antimicrobial agents, the ability to rapidly and accurately predict the therapeutic potential of new chemical entities is paramount. Computational methodologies, specifically molecular docking and molecular dynamics simulations, have emerged as indispensable tools in modern drug discovery, offering profound insights into the molecular interactions that govern biological activity.[1] This guide provides an in-depth computational evaluation of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone , a compound of interest featuring the privileged piperazine scaffold, as a potential inhibitor of Staphylococcus aureus DNA gyrase, a clinically validated target for antibacterial drugs.[2][3][4]

Through a rigorous, multi-faceted in-silico workflow, we will compare the predicted binding affinity and dynamic behavior of our topic compound against two key comparators: the well-established fluoroquinolone antibiotic Ciprofloxacin and a highly potent Ciprofloxacin-Chalcone Hybrid . This comparative analysis aims to elucidate the structure-activity relationships that may inform the future development of piperazine-based antibacterials and to showcase a self-validating computational protocol for the evaluation of novel small molecules.

The Rationale: Why DNA Gyrase and Why This Comparison?

Staphylococcus aureus remains a significant threat to public health due to the emergence of multidrug-resistant strains.[3] DNA gyrase, a type II topoisomerase, is an essential bacterial enzyme that controls DNA topology and is a primary target for the quinolone class of antibiotics.[2][3] The piperazine ring is a common feature in many potent DNA gyrase inhibitors, contributing to favorable pharmacokinetic properties and target engagement.[5][6][7]

Our topic compound, 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, shares structural similarities with known DNA gyrase inhibitors. To contextualize its potential, we will benchmark its performance against:

• Ciprofloxacin: A widely used antibiotic that serves as a positive control and a reference for binding interactions within the DNA gyrase active site.[2][8]

• Ciprofloxacin-Chalcone Hybrid (Compound 2b) : A novel, highly potent derivative that demonstrates the potential for structural modification of the piperazine scaffold to enhance inhibitory activity.[2]

This structured comparison will allow for a nuanced interpretation of our computational findings, grounding our predictions in the context of established and cutting-edge antibacterial agents.

A Validated In-Silico Workflow for Predictive Analysis

The credibility of any computational study hinges on the robustness of its methodology. The following workflow is designed to be a self-validating system, where each step builds upon the last to provide a comprehensive and reliable assessment of the topic compound's potential.

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Bridging the Gap: A Guide to In Vitro-In Vivo Correlation for the Novel Anticancer Candidate 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

In the landscape of modern drug discovery, the journey from a promising molecule in a test tube to a life-saving therapeutic is both long and fraught with challenges. A critical milestone in this journey is establishing a predictive relationship between a compound's activity in controlled laboratory settings (in vitro) and its behavior within a complex living organism (in vivo). This guide provides a comprehensive overview of this process, using the novel phenylpiperazine derivative, 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone (hereafter referred to as "Compound X"), as a case study for its potential application in oncology.

The piperazine scaffold is a cornerstone in medicinal chemistry, recognized for its presence in a multitude of biologically active agents with applications ranging from antimicrobial to antipsychotic and anticancer treatments.[1][2][3] The unique structural attributes of Compound X, featuring an aminophenyl group, suggest a potential for interaction with specific biological targets implicated in cancer progression. This guide will walk researchers and drug development professionals through a hypothetical, yet scientifically grounded, workflow to evaluate Compound X, from initial cell-based assays to preclinical animal models, with a core focus on establishing a meaningful in vitro-in vivo correlation (IVIVC).

Part 1: The In Vitro Postulate - Characterizing Anticancer Activity at the Cellular Level

The initial step in evaluating any potential anticancer agent is to determine its effect on cancer cells directly. This is a cost-effective and high-throughput method to gauge a compound's potency and mechanism of action.[4][5][6] For Compound X, we hypothesize activity against colorectal cancer, a prevalent and challenging malignancy.

1.1. Rationale for In Vitro Assay Selection

Our primary objective is to answer two fundamental questions: Does Compound X kill cancer cells? And if so, how? To address this, we employ a tiered approach:

• Cytotoxicity Screening: To quantify the concentration-dependent inhibitory effect of Compound X on cell proliferation.

• Mechanism of Action (MoA) Elucidation: To determine if the observed cytotoxicity is due to programmed cell death (apoptosis), a desirable trait for anticancer drugs.

1.2. Experimental Protocols

Protocol 1: Sulforhodamine B (SRB) Cell Viability Assay

• Objective: To determine the half-maximal inhibitory concentration (IC50) of Compound X against various colorectal cancer cell lines. The SRB assay measures cell density based on cellular protein content.[7]

• Procedure:

  • Seed HCT-116, HT-29, and SW620 human colorectal cancer cells in 96-well plates at a density of 5,000 cells/well and incubate for 24 hours.

  • Prepare a serial dilution of Compound X (ranging from 0.01 µM to 100 µM) in the appropriate cell culture medium.

  • Replace the existing medium with the medium containing Compound X and incubate for 48 hours.

  • Fix the cells by gently adding cold 10% (w/v) trichloroacetic acid (TCA) and incubate for 1 hour at 4°C.

  • Wash the plates five times with slow-running tap water and allow them to air dry.

  • Stain the cells with 0.4% (w/v) SRB solution for 30 minutes at room temperature.

  • Quickly rinse the plates four times with 1% (v/v) acetic acid to remove unbound dye.

  • Allow the plates to air dry completely.

  • Dissolve the protein-bound dye in 10 mM Tris base solution.

  • Measure the absorbance at 510 nm using a microplate reader.

  • Calculate the percentage of cell survival relative to untreated controls and determine the IC50 value using non-linear regression analysis.

1.3. Hypothetical In Vitro Data

The following table summarizes the hypothetical IC50 values obtained for Compound X and a standard-of-care chemotherapy agent, 5-Fluorouracil (5-FU).

Compound	HCT-116 IC50 (µM)	HT-29 IC50 (µM)	SW620 IC50 (µM)
Compound X	2.5	5.8	3.1
5-Fluorouracil	4.2	8.1	6.5

These hypothetical results suggest that Compound X exhibits potent cytotoxic activity against multiple colorectal cancer cell lines, warranting further investigation into its mechanism of action.

Part 2: The In Vivo Validation - From Benchtop to Preclinical Model

Promising in vitro data is the first step, but it doesn't always translate to efficacy in a living system. In vivo studies are essential to understand how a compound behaves in the context of a whole organism, including its absorption, distribution, metabolism, and excretion (ADME).[8] Cell line-derived xenograft (CDX) models, where human cancer cells are implanted into immunocompromised mice, are a standard for preclinical efficacy testing.[9][10]

2.1. Rationale for Model Selection

The HCT-116 cell line was chosen for the in vivo study due to its robust growth characteristics as a xenograft and its demonstrated sensitivity to Compound X in our in vitro assays.

2.2. Experimental Workflow Diagram

Caption: High-level workflow from in vitro testing to in vivo xenograft study.

Protocol 2: HCT-116 Xenograft Mouse Model

• Objective: To evaluate the in vivo antitumor efficacy of Compound X.

• Procedure:

  • Subcutaneously inject 5 x 10^6 HCT-116 cells into the flank of female athymic nude mice.

  • Monitor tumor growth regularly using calipers.

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (n=8 per group):

    • Group 1: Vehicle control (e.g., 5% DMSO in saline), administered orally once daily.

    • Group 2: Compound X (e.g., 20 mg/kg), administered orally once daily.

  • Treat the animals for 21 consecutive days.

  • Measure tumor volume and body weight twice weekly.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis.

  • Calculate the Tumor Growth Inhibition (TGI) percentage.

2.3. Hypothetical In Vivo Data

The following table presents the hypothetical results from the xenograft study.

Treatment Group	Initial Tumor Volume (mm³)	Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)
Vehicle Control	125.4 ± 15.2	1580.6 ± 210.3	-
Compound X (20 mg/kg)	128.1 ± 18.9	553.2 ± 95.7	65%

This data suggests that Compound X significantly inhibits tumor growth in a preclinical model, validating our in vitro findings.

Part 3: Pharmacokinetics - Understanding the Drug's Journey

To build a bridge between the in vitro concentration that kills cells and the in vivo dose that shrinks tumors, we must understand the pharmacokinetics (PK) of Compound X.[8][11][12] A PK study reveals how the body absorbs, distributes, metabolizes, and excretes the drug, which determines the concentration of the drug in the bloodstream over time.

3.1. Rationale for PK Study

A basic PK study in mice will provide essential parameters such as maximum plasma concentration (Cmax), time to reach Cmax (Tmax), and the total drug exposure over time (Area Under the Curve, AUC).

Protocol 3: Mouse Pharmacokinetic Study

• Objective: To determine the key pharmacokinetic parameters of Compound X following a single oral dose.

• Procedure:

  • Administer a single oral dose of Compound X (20 mg/kg) to a cohort of mice (n=3 per time point).

  • Collect blood samples via tail vein or cardiac puncture at predefined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

  • Process the blood to isolate plasma.

  • Analyze the plasma samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method to determine the concentration of Compound X.

  • Plot the plasma concentration versus time and calculate the PK parameters using non-compartmental analysis.[13]

3.2. Hypothetical Pharmacokinetic Data

Parameter	Value	Unit
Dose	20	mg/kg (oral)
Cmax	1.8	µg/mL
Tmax	1.0	hour
AUC(0-t)	8.5	µg*h/mL
Half-life (t½)	4.2	hours

These PK results provide a quantitative measure of the drug's exposure in the body, which is the crucial link for establishing an IVIVC.

Part 4: The Correlation - Connecting In Vitro Potency to In Vivo Exposure

An In Vitro-In Vivo Correlation (IVIVC) is a predictive mathematical model that describes the relationship between an in vitro property of a dosage form and a relevant in vivo response.[14][15][16] The U.S. Food and Drug Administration (FDA) has provided guidance on developing and evaluating IVIVCs, categorizing them into different levels of correlation.[17][18][19] A "Level A" correlation, the highest level, represents a point-to-point relationship between the in vitro dissolution rate and the in vivo absorption rate.[14][15]

For a cytotoxic agent like Compound X, we can adapt this principle by correlating an in vitro potency metric (IC50) with the in vivo exposure (AUC) required for efficacy.

4.1. The IVIVC Framework

The central hypothesis is that for Compound X to be effective in vivo, its plasma concentration must exceed its in vitro IC50 for a sufficient duration. The total exposure (AUC) is a good surrogate for this.

4.2. IVIVC Development Diagram

Caption: Conceptual framework for correlating in vitro and in vivo data.

4.3. Analysis and Interpretation

From our hypothetical data:

• In Vitro Potency (IC50): 2.5 µM against HCT-116 cells.

• In Vivo Exposure (AUC): 8.5 µg*h/mL from a 20 mg/kg dose.

• In Vivo Efficacy: 65% Tumor Growth Inhibition at this dose.

By converting the units, we can directly compare these values. Assuming a molecular weight of ~295.38 g/mol for Compound X, the IC50 of 2.5 µM is approximately 0.74 µg/mL. Our PK data shows a Cmax of 1.8 µg/mL, indicating that the peak plasma concentration is more than double the required in vitro inhibitory concentration. The sustained exposure, represented by the AUC, drives the significant tumor growth inhibition observed.

This correlation forms the basis of a predictive model. For instance, if a new derivative of Compound X shows a lower IC50 (is more potent) in vitro, we can predict that a lower in vivo exposure (and thus a lower dose) might be needed to achieve similar efficacy. This allows for more rational dose selection in subsequent preclinical and, eventually, clinical studies, reducing the number of animal and human trials required.[15]

Conclusion

This guide has outlined a systematic and scientifically rigorous approach to correlating the in vitro and in vivo activities of a novel compound, using the hypothetical anticancer agent 1-(4-(2-aminophenyl)piperazin-1-yl)ethanone (Compound X) as an example. By integrating data from cellular assays, animal efficacy models, and pharmacokinetic studies, we can build a predictive framework that enhances our understanding of a drug's behavior and accelerates its development. This holistic approach, grounded in the principles of IVIVC, is indispensable for translating promising laboratory discoveries into clinically effective therapies.

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A Technical Guide to Assessing Target Specificity and Cross-Reactivity of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

For researchers, scientists, and drug development professionals, the journey from a promising chemical entity to a validated pharmacological tool or therapeutic candidate is paved with rigorous scientific validation. A critical milestone in this journey is the comprehensive assessment of a compound's interaction with its intended biological target and, just as importantly, its potential interactions with unintended targets. This guide provides an in-depth framework for evaluating the target specificity and cross-reactivity of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone , a molecule belonging to the versatile arylpiperazine class.

The arylpiperazine scaffold is a "privileged structure" in medicinal chemistry, known for its interaction with aminergic G protein-coupled receptors (GPCRs), which include critical neurotransmitter receptors like serotonin (5-HT), dopamine (D), and adrenergic (α) receptors.[1] Given this precedent, our assessment strategy for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone (herein referred to as Compound X) will hypothesize its primary targets lie within this receptor family. This guide will compare its hypothetical performance against well-characterized drugs that share structural similarities or target similar receptor families: Naftopidil , Buspirone , and Clozapine .

Our approach is built on a tiered, self-validating system of experiments, designed to move from broad, initial screening to definitive, cell-based confirmation of target engagement.

Part 1: Foundational Strategy - De-risking Through Phased Assessment

A logical, phased approach is paramount to efficiently allocate resources and build a robust data package. We will progress from initial broad screening to confirm the plausible target family, followed by detailed affinity and selectivity profiling, and culminating in confirmation of target engagement in a physiological context.

Caption: Phased workflow for target validation and cross-reactivity assessment.

Part 2: Comparative Analysis - Benchmarking Against Established Drugs

To contextualize the potential profile of Compound X, we compare it to three established arylpiperazine-containing drugs with diverse receptor interaction profiles. The binding affinity is typically represented by the inhibition constant (Ki), where a lower value indicates higher affinity.

Compound	Primary Target(s)	Key Cross-Reactivities (Ki in nM)	Therapeutic Class
Compound X (Hypothetical)	Plausible: α1-adrenergic, 5-HT1A, D2	To Be Determined	-
Naftopidil	α1D-Adrenergic Antagonist	α1A-Adrenergic, 5-HT2B[2]	Benign Prostatic Hyperplasia Agent[3]
Buspirone	5-HT1A Partial Agonist	D2, D3, D4 Antagonist (Ki: 484, 98, 29.2 respectively)[4]	Anxiolytic[5]
Clozapine	D4, 5-HT2A Antagonist	D1, D2, α1-Adrenergic, H1, M1 (Broad Profile)[6][7]	Atypical Antipsychotic[8]

This table presents a simplified overview. Comprehensive binding data involves dozens of targets.

Part 3: Experimental Protocols for In-Depth Assessment

The trustworthiness of any claim rests on the robustness of the experimental methodology. Here, we provide detailed, step-by-step protocols for key assays in our validation workflow.

Tier 1: Broad Cross-Reactivity Screening

The initial step is to understand the general pharmacological landscape of Compound X. Submitting the compound to a commercial broad screening panel provides a wide, albeit semi-quantitative, view of potential interactions.

Protocol: In Vitro Safety Pharmacology Profiling (e.g., Eurofins SafetyScreen44™ Panel)

This protocol is outsourced to a specialized vendor but understanding its basis is crucial for data interpretation.

• Causality: This initial screen is a cost-effective way to identify potential on-targets and, critically, any significant off-target liabilities early in the discovery process. The panel includes a curated list of 44 receptors, ion channels, and enzymes known to be associated with adverse drug reactions.[9]

• Methodology: The vendor performs a series of radioligand binding and enzymatic assays.[9]

  • Compound X is typically tested at a single high concentration (e.g., 10 µM).

  • The result is reported as the percent inhibition of radioligand binding or enzyme activity.

  • A common threshold for a "hit" or significant interaction is >50% inhibition.

• Data Interpretation: The results will guide the selection of receptor families for more detailed, quantitative follow-up studies. For instance, if Compound X shows >50% inhibition at the α1-adrenergic and 5-HT1A receptors, these become the primary candidates for detailed affinity determination.

Tier 2: Quantitative Receptor Affinity Profiling

Once primary target candidates are identified, the next step is to quantify the binding affinity (Ki) of Compound X for these targets and compare it directly with our benchmark compounds.

Protocol: Radioligand Competition Binding Assay

This assay directly measures the ability of a non-labeled compound (the "competitor," i.e., Compound X) to displace a radioactive ligand ("radioligand") that is known to bind to the target receptor with high affinity.

• Membrane Preparation:

  • Culture cells engineered to express a high density of the target receptor (e.g., HEK293 cells expressing human 5-HT1A receptor).

  • Harvest cells and homogenize them in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2) using a Dounce or polytron homogenizer.

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 20,000 x g) to pellet the cell membranes.[10]

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in an assay buffer and determine the total protein concentration (e.g., using a BCA assay).

• Competition Assay Setup (96-well plate format):

  • To each well, add a fixed amount of cell membrane preparation (e.g., 10-50 µg protein).

  • Add increasing concentrations of Compound X (or a comparator drug) across a wide range (e.g., 10 pM to 100 µM).

  • Add a fixed concentration of a suitable radioligand (e.g., [3H]-8-OH-DPAT for the 5-HT1A receptor), typically at a concentration near its dissociation constant (Kd).

  • To determine non-specific binding, a parallel set of wells should contain a high concentration of a known, non-labeled ligand for the target receptor.

• Incubation and Filtration:

  • Incubate the plate for a set time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C) to allow the binding to reach equilibrium.[10]

  • Rapidly terminate the reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/C), which traps the membranes.[10]

  • Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification and Data Analysis:

  • Allow the filters to dry, then add a scintillation cocktail.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Subtract the non-specific binding from all measurements to get specific binding.

  • Plot the specific binding as a function of the log concentration of Compound X. This will generate a sigmoidal competition curve.

  • Fit the curve using non-linear regression to determine the IC50 value (the concentration of Compound X that inhibits 50% of the specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[10]

Caption: Workflow for a radioligand competition binding assay.

Tier 3: Cellular Target Engagement Validation

Confirming that a compound binds its target in a test tube is essential, but demonstrating this interaction within the complex environment of a living cell provides a much higher degree of confidence. The Cellular Thermal Shift Assay (CETSA®) is a powerful method for this purpose.

Protocol: Cellular Thermal Shift Assay (CETSA) with Western Blot Detection

• Principle of Causality: CETSA is based on the principle that when a ligand binds to its target protein, it generally stabilizes the protein's structure. This stabilization results in an increased resistance to thermal denaturation.[11]

• Cell Treatment:

  • Culture an appropriate cell line (e.g., one endogenously expressing the target).

  • Treat intact cells with either vehicle (e.g., DMSO) or a saturating concentration of Compound X for a defined period to allow for cell penetration and target binding.

• Thermal Challenge:

  • Aliquot the cell suspensions into PCR tubes.

  • Heat the different aliquots to a range of temperatures (e.g., 40°C to 70°C in 2-3°C increments) for a short duration (e.g., 3 minutes) using a thermal cycler.

  • Cool the samples to room temperature.

• Lysis and Fractionation:

  • Lyse the cells to release their contents (e.g., by freeze-thaw cycles or addition of a mild lysis buffer).

  • Centrifuge the lysates at high speed (e.g., 17,000 x g) to pellet the aggregated, denatured proteins. The supernatant contains the soluble, non-denatured proteins.[12]

• Detection and Analysis:

  • Carefully collect the supernatant from each sample.

  • Separate the proteins in the supernatant by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Probe the membrane with a primary antibody specific to the target protein, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.[13]

  • Detect the signal using a chemiluminescent substrate.

  • Quantify the band intensity for each temperature point using densitometry software (e.g., ImageJ).

  • Plot the relative band intensity (normalized to the unheated sample) against the temperature for both vehicle- and compound-treated samples. A rightward "shift" in the melting curve for the compound-treated sample indicates target stabilization and thus, target engagement.[13]

Part 4: Authoritative Grounding and Regulatory Context

The entire process of target validation and cross-reactivity profiling is governed by principles of safety pharmacology. Regulatory bodies like the International Council for Harmonisation (ICH) provide guidelines to ensure that potential adverse effects of a new pharmaceutical are investigated before human trials.

The ICH S7A guideline mandates a safety pharmacology core battery of studies to assess a compound's effects on vital functions, specifically the central nervous, cardiovascular, and respiratory systems.[14][15] The in vitro screening data generated in our proposed workflow directly informs the design of these crucial in vivo studies. For example, a high affinity for α1-adrenergic receptors would necessitate a thorough evaluation of cardiovascular parameters like blood pressure and heart rate in subsequent preclinical studies.[14] This ensures that the preclinical safety assessment is mechanistically informed and tailored to the specific profile of the compound.

Conclusion

Assessing the target specificity and cross-reactivity of a novel compound like 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is not a single experiment but a systematic campaign. By employing a phased approach that begins with broad screening, progresses to quantitative affinity determination, and culminates in cellular target engagement validation, researchers can build a robust and reliable pharmacological profile. Comparing this profile against well-characterized drugs provides essential context and aids in predicting both therapeutic potential and potential liabilities. This structured, evidence-based approach is fundamental to the principles of modern drug discovery and ensures that only the most promising and well-understood candidates advance toward clinical application.

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A Comparative Benchmarking Guide: 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone versus Established CNS Agents

This guide provides a comprehensive comparative analysis of the novel compound 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone against established pharmacological agents in the central nervous system (CNS) therapeutic area. Designed for researchers, scientists, and drug development professionals, this document synthesizes chemical structure, a hypothesized pharmacological profile based on structure-activity relationships (SAR), and detailed experimental protocols for robust benchmarking.

Introduction: The Phenylpiperazine Scaffold in CNS Drug Discovery

The phenylpiperazine moiety is a well-established pharmacophore in CNS drug discovery, forming the core of numerous successful therapeutics, including antipsychotics and antidepressants.[1] The versatility of this scaffold allows for fine-tuning of pharmacological activity through substitutions on both the phenyl and piperazine rings. This guide focuses on 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, a compound of interest due to its unique ortho-amino substitution on the phenyl ring, a feature that suggests a potentially distinct receptor interaction profile compared to existing agents.

Chemical Structure Comparison

A fundamental analysis of chemical structures provides initial insights into potential pharmacological similarities and differences.

Compound	Chemical Structure	Key Features
1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone	NH2CH3CO-N	Ortho-amino substituted phenylpiperazine with an N-acetyl group.
Aripiprazole	ONClCl	Dichlorophenylpiperazine linked to a dihydroquinolinone moiety.
Risperidone	ONFNO	Fluorobenzisoxazole linked to a piperidine ring, which is further connected to a tetrahydropyrido-pyrimidinone system.
Sertraline	ClClNHCH3	Tetralone derivative with a dichlorophenyl group.

Hypothesized Pharmacological Profile of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

Due to the absence of published experimental data for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, a hypothetical pharmacological profile is proposed based on established structure-activity relationships of phenylpiperazine derivatives.

• Dopamine D2 Receptor (D2R): Phenylpiperazine derivatives are known to exhibit affinity for D2 receptors.[2] The nature of the substituent on the phenyl ring can modulate this affinity. The ortho-amino group, being electron-donating, may influence the electronic properties of the phenyl ring and its interaction with the receptor. It is hypothesized that the target compound possesses moderate affinity for D2 receptors.

• Serotonin 5-HT2A Receptor (5-HT2AR): Many atypical antipsychotics with a phenylpiperazine core are potent 5-HT2A antagonists.[3] The substitution pattern on the phenyl ring is a key determinant of 5-HT2A affinity. For instance, fluorine substitution often enhances affinity.[3] While an amino group is different, its presence at the ortho position could facilitate specific interactions within the 5-HT2A binding pocket. A moderate to high affinity for 5-HT2A receptors is postulated.

• Serotonin Transporter (SERT): The N-acetyl group on the piperazine ring is a distinguishing feature. While many phenylpiperazines do not have high affinity for SERT, this modification could potentially confer some inhibitory activity. However, based on the core structure, it is hypothesized to have low affinity for SERT compared to established SSRIs.

• Other Receptors: Phenylpiperazine derivatives can also interact with other receptors such as adrenergic and histaminergic receptors.[4] The ortho-amino substitution may influence the selectivity profile.

Based on this SAR analysis, 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is hypothesized to be a multi-target ligand with potential atypical antipsychotic-like and possibly some antidepressant-like properties, primarily through modulation of dopamine and serotonin receptors.

Comparative In Vitro Pharmacological Data

The following table summarizes the reported receptor binding affinities (Ki, nM) of the selected established agents and the hypothesized profile for the target compound. Lower Ki values indicate higher binding affinity.

Receptor	1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone (Hypothetical)	Aripiprazole[5][6][7][8]	Risperidone[9][10]	Sertraline[11]
Dopamine D2	15-50 nM	0.34-0.83 nM	3.13 nM	10700 nM
Serotonin 5-HT2A	5-20 nM	3.4-39 nM	0.16 nM	2207 nM
Serotonin Transporter (SERT)	>500 nM	98 nM	>1000 nM	0.15-3.3 nM
Serotonin 5-HT1A	50-150 nM	1.7-6.4 nM	47-253 nM	>35000 nM
α1-Adrenergic	100-300 nM	57 nM	0.8 nM	1900-3500 nM
Histamine H1	150-400 nM	61 nM	2.23 nM	24000 nM

Experimental Protocols for Benchmarking

To empirically validate the hypothesized profile and enable a direct comparison, the following key experiments are proposed.

In Vitro Receptor Binding Assays

These assays are fundamental for determining the affinity of a compound for its molecular targets.

• Objective: To determine the binding affinity (Ki) of the test compound for the human dopamine D2 receptor.

• Principle: A competitive binding assay using a radiolabeled ligand that specifically binds to the D2 receptor. The ability of the test compound to displace the radioligand is measured.

• Protocol:

  • Preparation of Membranes: Utilize cell membranes from a stable cell line expressing the human D2 receptor (e.g., CHO-K1 or HEK293 cells).[12]

  • Assay Buffer: Prepare an appropriate buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).

  • Radioligand: Use a specific D2 receptor antagonist radioligand, such as [3H]-Spiperone or [3H]-Raclopride.

  • Assay Procedure: a. In a 96-well plate, add assay buffer, the radioligand at a concentration near its Kd, and varying concentrations of the test compound (or a known D2 ligand like haloperidol for the standard curve). b. Add the cell membrane preparation to initiate the binding reaction. c. Incubate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium. d. Terminate the reaction by rapid filtration through a glass fiber filter plate to separate bound from free radioligand. e. Wash the filters with ice-cold assay buffer. f. Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

• Objective: To determine the binding affinity (Ki) of the test compound for the human serotonin 5-HT2A receptor.

• Principle: A competitive binding assay analogous to the D2 receptor assay.

• Protocol:

  • Preparation of Membranes: Use cell membranes from a stable cell line expressing the human 5-HT2A receptor.

  • Assay Buffer: Similar to the D2 assay buffer.

  • Radioligand: Use a specific 5-HT2A receptor antagonist radioligand, such as [3H]-Ketanserin or [3H]-Spiperone.

  • Assay Procedure: Follow the same steps as the D2 receptor binding assay, substituting the 5-HT2A specific reagents.

  • Data Analysis: Calculate the IC50 and Ki values as described for the D2 assay.

In Vivo Behavioral Assays

These assays provide insights into the functional consequences of receptor binding in a whole organism, modeling aspects of psychosis and depression.

• Objective: To assess the sensorimotor gating function, which is often deficient in schizophrenia and can be restored by antipsychotic drugs.[13]

• Principle: A weak auditory stimulus (prepulse) preceding a loud, startle-inducing stimulus (pulse) normally inhibits the startle response. This inhibition is termed PPI.

• Protocol:

  • Apparatus: Use a startle response system consisting of a sound-attenuating chamber, a holding cylinder for the animal (mouse or rat), a speaker to deliver auditory stimuli, and a sensor to measure the startle response.

  • Acclimation: Place the animal in the holding cylinder within the chamber and allow a 5-10 minute acclimation period with background white noise.

  • Test Session: a. The session consists of a series of trials presented in a pseudo-random order:

    • Pulse-alone trials: A loud acoustic stimulus (e.g., 120 dB) to measure the baseline startle response.
    • Prepulse-pulse trials: The loud pulse is preceded by a weak, non-startling prepulse (e.g., 3, 6, or 12 dB above background).
    • No-stimulus trials: Background noise only, to measure baseline movement. b. Record the startle amplitude for each trial.

  • Data Analysis: Calculate the percentage of PPI for each prepulse intensity using the formula: %PPI = 100 - [((startle response on prepulse-pulse trial) / (startle response on pulse-alone trial)) x 100]. An increase in %PPI by the test compound compared to vehicle-treated animals suggests antipsychotic-like activity.

• Objective: To assess behavioral despair, a model for depressive-like states, which can be reversed by antidepressant drugs.[14]

• Principle: When mice are suspended by their tails, they will initially struggle but eventually adopt an immobile posture. Antidepressants decrease the duration of this immobility.

• Protocol:

  • Apparatus: A suspension box that allows the mouse to hang freely without being able to touch any surfaces.

  • Procedure: a. Secure the mouse's tail to a suspension bar using adhesive tape, approximately 1-2 cm from the tip. b. Suspend the mouse for a 6-minute test session. c. Video record the session for later scoring.

  • Data Analysis: Measure the total duration of immobility during the last 4 minutes of the test. A significant decrease in immobility time in the drug-treated group compared to the vehicle group indicates an antidepressant-like effect.

Signaling Pathways and Experimental Workflows

Caption: Comparative hypothesized signaling pathways.

Caption: Experimental workflow for benchmarking.

Conclusion

This guide outlines a comprehensive strategy for benchmarking 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone against established CNS agents. Based on its chemical structure, a multi-target profile with potential for atypical antipsychotic and antidepressant-like activities is hypothesized. The provided experimental protocols for in vitro and in vivo assays offer a robust framework for empirically testing this hypothesis and quantitatively comparing its pharmacological profile to that of aripiprazole, risperidone, and sertraline. The successful execution of these studies will elucidate the therapeutic potential of this novel compound and guide future drug development efforts.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone

As researchers and developers in the pharmaceutical and chemical industries, our focus is often on synthesis and discovery. However, the life cycle of a chemical does not end with its use in an experiment. The responsible management and disposal of research chemicals like 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone are paramount to ensuring a safe laboratory environment, protecting our ecosystem, and maintaining strict regulatory compliance. This guide moves beyond mere procedural lists to provide a deep, causality-driven framework for the safe handling and disposal of this specific piperazine derivative, ensuring every step is a self-validating protocol grounded in established safety science.

Section 1: Compound Identification and Hazard Profile

Before we can manage a chemical, we must understand its nature. 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is a heterocyclic compound whose structure suggests specific chemical reactivities and physiological effects that directly inform its handling and disposal requirements.

Identifier	Information
IUPAC Name	1-[4-(2-aminophenyl)piperazin-1-yl]ethanone
Synonyms	1-Acetyl-4-(2-aminophenyl)piperazine, 4-(4-Acetylpiperazin-1-yl)aniline
CAS Number	92394-00-8[1][2][3]
Molecular Formula	C₁₂H₁₇N₃O[2][3][4]
Molecular Weight	219.28 g/mol [3][4]
Form	Solid[4]

The primary operational risks associated with this compound are not related to flammability but to its effects on human health upon exposure. The Globally Harmonized System (GHS) provides a clear, legally recognized summary of these hazards.

GHS Hazard Code	Hazard Statement	Causality & Implication
H315	Causes skin irritation[1][2][4]	The amine and piperazine functional groups can be irritating to epithelial tissues. This necessitates the use of appropriate gloves to prevent direct skin contact, which can lead to dermatitis.
H319	Causes serious eye irritation[1][2][4]	Particulate matter (dust) of the compound can cause significant irritation or damage to the eyes. This is a critical consideration, mandating the use of safety glasses or goggles at all times.
H335	May cause respiratory irritation[1][2][4]	Fine powders can be easily inhaled, irritating the mucosal linings of the respiratory tract. All handling of the solid should be performed in a well-ventilated area or a chemical fume hood to minimize aerosolization and inhalation.

Signal Word: Warning [1][2][4]

Section 2: The Regulatory Imperative: Your 'Cradle-to-Grave' Responsibility

In the United States, the disposal of chemical waste is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) .[5] This legislation establishes a "cradle-to-grave" framework, which means that the generator of the waste—your laboratory—is legally responsible for it from the moment it's created until its final, safe disposal.[5]

Simultaneously, the Occupational Safety and Health Administration (OSHA) mandates safe workplace practices for handling these chemicals through standards like the Hazard Communication Standard (29 CFR 1910.1200) and regulations on Hazardous Waste Operations and Emergency Response (HAZWOPER).[6][7] Adherence to these regulations is not optional; it is a cornerstone of a functional and ethical research environment.

Section 3: Pre-Disposal Operations: Safe Handling and Waste Segregation

Proper disposal begins long before the waste container leaves your lab. It starts with meticulous handling and segregation at the point of generation.

Protocol 3.1: Required Personal Protective Equipment (PPE)

Based on the GHS hazard profile, the following PPE is mandatory when handling 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone in any form:

• Hand Protection: Wear nitrile or neoprene gloves. Avoid latex gloves, which may offer insufficient protection. Always inspect gloves for tears or punctures before use.

• Eye Protection: Use ANSI Z87.1-compliant safety glasses with side shields at a minimum. When weighing or transferring powder, safety goggles are recommended for superior protection against dust.[8]

• Body Protection: A standard laboratory coat should be worn and kept fully buttoned.

• Respiratory Protection: For operations that may generate significant dust outside of a fume hood, a NIOSH-approved respirator may be necessary, in accordance with your institution's respiratory protection program.[8][9]

Protocol 3.2: Waste Segregation at the Bench

The cardinal rule of chemical waste management is to never mix incompatible waste streams. This compound, being an amine, requires specific segregation considerations.

• Designate a Waste Container: Use a dedicated, chemically resistant container (e.g., a high-density polyethylene (HDPE) jug) clearly labeled for "Non-halogenated Organic Solid Waste."

• Avoid Incompatibles: Do not mix this waste with:

  • Strong oxidizing agents (e.g., nitric acid, perchlorates). The aminophenyl group is susceptible to oxidation, which can lead to a runaway reaction.

  • Strong acids. While it will form a salt, mixing concentrated streams can generate significant heat.

  • Halogenated waste streams. Keeping halogenated and non-halogenated wastes separate is often more cost-effective for final disposal via incineration.

• Log Everything: Maintain a log sheet on or near the waste container, recording every addition of waste. This is crucial for accurate characterization and labeling later.

Section 4: The Disposal Pathway: A Step-by-Step Protocol

The following diagram and protocols outline the decision-making and physical steps for disposing of waste containing 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Caption: Waste Disposal Workflow for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Protocol 4.1: Disposal of Solid Waste (Pure Compound and Contaminated Labware)

• Containment: Carefully transfer residual solid 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone into a designated solid waste container with a screw-top lid. For contaminated items like gloves, weigh paper, and TLC plates, place them in a sealed, transparent plastic bag before adding to the main solid waste container.

• Labeling: The waste container must be labeled with a "Hazardous Waste" tag before the first drop or gram of waste is added. The label must include:

  • The full chemical name: "1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone" and any other components.

  • The accumulation start date.

  • The appropriate hazard warnings (e.g., "Irritant").

  • The generator's name and location (lab number).

• Storage: Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA) within your laboratory. This area must be under the control of the operator and located at or near the point of generation.[10] Keep the container closed at all times except when adding waste.

• Final Disposal: Once the container is full, or if you are generating large quantities, transfer it to your institution's Central Accumulation Area (CAA). From here, your Environmental Health & Safety (EHS) department will manage its disposal through a licensed hazardous waste treatment and disposal facility (TSDF). The ultimate disposal method is typically high-temperature incineration.[1]

Protocol 4.2: Disposal of Contaminated Liquid Waste (e.g., Rinsate)

• Characterization: Any solvent used to rinse glassware contaminated with the compound (e.g., acetone, methanol) must be treated as hazardous waste.

• Containment: Collect the rinsate in a designated "Non-halogenated Organic Liquid Waste" container.

• Procedure: Follow the same labeling, storage, and final disposal steps outlined in Protocol 4.1. Never dispose of this waste by drain.

Section 5: Emergency Procedures: Spill Management

In the event of a small-scale spill of solid 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone:

• Alert & Evacuate: Alert personnel in the immediate area. If there is a risk of significant dust inhalation, evacuate the area.

• Don PPE: At a minimum, wear a lab coat, double nitrile gloves, and safety goggles.

• Control Dust: Do not dry sweep.[8] Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent the powder from becoming airborne.

• Clean-Up: Carefully scoop the mixture into a sealable bag or container.

• Decontaminate: Wipe the spill area with a cloth dampened with a suitable solvent (like 70% ethanol or acetone), working from the outside in.

• Dispose: All cleanup materials (absorbent, cloths, gloves) are now considered hazardous waste. Place them in the designated solid hazardous waste container and label them accordingly.

By internalizing this comprehensive approach, you build a culture of safety that extends beyond the product itself, reinforcing trust in our scientific practices and ensuring that our pursuit of knowledge does not come at the cost of personal or environmental health.

References

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Mastering the Safe Handling of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone: A Comprehensive Guide for Laboratory Professionals

For Researchers, Scientists, and Drug Development Professionals: A Senior Application Scientist's In-Depth Technical Guide to Personal Protective Equipment, Operational Plans, and Disposal for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

This guide provides essential, immediate safety and logistical information for handling 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, a compound with significant potential in pharmaceutical research. As a Senior Application Scientist, my objective is to equip you with not just procedural steps, but a deep understanding of the causality behind these recommendations, ensuring a self-validating system of safety in your laboratory.

Hazard Profile and Toxicological Assessment

1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone is classified with the following hazards:

• H315: Causes skin irritation. [1]

• H319: Causes serious eye irritation. [1]

• H335: May cause respiratory irritation. [1]

Key Physical and Chemical Properties:

Property	Value
Molecular Formula	C₁₂H₁₇N₃O
Molecular Weight	219.28 g/mol
Appearance	Solid
Storage Class	11 (Combustible Solids)

Source: Sigma-Aldrich[1]

Personal Protective Equipment (PPE): A Multi-layered Defense

The selection of appropriate PPE is paramount to mitigating the risks associated with handling 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone. A risk-based approach, considering the nature of the procedure and the potential for exposure, should always be employed.

Hand Protection

Given the H315 (Causes skin irritation) classification, robust hand protection is non-negotiable. While nitrile gloves are a common choice for general laboratory use, their effectiveness against aromatic amines can be variable. For prolonged or direct contact, a more robust glove material is recommended.

Glove Material	Recommendation for 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone	Rationale
Nitrile	Suitable for incidental contact (e.g., handling sealed containers, brief transfers in a fume hood).	Offers good general chemical resistance but may have limited breakthrough times with some amines.
Neoprene	Recommended for extended contact or when there is a higher risk of splashes.	Provides good resistance to a broad range of chemicals, including many amines.
Butyl Rubber	Excellent choice for high-risk procedures or spill cleanup.	Offers superior resistance to many organic compounds, though dexterity may be reduced.[4]

Crucial Glove Usage Practices:

• Always inspect gloves for tears or punctures before use.

• Employ the "double-gloving" technique for high-risk manipulations.

• Remove and replace gloves immediately if contamination is suspected.

• Never reuse disposable gloves.

• Wash hands thoroughly after removing gloves.

Eye and Face Protection

Due to the H319 (Causes serious eye irritation) hazard, appropriate eye and face protection is mandatory.

• Standard Laboratory Operations: ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement.

• Procedures with Splash Potential: Chemical splash goggles are essential when handling solutions of the compound or during any process where splashes are a risk.

• High-Risk Operations: A full-face shield, worn in conjunction with safety goggles, is required when there is a significant risk of splashes or aerosol generation outside of a certified chemical fume hood.

Respiratory Protection

The H335 (May cause respiratory irritation) classification necessitates careful control of airborne particulates.

• Engineering Controls as Primary Defense: All weighing and handling of the solid compound should be performed in a certified chemical fume hood or a powder containment hood to minimize inhalation exposure.

• When Respiratory Protection is Required: In situations where engineering controls are not feasible or during a spill cleanup, a NIOSH-approved respirator is mandatory. The following should be used:

  • Respirator Type: An air-purifying respirator (APR) with a P100 (magenta) particulate filter is recommended for protection against the solid compound.[5] For operations that may generate vapors, a combination cartridge with an organic vapor (black) and P100 filter should be considered.[5][6]

  • Fit Testing: A qualitative or quantitative fit test is required for all tight-fitting respirators to ensure a proper seal.

Protective Clothing

• A buttoned, long-sleeved laboratory coat is required at all times.

• For procedures with a high risk of contamination, a chemically resistant apron or disposable coveralls should be worn over the lab coat.

• Closed-toe shoes are mandatory; perforated shoes or sandals are strictly prohibited.

Operational and Disposal Plans: A Step-by-Step Guide

A systematic approach to handling and disposal is critical for maintaining a safe laboratory environment.

Prudent Handling Practices

• Designated Work Area: Designate a specific area within a chemical fume hood for handling 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

• Minimize Quantities: Only work with the minimum quantity of the compound required for the experiment.

• Avoid Dust Generation: Handle the solid material carefully to avoid creating dust. If possible, use solutions instead of the powder.

• Safe Storage: Store the compound in a tightly sealed, clearly labeled container in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents.[3]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is crucial.

For a Small Spill (manageable by laboratory personnel):

• Alert and Isolate: Alert personnel in the immediate area and restrict access.

• Don Appropriate PPE: At a minimum, this includes a lab coat, double gloves (neoprene or butyl rubber), and chemical splash goggles. If the spill generates dust, a NIOSH-approved respirator is required.

• Contain the Spill: Cover the spill with an inert absorbent material, such as vermiculite or sand, working from the outside in.

• Decontaminate (for Aromatic Amines): Specialized decontamination solutions are available that can neutralize the toxicity of aromatic amines.[7] If such a solution is available, apply it according to the manufacturer's instructions.

• Collect and Package Waste: Carefully scoop the absorbed material and any contaminated debris into a labeled, sealable waste container.

• Clean the Area: Wipe the spill area with a soap and water solution, followed by a clean water rinse.

• Dispose of Waste: All contaminated materials must be disposed of as hazardous chemical waste.

For a Large Spill (requires emergency response):

• Evacuate: Immediately evacuate the laboratory.

• Isolate: Close the laboratory doors and prevent entry.

• Notify: Contact your institution's emergency response team and provide them with the identity of the spilled material and the location.

Waste Disposal

All waste containing 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, including contaminated PPE, absorbent materials, and empty containers, must be disposed of as hazardous chemical waste.

• Waste Segregation: Collect all waste in a designated, labeled, and sealed container. Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety department.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the chemical name.

• Disposal Vendor: Follow your institution's procedures for hazardous waste pickup and disposal by a licensed contractor.

Workflow and Decision-Making Diagrams

To further clarify the safety protocols, the following diagrams illustrate the decision-making process for PPE selection and the workflow for handling this compound.

Caption: A decision-making flowchart for selecting the appropriate PPE based on the laboratory task involving 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone.

Caption: A streamlined workflow for the safe handling and disposal of 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone and associated waste.

By adhering to these comprehensive guidelines, researchers can confidently and safely work with 1-(4-(2-Aminophenyl)piperazin-1-yl)ethanone, fostering a culture of safety and scientific integrity within the laboratory.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Piperazine, anhydrous, 99%. Retrieved from [Link]

• 3M. (n.d.). 3M Respirator Selection Guide. Retrieved from [Link]

• SKC Inc. (n.d.). Spill DECONtamination Kit, Aromatic Amine. Retrieved from [Link]

• All Safety Products. (n.d.). Glove Selection Chart - Chemical Breakthrough Times. Retrieved from [Link]

• Elliott, S. (2011). Current awareness of piperazines: pharmacology and toxicology. Drug Testing and Analysis, 3(7-8), 430-438.

• Hantover. (n.d.). 3M 6006 Respirator Cartridge Multi Acid/Gas NIOSH-approved. Retrieved from [Link]

• Koba, M., & Welz, A. (2020). Piperazine derivatives as dangerous abused compounds. Acta Pharmaceutica, 70(4), 423-441.

• OSHA. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• SKC Ltd. (n.d.). Spill Decontamination Kit for Aromatic Amines Operating Instructions. Retrieved from [Link]

• Carl Roth. (n.d.). Safety Data Sheet: Piperazine-1,4-dipropanesulphonic acid. Retrieved from [Link]

• Łażewska, D., et al. (2020). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. ACS Chemical Neuroscience, 11(15), 2344-2357.
• Weeks, R. W., & Dean, O. J. (1977). Decontamination of aromatic amine cancer-suspect agents on concrete, metal, or painted surfaces.

• NIOSH. (n.d.). OSHA Respirator Requirements for Selected Chemicals. Retrieved from [Link]

• Ansell. (n.d.). Ansell Chemical Resistance Glove Chart. Retrieved from [Link]

• Wikipedia. (n.d.). Piperazine. Retrieved from [Link]

• ACS Publications. (2023). Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. Retrieved from [Link]

• Welz, A., & Koba, M. (2020). Piperazine derivatives as dangerous abused compounds. Acta Pharmaceutica, 70(4), 423-441.
• Chao, K. P., & Wu, C. F. (2021). Glove permeation of chemicals: The state of the art of current practice, Part 1. Journal of Occupational and Environmental Hygiene, 18(10), 475-487.

• SKC Inc. (2023). SDS 2001 - Aromatic Amine DECONtamination Solution. Retrieved from [Link]

• SHOWA. (n.d.). CHEMICAL PERMEATION GUIDE. Retrieved from [Link]

• OSHACode. (n.d.). NIOSH Color Coding for Respirator Cartridges and Filters. Retrieved from [Link]

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• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
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• 5. oshacode.com [oshacode.com]
• 6. multimedia.3m.com [multimedia.3m.com]
• 7. international.skcinc.com [international.skcinc.com]